An In-depth Technical Guide to the Chemical Properties of D-Gluconic Acid For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the core , an oxidized f...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Chemical Properties of D-Gluconic Acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core , an oxidized form of D-glucose. D-gluconic acid and its salts, known as gluconates, are utilized across various industries, including pharmaceuticals, food and beverage, and industrial cleaning, owing to their mild, non-corrosive nature and excellent chelating abilities.[1][2] This document presents quantitative data in structured tables, details relevant experimental protocols, and includes visualizations of key chemical equilibria and experimental workflows to support research and development activities.
Chemical Identity and Structure
D-gluconic acid is a carboxylic acid with the molecular formula C₆H₁₂O₇.[3] Its structure consists of a six-carbon chain with five hydroxyl (-OH) groups and a terminal carboxylic acid (-COOH) group, corresponding to the open-chain form of glucose.[2] In aqueous solutions, D-gluconic acid exists in equilibrium with its cyclic esters, primarily glucono-δ-lactone and to a lesser extent, glucono-γ-lactone.[3][4] This equilibrium is a critical aspect of its chemical behavior.
Physicochemical Properties
The physico are summarized in the tables below. These properties are fundamental for its application in various formulations and chemical processes.
Table 1: General and Physical Properties of D-Gluconic Acid
Acidity : As a carboxylic acid, D-gluconic acid is a mild organic acid that readily forms gluconate salts with bases.[1] In aqueous solution at neutral pH, the gluconate anion is the predominant species.[3]
Chelation : The gluconate anion is an excellent chelating agent, forming stable complexes with various di- and trivalent metal cations such as calcium (Ca²⁺), iron (Fe²⁺/Fe³⁺), copper (Cu²⁺), and aluminum (Al³⁺), particularly in alkaline solutions.[1][2][4] This property is exploited in cleaning, industrial, and pharmaceutical applications to prevent mineral precipitation.[1]
Stability : D-gluconic acid is stable under normal storage and handling conditions.[13][14] It is a non-corrosive, non-volatile, and biodegradable compound.[1]
Incompatibilities : It is incompatible with strong oxidizing agents.[14][15]
Decomposition : Upon combustion, it can produce carbon monoxide and other carbon oxides.[6][14]
Key Chemical Equilibria and Workflows
Aqueous Equilibrium
In an aqueous environment, D-gluconic acid establishes a dynamic equilibrium with its intramolecular esters, the five-membered glucono-γ-lactone and the six-membered glucono-δ-lactone. This lactonization is a key feature of its chemistry.
An In-Depth Technical Guide to the Structure and Stereoisomers of Gluconic Acid
This technical guide provides a comprehensive overview of the structure, stereoisomers, and analytical methodologies related to gluconic acid, tailored for researchers, scientists, and drug development professionals. Int...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of the structure, stereoisomers, and analytical methodologies related to gluconic acid, tailored for researchers, scientists, and drug development professionals.
Introduction to Gluconic Acid
Gluconic acid is a mild, non-corrosive, and non-toxic carboxylic acid with the chemical formula C₆H₁₂O₇.[1] It is the oxidized form of glucose where the aldehyde group at the C1 position is oxidized to a carboxylic acid group.[2] In aqueous solutions, gluconic acid exists in equilibrium with its cyclic esters, primarily glucono-delta-lactone and to a lesser extent, glucono-gamma-lactone. It is one of 16 possible stereoisomers of 2,3,4,5,6-pentahydroxyhexanoic acid.[3][4] The naturally occurring and most common form is D-gluconic acid.
Chemical Structure of Gluconic Acid
The structure of gluconic acid consists of a six-carbon chain with a carboxylic acid group at one end and a primary alcohol group at the other, with four secondary alcohol groups in between. The stereochemistry of these chiral centers determines the specific isomer.
Fischer Projections
Fischer projections are a two-dimensional representation of a three-dimensional organic molecule. They are particularly useful for representing the stereochemistry of carbohydrates and their derivatives. In a Fischer projection, horizontal lines represent bonds projecting out of the plane of the paper towards the viewer, while vertical lines represent bonds projecting into the plane of the paper away from the viewer.
Haworth Projections and Chair Conformations
In solution, gluconic acid can cyclize to form lactones (cyclic esters). The most stable of these are the six-membered ring (pyranose-like) known as glucono-δ-lactone and the five-membered ring (furanose-like) known as glucono-γ-lactone. These cyclic structures can be represented by Haworth projections and, more accurately for the six-membered ring, by chair conformations.
Stereoisomers of Gluconic Acid
Gluconic acid has four chiral centers (carbons 2, 3, 4, and 5), which gives rise to 2⁴ = 16 possible stereoisomers. These are divided into eight pairs of enantiomers (D and L forms). The stereoisomers of gluconic acid are named based on the parent aldohexose from which they are derived through oxidation.
The 16 Stereoisomers of 2,3,4,5,6-Pentahydroxyhexanoic Acid
Below are the Fischer projections for all 16 stereoisomers of 2,3,4,5,6-pentahydroxyhexanoic acid.
D-Aldonic Acids:
D-Allonic acid
D-Altronic acid
D-Gluconic acid
D-Mannonic acid
D-Gulonic acid
D-Idonic acid
D-Galactonic acid
D-Talonic acid
L-Aldonic Acids:
L-Allonic acid
L-Altronic acid
L-Gluconic acid
L-Mannonic acid
L-Gulonic acid
L-Idonic acid
L-Galactonic acid
L-Talonic acid
The relationship between these stereoisomers can be visualized as follows:
Prepare the reaction mixture: Dissolve a known concentration of D-glucose (e.g., 100 g/L) in the phosphate buffer in the reaction vessel.
Equilibrate the system: Place the reaction vessel in the water bath and allow the temperature to equilibrate to the optimal temperature for the enzymes (typically 30-35 °C). Begin stirring the solution.
Add enzymes: Add glucose oxidase and catalase to the reaction mixture. The optimal enzyme concentration will depend on the specific activity of the enzyme preparations.
Monitor and control pH: The oxidation of glucose to gluconic acid will cause a decrease in pH. Monitor the pH continuously and maintain it at a constant level (e.g., pH 6.0-7.0) by the controlled addition of the NaOH solution.
Monitor reaction progress: The reaction can be monitored by measuring the consumption of glucose using a glucose sensor or by HPLC analysis of aliquots taken from the reaction mixture over time.
Reaction completion and work-up: Once the glucose concentration is negligible, the reaction is complete. The resulting solution contains sodium gluconate. To obtain gluconic acid, the solution can be acidified with HCl and the gluconic acid can be purified by crystallization or chromatography.
Enzymatic Synthesis of D-Gluconic Acid
Chiral Separation of Gluconic Acid Stereoisomers by HPLC
Instrumentation and Columns:
HPLC system with a UV or refractive index (RI) detector.
Chiral stationary phase (CSP) column. Common choices for separating sugar acids include polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives) or cyclodextrin-based columns.
General Method Development Strategy:
Column Screening: Screen several different types of chiral columns (e.g., Chiralcel OD, Chiralpak AD, Cyclobond) with a standard mixture of a few available stereoisomers to identify a column that shows some selectivity.
Mobile Phase Optimization:
Normal Phase: A common starting point is a mobile phase consisting of a non-polar solvent like hexane (B92381) or heptane (B126788) with a polar modifier such as isopropanol (B130326) or ethanol. The ratio of the modifier is a critical parameter to optimize. The addition of a small amount of an acidic modifier (e.g., trifluoroacetic acid) can improve peak shape for these acidic analytes.
Reversed Phase: A mobile phase of water or buffer with an organic modifier like acetonitrile (B52724) or methanol (B129727) can be used. The pH of the aqueous phase can significantly influence the retention and selectivity.
Temperature Optimization: Column temperature can affect the efficiency and selectivity of the separation. Investigate a range of temperatures (e.g., 10-40 °C).
Detection: Gluconic acid and its isomers lack a strong chromophore, making UV detection challenging at standard wavelengths. Detection at low UV wavelengths (e.g., < 210 nm) or the use of a refractive index detector is often necessary. Derivatization with a UV-active or fluorescent tag can also be employed to enhance sensitivity.
General Workflow for Chiral HPLC Separation
Conclusion
Gluconic acid and its 15 stereoisomers represent a complex family of sugar acids with significant relevance in various scientific and industrial fields. Understanding their distinct structures and developing robust analytical methods for their separation and identification are crucial for their application in drug development and other research areas. This guide provides a foundational understanding and practical starting points for working with these challenging but important molecules.
An In-depth Technical Guide on the Natural Occurrence of Gluconic Acid in Plants For Researchers, Scientists, and Drug Development Professionals Introduction Gluconic acid (C₆H₁₂O₇), a mild organic acid derived from the...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Natural Occurrence of Gluconic Acid in Plants
For Researchers, Scientists, and Drug Development Professionals
Introduction
Gluconic acid (C₆H₁₂O₇), a mild organic acid derived from the oxidation of glucose, is a naturally occurring compound found in plants, fruits, and honey.[1][2] As a polyhydroxycarboxylic acid, its chemical structure consists of a six-carbon chain with five hydroxyl groups and a terminal carboxylic acid group.[3] While its commercial production is primarily microbial, its endogenous presence in plants is a result of fundamental metabolic pathways. This guide provides a comprehensive overview of the natural occurrence, biosynthesis, physiological roles, and analytical methodologies for gluconic acid in plant systems.
Natural Occurrence and Quantitative Data
Gluconic acid is ubiquitously present in the plant kingdom, contributing to the chemical composition of fruits and other plant-derived foods like wine and vinegar.[4] Its concentration can vary significantly based on the plant species, tissue type, developmental stage, and environmental conditions. While extensive data on gluconic acid concentrations across a wide range of plant tissues is limited in publicly available literature, existing analyses of fruit juices and related products provide valuable insights.
For context, data on a related sugar derivative, D-glucaric acid, which is an end product of the D-glucuronic acid pathway, is more readily available for a variety of fresh fruits and vegetables.[5]
Table 1: Concentration of Gluconic Acid in Selected Fruit Products
Product
Concentration Range
Notes
Wine (from Botrytized Grapes)
>1 g/L, can exceed 10 g/L
Levels are an indicator of Botrytis cinerea infection.[2]
Wine (General)
Up to 0.25% (2.5 g/L)
Contributes to the overall acidity and quality profile.[1]
Honey
Up to 1% (10 g/L)
A major acid component, produced by bee enzymes.[1]
Table 2: Concentration of D-Glucaric Acid in Selected Raw Fruits and Vegetables
Note: D-Glucaric acid is a related sugar acid, not identical to gluconic acid. It is formed via the D-glucuronic acid pathway. Data is presented here for comparative purposes as an example of a glucose oxidation product in plants.[5]
The primary route for the synthesis of the gluconate moiety in plants is the Oxidative Pentose Phosphate (B84403) Pathway (OPPP) . This fundamental metabolic pathway is crucial for generating reducing power in the form of NADPH and for producing precursors for the synthesis of nucleotides and other essential molecules.[6] The direct oxidation of free glucose to free gluconic acid by glucose oxidase, a common process in fungi, is not considered a major pathway in plants.[7]
The initial steps of the OPPP leading to gluconate synthesis are as follows:
Phosphorylation of Glucose: Glucose entering the cell is first phosphorylated to Glucose-6-Phosphate (G6P) by hexokinase.
Oxidation of G6P: The enzyme Glucose-6-Phosphate Dehydrogenase (G6PDH) , considered the rate-limiting step of the OPPP, catalyzes the oxidation of G6P. This reaction produces 6-phosphoglucono-δ-lactone and reduces NADP⁺ to NADPH.[1][8]
Hydrolysis: The unstable 6-phosphoglucono-δ-lactone is rapidly and spontaneously, or enzymatically by 6-phosphogluconolactonase (6PGL) , hydrolyzed to 6-phospho-D-gluconate .[1][8]
From this point, 6-phosphogluconate is further metabolized within the OPPP by 6-phosphogluconate dehydrogenase to yield ribulose-5-phosphate, CO₂, and a second molecule of NADPH.[9] Free gluconic acid can be formed through the action of phosphatases that remove the phosphate group from 6-phosphogluconate, although this specific step is not as extensively detailed in literature as the core OPPP reactions.
Gluconic Acid Biosynthesis via the Pentose Phosphate Pathway.
Physiological Roles in Plants
The physiological significance of gluconic acid in plants is primarily understood through its phosphorylated form, 6-phosphogluconate, as a central metabolite in the OPPP.
Source of NADPH: The OPPP is a major source of NADPH in non-photosynthetic tissues and in photosynthetic cells during the night.[6] This reducing power is vital for numerous biosynthetic reactions, including fatty acid synthesis, amino acid synthesis, and nitrogen assimilation.
Stress Response: The NADPH produced via the OPPP is critical for regenerating antioxidants like glutathione, thereby helping to mitigate oxidative stress caused by various biotic and abiotic factors.[1]
Bioactive Molecule and Growth Regulation: Recent studies suggest that exogenously applied gluconate can act as a bioactive molecule. In rice seedlings under osmotic stress, gluconate treatment enhanced water uptake and improved growth by promoting root system development and increasing the activity of aquaporins.[10]
Nutrient Availability (External Role): While not an endogenous role, it is important to note that gluconic acid produced by plant-growth-promoting rhizobacteria in the soil plays a crucial role in solubilizing mineral phosphates, making phosphorus more available to the plant.[3]
Signaling Pathways
Direct signaling pathways initiated by gluconic acid itself have not been clearly elucidated in plants. Instead, gluconic acid metabolism is embedded within the broader context of sugar signaling networks. Sugars like glucose and sucrose (B13894) act as primary signaling molecules that interact extensively with phytohormone pathways (e.g., auxin, ABA, ethylene) to regulate gene expression and control plant growth and development from germination to senescence.[11][12][13]
These sugar signaling cascades can modulate the flux through metabolic pathways, including glycolysis and the OPPP, thereby influencing the rate of gluconate synthesis in response to the plant's energy status. Key components of these pathways include:
Hexokinase (HXK): Acts as a glucose sensor.
SnRK1 (SNF1-related protein kinase 1): A key sensor of low energy/sugar levels.
TOR (Target of Rapamycin): A central regulator that promotes growth in response to high energy/sugar availability.
The following diagram illustrates a simplified model of sugar signaling and its connection to metabolic regulation, including the OPPP.
Accurate quantification of gluconic acid from plant tissues requires robust extraction and analytical methods. Below are detailed protocols for sample preparation and two common quantification techniques.
Protocol 1: Extraction of Organic Acids from Plant Tissue
This protocol is a general method for extracting a broad range of polar metabolites, including organic acids, from plant leaves.
Sample Collection and Quenching: Immediately freeze ~100 mg of fresh plant tissue in liquid nitrogen to halt all metabolic activity.
Homogenization: In a pre-chilled 2 mL tube, add the frozen tissue and two small steel beads. Add 1.0 mL of a pre-chilled (-20°C) extraction solvent (e.g., 80% methanol (B129727) in water). Homogenize using a bead beater for 2-3 minutes until the tissue is completely pulverized.
Protein Precipitation: Incubate the homogenate at -20°C for at least 1 hour to precipitate proteins.[14]
Centrifugation: Centrifuge the tubes at 14,000 x g for 15 minutes at 4°C.[14]
Supernatant Collection: Carefully transfer the supernatant to a new tube, avoiding the pelleted debris.
Purification (Optional but Recommended): To remove interfering compounds, pass the extract through a cation-exchange resin column followed by an anion-exchange resin column. The organic acids will bind to the anion-exchange resin.[15]
Elution: Wash the anion-exchange column to remove neutral sugars and other non-acidic compounds. Elute the organic acids using a suitable eluent (e.g., 1 M formic acid or a dilute ammonia (B1221849) solution).[16]
Concentration: Evaporate the eluate to dryness using a vacuum concentrator (e.g., SpeedVac).
Reconstitution: Reconstitute the dried extract in a precise volume (e.g., 200 µL) of the mobile phase to be used for HPLC analysis or the appropriate assay buffer for enzymatic analysis.
Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial. The sample is now ready for analysis.[14]
Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)
This method allows for the simultaneous separation and quantification of multiple organic acids.
Instrumentation:
HPLC system with a UV or Diode Array Detector (DAD).
Column: A column suitable for organic acid analysis, such as a Bio-Rad Aminex HPX-87H or a mixed-mode column.[15]
Chromatographic Conditions (Example):
Mobile Phase: Isocratic elution with a dilute acid solution (e.g., 5 mM H₂SO₄).[15]
Standard Curve Preparation: Prepare a series of standard solutions of pure D-gluconic acid (e.g., 10, 50, 100, 250, 500 mg/L) in the mobile phase.
Analysis: Inject the standards, followed by the prepared plant extracts.
Quantification: Identify the gluconic acid peak in the sample chromatograms by comparing its retention time to that of the standard.
Calculation: Construct a standard curve by plotting peak area versus concentration for the standards. Use the regression equation from this curve to calculate the concentration of gluconic acid in the plant samples, accounting for all dilution factors during sample preparation.
Workflow for HPLC-based quantification of gluconic acid.
Protocol 3: Quantification by Enzymatic Assay
Enzymatic kits offer a highly specific method for quantifying D-gluconic acid. The principle involves a series of coupled enzyme reactions leading to the formation of NADPH, which is measured spectrophotometrically at 340 nm.[17]
Principle:
D-Gluconate + ATP --(Gluconate Kinase)--> D-Gluconate-6-Phosphate + ADP
Enzymatic assay kit for D-Gluconic Acid (e.g., from Megazyme or Sigma-Aldrich).[17][18]
Spectrophotometer or microplate reader capable of reading absorbance at 340 nm.
Cuvettes or 96-well microplate.
Procedure (Manual Spectrophotometer Format):
Reagent Preparation: Prepare buffers and enzyme solutions according to the kit manufacturer's instructions.
Reaction Setup: In separate cuvettes for a blank, standard, and samples, pipette the assay buffer, NADP⁺/ATP solution, and 6-PGDH enzyme suspension.
Sample Addition: Add a defined volume (e.g., 0.1 mL) of distilled water (for blank), D-gluconic acid standard, and prepared plant extract (from Protocol 6.1) to the respective cuvettes. Mix well.
Initial Absorbance (A1): Wait 3-5 minutes and read the initial absorbance (A1) of all solutions at 340 nm.
Start Reaction: Add the final enzyme, gluconate kinase (GCK), to each cuvette to start the reaction.
Incubation: Mix and incubate at room temperature or 37°C (per kit instructions) for approximately 5-10 minutes, until the reaction is complete.
Final Absorbance (A2): Read the final absorbance (A2) of all solutions at 340 nm.[19]
Calculation:
Calculate the change in absorbance for the blank, standard, and samples (ΔA = A2 - A1).
Subtract the blank's ΔA from the sample's and standard's ΔA.
Calculate the concentration using the formula:
Concentration (g/L) = (ΔA_sample / ΔA_standard) * Concentration_standard (g/L) * Dilution_Factor
A Technical Guide to the Microbial Biosynthesis of Gluconic Acid
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive overview of the core biosynthetic pathways of gluconic acid in key microorganisms. It is designed to...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive overview of the core biosynthetic pathways of gluconic acid in key microorganisms. It is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development and microbial biotechnology. This document details the enzymatic processes, presents quantitative data for comparative analysis, outlines experimental protocols, and provides visual representations of the metabolic pathways.
Introduction to Gluconic Acid and its Significance
Gluconic acid (C₆H₁₂O₇) is a mild organic acid derived from the oxidation of glucose.[1][2] It and its salts, such as sodium gluconate and calcium gluconate, have a wide array of applications in the food, pharmaceutical, and construction industries due to their non-toxic, non-corrosive, and chelating properties.[3][4] In the pharmaceutical sector, it is utilized as a chelating agent and for the preparation of mineral supplements. Microbial fermentation is the primary method for the industrial production of gluconic acid, with Aspergillus niger and Gluconobacter oxydans being the most commercially significant microorganisms.[1][3]
Biosynthesis Pathways of Gluconic Acid
The microbial production of gluconic acid from glucose is primarily achieved through two distinct enzymatic pathways, differing between fungal and bacterial systems.
Fungal Biosynthesis in Aspergillus niger
In the fungus Aspergillus niger, the biosynthesis of gluconic acid is predominantly an extracellular process catalyzed by the enzyme glucose oxidase (GOD) .[1][3] This flavoprotein, located in the cell wall and extracellular fluid, catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone, with hydrogen peroxide (H₂O₂) generated as a byproduct.[1][2] The D-glucono-δ-lactone is then spontaneously or enzymatically hydrolyzed to gluconic acid by lactonase .[1][2] The hydrogen peroxide is typically decomposed into water and oxygen by the enzyme catalase , which is also produced by the fungus.[1][2]
This pathway is highly efficient, with reported glucose conversion rates exceeding 90% under optimal conditions.[5]
Fungal Biosynthesis of Gluconic Acid in Aspergillus niger
Bacterial Biosynthesis
Gluconobacter oxydans is renowned for its capacity for incomplete oxidation of sugars and alcohols.[6] This bacterium utilizes a periplasmic direct oxidation pathway for gluconic acid synthesis.[1][2] The key enzyme is a membrane-bound pyrroloquinoline quinone (PQQ)-dependent glucose dehydrogenase (GDH) .[1][2] This enzyme oxidizes D-glucose to D-glucono-δ-lactone in the periplasmic space. The lactone is then converted to gluconic acid.[6]
G. oxydans can further oxidize gluconic acid to 2-keto-D-gluconic acid and 5-keto-D-gluconic acid by gluconate-2-dehydrogenase and 5-keto-gluconate dehydrogenase, respectively.[1][7]
A secondary, cytoplasmic pathway also exists in G. oxydans, involving an NADP⁺-dependent glucose dehydrogenase , but the periplasmic pathway is predominant.[1][2]
Gluconic Acid Biosynthesis in Gluconobacter oxydans
Various Pseudomonas species are also capable of producing gluconic acid. Similar to Gluconobacter, the primary pathway involves a periplasmic, PQQ-dependent glucose dehydrogenase (Gcd) that converts glucose to gluconic acid.[8][9] This is followed by the action of gluconate dehydrogenase (Gad) , which can convert gluconic acid to 2-ketogluconate.[8][10] The production of gluconic acid by Pseudomonas has been linked to its biocontrol properties, as the acidification of the rhizosphere can inhibit the growth of plant pathogens.[8][11]
Gluconic Acid Biosynthesis in Pseudomonas species
Quantitative Data on Gluconic Acid Production
The efficiency of gluconic acid production varies significantly depending on the microorganism, fermentation strategy, and culture conditions. The following tables summarize key quantitative data from various studies.
Table 1: Gluconic Acid Production by Aspergillus niger
Enzyme solution (Glucose Oxidase) diluted in reagent grade water.
2. Assay Procedure:
Prepare a reaction mixture by diluting 0.1 mL of 1% o-dianisidine in 12 mL of 0.1 M potassium phosphate buffer (pH 6.0) and saturate with oxygen.[8]
In a cuvette, mix 2.5 mL of the dianisidine-buffer mixture, 0.3 mL of 18% glucose, and 0.1 mL of peroxidase solution.[8]
Incubate at 25°C for 3-5 minutes to equilibrate.
Initiate the reaction by adding 0.1 mL of the diluted enzyme solution.
Monitor the increase in absorbance at 460 nm for 4-5 minutes.[8]
3. Calculation:
One unit of GOD activity is defined as the amount of enzyme that causes the oxidation of one micromole of o-dianisidine per minute under the specified conditions.[8]
Analytical Methods
High-Performance Liquid Chromatography (HPLC):
Column: A suitable ion-exchange or reversed-phase column.
Mobile Phase: Typically a dilute acid solution (e.g., dilute H₂SO₄).
Detector: Refractive Index (RI) or UV detector.
Standard: A standard curve is generated using known concentrations of gluconic acid.
Enzymatic Assay Kits:
Commercially available kits provide a convenient method for gluconic acid determination.
These kits are often based on the phosphorylation of gluconic acid and subsequent oxidation, leading to the formation of NADPH, which is measured spectrophotometrically at 340 nm.[17]
HPLC:
Similar to gluconic acid analysis, HPLC with an RI detector can be used to quantify residual glucose.
Dinitrosalicylic Acid (DNS) Method:
A colorimetric method used for estimating reducing sugars.[13] The absorbance is measured at 700 nm.[13]
Conclusion
The microbial biosynthesis of gluconic acid is a well-established and efficient process, with distinct pathways in fungi and bacteria. Aspergillus niger and Gluconobacter oxydans remain the workhorses of industrial production, each with its own set of advantages and challenges. The selection of the microorganism and the optimization of fermentation parameters are crucial for achieving high yields and productivities. This guide provides a foundational understanding of the core principles and methodologies for researchers and professionals in the field, facilitating further innovation and development in the production of this versatile organic acid.
General Experimental Workflow for Gluconic Acid Production
The Dynamic Duo: A Technical Guide to the Equilibrium Kinetics of Gluconic Acid and Glucono-delta-lactone
For Researchers, Scientists, and Drug Development Professionals In aqueous solutions, a dynamic and reversible relationship exists between gluconic acid and its cyclic ester, glucono-delta-lactone (GDL). This equilibrium...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In aqueous solutions, a dynamic and reversible relationship exists between gluconic acid and its cyclic ester, glucono-delta-lactone (GDL). This equilibrium is a cornerstone of various applications, from food science to pharmaceuticals, where the controlled release of acid is paramount. Understanding the kinetics of this interconversion is critical for process optimization, formulation stability, and predicting product performance. This technical guide provides an in-depth analysis of the core principles governing this equilibrium, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying processes.
The Equilibrium Landscape
Gluconic acid, a mild organic acid, exists in equilibrium with its delta- and gamma-lactones in aqueous solutions. The predominant form is the delta-lactone (GDL), which is the primary focus of this guide. The equilibrium is influenced by several factors, most notably temperature and pH.[1][2] Upon dissolution in water, GDL partially hydrolyzes to gluconic acid, establishing a chemical equilibrium.[1][3] This hydrolysis reaction is accelerated by heat and higher pH levels.[1] Conversely, lower temperatures favor the formation of glucono-delta-lactone.[4]
The interconversion between gluconic acid and its lactones is a slow process, which is a key characteristic leveraged in many applications.[5] In acidic conditions (pH below 5), the lactonization of gluconic acid is coupled with the protonation of the gluconate ion.[5][6] As the pH decreases, the formation of lactones, primarily the δ-lactone, is enhanced.[5][7] The γ-lactone may also form, particularly at lower pH values (below 2.0), though the δ-lactone remains the predominant species.[5][7]
Figure 1: Equilibrium between Glucono-delta-lactone and Gluconic Acid.
Quantitative Insights: A Summary of Kinetic and Equilibrium Data
The following tables summarize key quantitative data on the gluconic acid and glucono-delta-lactone equilibrium, providing a comparative overview for researchers.
The study of gluconic acid and GDL kinetics employs a variety of analytical techniques. Below are detailed methodologies for key experiments cited in the literature.
Polarimetric Analysis of Hydrolysis Rate
This method leverages the difference in optical rotation between GDL and gluconic acid to monitor the progress of the hydrolysis reaction.
Instrumentation: A high-precision polarimeter with a thermostated cell.
Procedure:
A solution of D-glucono-δ-lactone of known concentration is prepared in a buffer solution of the desired pH.
The solution is quickly transferred to a thermostated polarimeter cell maintained at a constant temperature (e.g., 25°C).
The optical rotation of the solution is measured at regular time intervals.
The reaction is followed until no further change in optical rotation is observed, indicating that equilibrium has been reached.
The rate constant is calculated from the first-order rate equation, using the measured optical rotations over time.[8]
pH-Stat Titration for Hydrolysis Kinetics
This technique monitors the production of gluconic acid by titrating it with a standard base to maintain a constant pH.
Instrumentation: A pH-stat system, including a pH meter, a thermostated reaction vessel, and an automatic burette.
Procedure:
A solution of glucono-delta-lactone is prepared in deionized water or a very dilute buffer.
The solution is placed in the thermostated reaction vessel, and the pH is adjusted to the desired value.
The automatic burette, filled with a standard solution of NaOH, is set to maintain the pH at the setpoint.
As GDL hydrolyzes to gluconic acid, the pH of the solution decreases. The pH-stat automatically adds NaOH to neutralize the newly formed acid and maintain the constant pH.
The volume of NaOH added is recorded over time.
The rate of the reaction is determined from the rate of addition of the titrant.[9]
Spectroscopic and Chromatographic Methods
Modern analytical techniques provide high sensitivity and specificity for quantifying the different species in the equilibrium mixture.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR can be used to distinguish and quantify gluconic acid and its δ- and γ-lactones based on their distinct chemical shifts. This method is particularly useful for studying the influence of pH on the equilibrium composition.[5][6]
Electrospray Ionization Mass Spectrometry (ESI-MS): ESI-MS can be employed to determine the rate constants of both the lactonization and hydrolysis reactions by monitoring the concentrations of the respective species over time.[5]
High-Performance Liquid Chromatography (HPLC): HPLC, particularly with specialized columns like SB-Aq and amino columns, can be used for the qualitative and quantitative analysis of gluconic acid and its lactones in complex mixtures.[10]
Figure 2: General Experimental Workflow for Kinetic Studies.
Conclusion
The equilibrium between gluconic acid and glucono-delta-lactone is a well-studied system with significant practical implications. The kinetics of this interconversion are governed by factors such as pH and temperature, with a wealth of quantitative data available to guide researchers. The choice of experimental protocol depends on the specific research question, with techniques ranging from classical polarimetry and titrimetry to modern spectroscopic and chromatographic methods. A thorough understanding of these principles is essential for professionals in drug development and other scientific fields who seek to harness the unique properties of this dynamic chemical system.
A Technical Guide to the Physical Properties of Aqueous Gluconic Acid Solutions
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the core physical properties of aqueous gluconic acid solutions. The information is intended to suppor...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the core physical properties of aqueous gluconic acid solutions. The information is intended to support research, development, and quality control activities where precise characterization of these solutions is critical. This document summarizes key quantitative data, outlines detailed experimental protocols for property measurement, and presents logical diagrams to illustrate chemical relationships and procedural workflows.
Introduction to Gluconic Acid and its Aqueous Solutions
Gluconic acid (C₆H₁₂O₇) is a mild, non-corrosive, and non-toxic organic acid derived from the oxidation of glucose.[1] It is highly soluble in water and is commonly supplied and used as an aqueous solution, most frequently at a concentration of 50% by weight.[2] In aqueous media, gluconic acid is in a dynamic equilibrium with its cyclic esters, glucono-delta-lactone and glucono-gamma-lactone.[3] This equilibrium is influenced by factors such as temperature and pH.[1] The properties of gluconic acid solutions, particularly their chelating ability, make them valuable in various industries, including pharmaceuticals, food and beverage, and industrial cleaning.[2][4]
Physical Properties of Aqueous Gluconic Acid Solutions
The physical properties of aqueous gluconic acid solutions are critical for their application and handling. These properties are dependent on the concentration of gluconic acid and the temperature of the solution.
Density
The density of an aqueous solution is a fundamental property that relates its mass to its volume. For gluconic acid solutions, density increases with concentration. The most commonly cited value is for a 50% (w/w) solution.
Table 1: Density of Aqueous Gluconic Acid Solutions
As a weak acid, gluconic acid partially dissociates in water to form gluconate anions and hydrogen ions, allowing the solution to conduct electricity. The electrical conductivity is expected to increase with concentration up to a certain point and is also influenced by temperature.[8] Specific conductivity data for a range of gluconic acid concentrations is not widely published.
Chemical Equilibrium in Aqueous Solution
In an aqueous environment, gluconic acid exists in equilibrium with its two primary lactones (cyclic esters). This relationship is crucial for understanding the chemical behavior of the solution.
Caption: Equilibrium of gluconic acid and its lactones in water.
A commercial 50% aqueous gluconic acid solution at room temperature contains about 5% of its lactones.[9]
Experimental Protocols for Property Measurement
Accurate determination of the physical properties of aqueous gluconic acid solutions requires standardized experimental methods.
Density Measurement
Methodology: Vibrating tube densitometry is a precise and rapid method for determining the density of liquids.
Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This frequency changes when the tube is filled with a sample liquid. The change in frequency is directly related to the density of the sample.
Apparatus: A digital vibrating tube densitometer with temperature control.
Procedure:
Calibrate the instrument with dry air and deionized water at the desired temperature.
Inject the aqueous gluconic acid solution into the U-tube, ensuring no air bubbles are present.
Allow the sample to thermally equilibrate.
Record the density reading provided by the instrument.
Clean and dry the U-tube between measurements.
pH Measurement
Methodology: Potentiometric pH measurement using a glass electrode.
Principle: A pH meter measures the voltage difference between a pH-sensitive glass electrode and a reference electrode. This potential difference is proportional to the activity of hydrogen ions in the solution.
Apparatus: A calibrated pH meter with a glass combination electrode and temperature compensation probe. Standard buffer solutions (e.g., pH 4, 7, and 10).
Procedure:
Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pH of the sample.
Rinse the electrode with deionized water and blot dry.
Immerse the electrode and temperature probe in the gluconic acid solution.
Gently stir the solution and wait for the reading to stabilize.
Record the pH and temperature.
Viscosity Measurement
Methodology: Rotational viscometry is suitable for determining the dynamic viscosity of solutions.
Principle: A spindle is rotated at a constant speed while immersed in the sample fluid. The torque required to rotate the spindle is measured, which is proportional to the viscosity of the fluid.
Apparatus: A rotational viscometer with a suitable spindle and a temperature-controlled water bath.
Procedure:
Select a spindle and rotational speed appropriate for the expected viscosity of the sample.
Place a known volume of the gluconic acid solution into a sample container and allow it to reach the desired temperature in the water bath.
Immerse the spindle into the solution to the specified depth.
Start the motor and allow the reading to stabilize.
Record the torque reading and convert it to a viscosity value (in mPa·s or cP) using the instrument's calibration factors.
Electrical Conductivity Measurement
Methodology: Two- or four-electrode conductivity measurement.
Principle: An alternating electrical current is passed between two electrodes immersed in the solution, and the resulting voltage is measured. The conductivity is calculated from the current and voltage, taking into account the geometry of the conductivity cell.
Apparatus: A conductivity meter with a conductivity probe (cell) and temperature sensor. Standard conductivity solutions for calibration.
Procedure:
Calibrate the conductivity meter using a standard solution with a known conductivity value that is in the expected range of the sample.
Rinse the probe with deionized water and then with a small amount of the sample solution.
Immerse the probe into the gluconic acid solution, ensuring the electrodes are fully submerged and there are no trapped air bubbles.
Allow the reading to stabilize.
Record the temperature-compensated conductivity value.
Workflow for Solution Preparation and Characterization
A systematic workflow is essential for preparing and verifying the properties of aqueous gluconic acid solutions for research and development purposes.
Caption: Workflow for preparing and characterizing aqueous solutions.
Conclusion
This guide has summarized the key physical properties of aqueous gluconic acid solutions and provided standardized methodologies for their measurement. While data for the common 50% (w/w) solution is available, there is a need for more comprehensive studies to characterize these properties over a wider range of concentrations and temperatures to better support advanced applications in drug development and other scientific fields. The experimental protocols and workflows presented here provide a framework for researchers to generate reliable and reproducible data for their specific applications.
An In-depth Technical Guide to the pKa and Dissociation Constant of Gluconic Acid Introduction Gluconic acid (C₆H₁₂O₇) is a mild, non-toxic organic acid that occurs naturally in fruits, honey, and wine.[1][2] It is a pol...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the pKa and Dissociation Constant of Gluconic Acid
Introduction
Gluconic acid (C₆H₁₂O₇) is a mild, non-toxic organic acid that occurs naturally in fruits, honey, and wine.[1][2] It is a polyhydroxycarboxylic acid, possessing both hydroxyl and carboxyl functional groups, which allows for versatile chemical reactions.[3] In aqueous solutions, gluconic acid is part of a complex chemical equilibrium. It partially converts to a mixture with its neutral cyclic esters, glucono-delta-lactone (GDL) and glucono-gamma-lactone.[3][4][5] The acid dissociation constant (pKa) is a critical parameter that quantifies the strength of the acid in solution. At a neutral pH, the gluconate ion is the predominant form.[4] This guide provides a detailed overview of the , the experimental protocols for their determination, and the underlying chemical equilibria.
Quantitative Data: pKa and Dissociation Constant
The acid dissociation constant (Ka) represents the equilibrium of the dissociation of a weak acid. The pKa, which is the negative logarithm of the Ka, is commonly used to express acidity on a more convenient scale.[6] The reported values for gluconic acid are summarized below.
Parameter
Value
Description
pKa
~3.70 - 3.75
Represents the acidity of the carboxylic acid group.[1][7]
Dissociation Constant (Ka)
1.99 ± 0.07 × 10⁻⁴
The equilibrium constant for the dissociation of the free gluconic acid molecule (HGH₄).[7]
Combined Dissociation Constant (K)
1.76 ± 0.05 × 10⁻⁴
The equilibrium constant considering the combined concentration of free acid and D-glucono-δ-lactone (L).[7]
Chemical Equilibria in Aqueous Solution
In an aqueous environment, gluconic acid exists in a dynamic equilibrium with its conjugate base (gluconate) and its lactones. The primary dissociation involves the release of a proton from the carboxylic acid group. Concurrently, intramolecular esterification leads to the formation of glucono-delta-lactone and glucono-gamma-lactone. This complex equilibrium is influenced by factors such as temperature and concentration.[3]
Figure 1: Chemical equilibria of gluconic acid in an aqueous solution.
Experimental Protocols for pKa Determination
The determination of a pKa value is typically achieved by measuring a pH-dependent parameter, which results in a sigmoidal curve where the inflection point corresponds to the pKa.[8]
Potentiometric Titration
Potentiometric titration is a highly precise and common method for pKa determination.[9] The process involves titrating a solution of the weak acid with a strong base and monitoring the resulting change in pH.
Methodology:
Sample Preparation: A solution of gluconic acid with a known concentration (e.g., 0.1 M) is prepared in carbonate-free deionized water.[10]
Titration: A standardized solution of a strong base, typically sodium hydroxide (B78521) (NaOH), is incrementally added to the gluconic acid solution.[10]
pH Monitoring: A calibrated pH electrode continuously measures the pH of the solution throughout the titration.[9]
Data Analysis: The pH is plotted against the volume of titrant added, generating a titration curve. The equivalence point is identified as the point of the steepest slope (the inflection point). The pKa is the pH value at the half-equivalence point, where exactly half of the acid has been neutralized.[8][9]
Figure 2: Workflow for pKa determination via potentiometric titration.
Spectroscopic Methods
Advanced spectroscopic techniques can also be employed for pKa determination, offering high precision without the need for titration.
Methodology (based on ¹³C-NMR):
While the cited studies focus on the structurally similar glucuronic acid, the methodology is directly applicable to gluconic acid.[11][12]
Sample Preparation: A series of buffered solutions containing gluconic acid are prepared across a wide range of known pH values.
NMR Spectroscopy: ¹³C-NMR spectra are acquired for each sample. The chemical shift of the carboxyl carbon is particularly sensitive to the protonation state of the carboxylic acid group.[12]
Data Analysis: The chemical shift (δ) of the carboxyl carbon is plotted against the pH of the solution. This plot yields a sigmoidal curve. The inflection point of this curve corresponds to the pKa of the acid.[8][12] This method is advantageous as it can resolve the pKa values of multiple acidic groups within a molecule if they are sufficiently different.[12]
Spectroscopic Characterization of Gluconic Acid: A Technical Guide
Introduction Gluconic acid (C₆H₁₂O₇) is a mild, non-corrosive organic acid derived from the oxidation of glucose. Its versatile properties, including strong chelating action, make it a valuable compound in the pharmaceut...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Gluconic acid (C₆H₁₂O₇) is a mild, non-corrosive organic acid derived from the oxidation of glucose. Its versatile properties, including strong chelating action, make it a valuable compound in the pharmaceutical, food, and industrial sectors.[1] For researchers, scientists, and drug development professionals, precise characterization is paramount for quality control, metabolic studies, and formulation development. This technical guide provides an in-depth overview of the core spectroscopic techniques used to characterize gluconic acid, complete with quantitative data, detailed experimental protocols, and workflow visualizations.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the molecular structure of gluconic acid in solution. It provides detailed information about the carbon skeleton and the chemical environment of each proton.
¹H NMR Spectroscopy
Proton NMR (¹H NMR) helps identify the hydrogen atoms within the molecule. For gluconic acid, the protons on the carbon chain (C2-C6) and the hydroxyl groups produce a series of signals. In aqueous solutions, the spectrum can be complex due to overlapping signals of the non-equivalent protons.[2]
¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) provides information on the carbon framework of the molecule. Each unique carbon atom in gluconic acid gives a distinct signal, including the carboxylic acid carbon (C1) and the five carbons of the sugar backbone.[3]
Quantitative NMR Data
The following tables summarize the chemical shifts (δ) in parts per million (ppm) for D-gluconic acid, as reported in various studies. Solvent and pH conditions can significantly influence these values.[4][5]
Table 1: ¹H NMR Chemical Shifts for D-Gluconic Acid
Proton
Chemical Shift (δ) in D₂O (ppm)
Chemical Shift (δ) in H₂O at pH 7.0 (ppm)
H2
4.11 - 4.12
4.12 - 4.13
H3
3.83
3.83
H4
3.67 - 3.68
3.67 - 3.68
H5
3.78 - 3.80
3.76 - 3.81
H6a, H6b
3.63 - 3.66
3.64 - 3.66
Data sourced from the Human Metabolome Database and PubChem.[4][6]
Table 2: ¹³C NMR Chemical Shifts for D-Gluconic Acid
Sample Preparation: Dissolve approximately 5-10 mg of the gluconic acid sample in 0.5-0.7 mL of a deuterated solvent (e.g., Deuterium Oxide, D₂O). D₂O is commonly used for its ability to dissolve polar compounds like gluconic acid and to avoid a large solvent signal in the ¹H NMR spectrum.[4]
Internal Standard: Add a small amount of an internal standard, such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or a similar reference compound, for accurate chemical shift calibration (δ = 0.0 ppm).
pH Adjustment: If pH-dependent studies are required, adjust the pH of the solution using dilute NaOD or DCl. Note the final pH, as it can affect the chemical shifts of exchangeable protons and the carboxyl carbon.[4][5]
Instrument Setup:
Use a high-field NMR spectrometer (e.g., 600 MHz) for better signal dispersion and resolution.[7]
Calibrate (shim) the magnetic field homogeneity to obtain sharp, symmetrical peaks.
Data Acquisition:
¹H NMR: Acquire a standard one-dimensional proton spectrum. Typically, this involves a 90° pulse and an acquisition time of 2-4 seconds.
¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to simplify the signals to single peaks for each carbon. This requires a larger number of scans than ¹H NMR due to the lower natural abundance of ¹³C.
2D NMR (Optional): Perform 2D experiments like COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons for unambiguous assignments.[4]
Data Processing: Process the acquired Free Induction Decay (FID) data by applying a Fourier transform, phase correction, and baseline correction using appropriate NMR software.
Visualization: NMR Experimental Workflow
Caption: General workflow for NMR analysis of gluconic acid.
Infrared (FTIR) Spectroscopy
FTIR spectroscopy measures the absorption of infrared radiation by a molecule's bonds, causing them to vibrate. It is a rapid and effective method for identifying the key functional groups present in gluconic acid, particularly the hydroxyl (-OH) and carbonyl (C=O) groups of the carboxylic acid moiety.
The IR spectrum of a carboxylic acid is highly characteristic.[8]
O-H Stretch: A very broad and strong absorption band appears from 2500 to 3300 cm⁻¹, which is a hallmark of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.[9][10]
C=O Stretch: A sharp, intense absorption occurs in the range of 1700-1725 cm⁻¹, corresponding to the carbonyl group.[9][11]
C-O Stretch: A medium intensity band is observed between 1210-1320 cm⁻¹.[8]
Quantitative FTIR Data
Table 3: Characteristic FTIR Absorption Bands for Gluconic Acid
Functional Group
Vibration Mode
Absorption Range (cm⁻¹)
Intensity
O-H (Carboxylic Acid)
Stretching
2500 - 3300
Strong, Very Broad
C-H (Aliphatic)
Stretching
~2900
Medium
C=O (Carboxylic Acid)
Stretching
1700 - 1730
Strong, Sharp
C-O
Stretching
1210 - 1320
Medium
O-H
Bending
1413 - 1440
Medium
Data sourced from multiple spectroscopic guides and studies.[8][11][12]
Sample Grinding: Add 1-2 mg of solid gluconic acid and ~100 mg of dry, spectroscopic grade Potassium Bromide (KBr) to an agate mortar.
Mixing: Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained. KBr is used as it is transparent in the IR region.
Pellet Formation: Transfer the powder to a pellet die. Place the die in a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent pellet.
Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer to acquire the spectrum.
b) Attenuated Total Reflectance (ATR) Method (for solid or liquid samples) [13]
Instrument Setup: Place the ATR accessory into the spectrometer's sample compartment. Record a background spectrum of the clean, empty ATR crystal (e.g., diamond or zinc selenide).
Sample Application: Place a small amount of the gluconic acid sample directly onto the ATR crystal surface.
Apply Pressure: For solid samples, use the ATR's pressure clamp to ensure firm and uniform contact between the sample and the crystal.
Analysis: Acquire the sample spectrum. The instrument's software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.
Visualization: FTIR Sample Preparation Workflow
Caption: Sample preparation workflows for FTIR analysis.
Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a molecule. It involves ionizing the sample and then separating the ions based on their mass-to-charge ratio (m/z).
For gluconic acid (Molecular Weight: 196.16 g/mol ), Electrospray Ionization (ESI) is a common "soft" ionization technique, often coupled with Liquid Chromatography (LC-MS).[4][14] In negative ion mode, the deprotonated molecule [M-H]⁻ is typically observed at m/z 195.05.[15] Further fragmentation (MS/MS) can provide structural information by breaking the molecule into smaller, characteristic pieces.[15]
Quantitative MS Data
Table 4: Characteristic Ions for Gluconic Acid in ESI-MS
Sample Preparation: Prepare a dilute solution of gluconic acid (e.g., 1 mg/L) in a suitable solvent system, such as water with 0.1% formic acid, to promote ionization.[14] Filter the sample through a 0.22 µm syringe filter to remove particulates.
Chromatographic Separation (LC):
Inject the sample into an HPLC system. For polar molecules like gluconic acid, a HILIC (Hydrophilic Interaction Liquid Chromatography) column is often effective.[1]
Use a mobile phase gradient appropriate for separating the analyte from the matrix. A typical mobile phase for negative mode ESI might consist of water and acetonitrile (B52724) with a small amount of an additive like ammonium (B1175870) acetate.
Ionization (MS):
The eluent from the LC column is directed into the ESI source of the mass spectrometer.
Optimize source parameters such as capillary voltage, nebulizing gas pressure, and drying gas temperature to achieve a stable and intense signal for the deprotonated molecule [M-H]⁻.
Mass Analysis:
Full Scan Mode: Acquire data over a mass range (e.g., m/z 50-300) to detect the precursor ion (m/z 195.05).
Tandem MS (MS/MS): Isolate the precursor ion (m/z 195.05) and subject it to collision-induced dissociation (CID) to generate characteristic fragment ions. This confirms the identity of the compound.[15]
Data Analysis: Analyze the resulting mass spectra to confirm the molecular weight and compare the fragmentation pattern to known standards or databases.
Visualization: LC-MS Experimental Workflow
Caption: Workflow for the LC-MS analysis of gluconic acid.
Raman Spectroscopy
Raman spectroscopy is a vibrational spectroscopy technique that provides information complementary to FTIR. It relies on the inelastic scattering of monochromatic light (Raman scattering) from a laser source.[16] While FTIR is sensitive to polar bonds, Raman is particularly effective for analyzing non-polar bonds and symmetric vibrations. For gluconic acid, characteristic modes include C-H and C-C vibrations.[17]
Sample Preparation: Raman spectroscopy requires minimal sample preparation. The gluconic acid sample (solid or aqueous solution) can be placed directly on a microscope slide or in a quartz cuvette.[16]
Instrument Setup:
Use a Raman spectrometer equipped with a laser excitation source (e.g., 514.5 nm or 785 nm).[18]
Focus the laser beam onto the sample using the microscope objective.
Ensure the collection optics are aligned to efficiently gather the scattered light.
Data Acquisition:
Acquire the Raman spectrum by exposing the sample to the laser for a set integration time. Multiple acquisitions are often averaged to improve the signal-to-noise ratio.[19]
The scattered light is passed through a filter to remove the intense Rayleigh scattering and then dispersed by a grating onto a CCD detector.
Data Analysis: The resulting spectrum plots Raman intensity versus the Raman shift (in wavenumbers, cm⁻¹). The peaks are then assigned to specific molecular vibrations.[20]
Visualization: Raman Spectroscopy Logic
Caption: Logical flow of a Raman spectroscopy experiment.
The comprehensive characterization of gluconic acid is reliably achieved through a combination of powerful spectroscopic techniques. NMR spectroscopy provides the definitive structural map of the molecule's carbon and proton framework. FTIR and Raman spectroscopy offer rapid and complementary identification of key functional groups, confirming its carboxylic acid nature. Finally, mass spectrometry validates the molecular weight and provides insights into its fragmentation patterns. By employing these methods and protocols, researchers can ensure the identity, purity, and structural integrity of gluconic acid in their scientific and developmental endeavors.
An In-depth Technical Guide to the Thermal Decomposition of Gluconic Acid
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the thermal decomposition of gluconic acid. Due to limited direct experimental data on the thermal...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the thermal decomposition of gluconic acid. Due to limited direct experimental data on the thermal analysis of pure gluconic acid, this guide synthesizes available information on its salts and structurally related compounds to propose a likely decomposition pathway. All quantitative data from cited sources are presented in structured tables, and detailed experimental methodologies are provided.
Introduction to Gluconic Acid and its Thermal Stability
Gluconic acid (C₆H₁₂O₇) is a mild organic acid derived from the oxidation of glucose.[1][2][3] Its structure consists of a six-carbon chain with five hydroxyl groups and a terminal carboxylic acid group.[1] In aqueous solutions, gluconic acid exists in equilibrium with its cyclic esters, glucono-delta-lactone and glucono-gamma-lactone.[4] While generally stable under standard conditions, gluconic acid and its derivatives undergo decomposition upon heating.[5][6] The solid, crystalline form of gluconic acid has a melting point of 131°C.[1][2]
Thermal Analysis of Gluconic Acid Derivatives
Thermal Decomposition of Calcium Gluconate
Studies on calcium gluconate monohydrate (C₁₂H₂₂CaO₁₄·H₂O) reveal a multi-step decomposition process. The initial weight loss corresponds to dehydration, followed by the decomposition of the anhydrous salt at higher temperatures.
Table 1: Thermal Decomposition Data for Calcium Gluconate Monohydrate
This reaction indicates that the final solid residues are elemental carbon and calcium oxide.
Proposed Thermal Decomposition Pathway of Gluconic Acid
Based on the decomposition of calcium gluconate and the thermal behavior of similar polyhydroxy compounds like glucose, a plausible decomposition pathway for solid gluconic acid can be proposed. The decomposition is expected to be a complex process involving dehydration, decarboxylation, and subsequent fragmentation of the carbon chain.
Caption: Proposed thermal decomposition pathway of solid gluconic acid.
The initial heating of solid gluconic acid likely leads to intramolecular dehydration, forming gluconolactones. As the temperature increases, the carboxylic acid group is expected to undergo decarboxylation, releasing carbon dioxide. The remaining hydrocarbon chain, rich in hydroxyl groups, would then fragment into smaller volatile organic molecules and water, ultimately leaving a carbonaceous residue.
Experimental Protocols for Studying Thermal Decomposition
To fully elucidate the thermal decomposition of gluconic acid, a combination of thermoanalytical and spectroscopic techniques is required.
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
These techniques are essential for determining the temperature ranges of decomposition and the associated mass loss and thermal events (endothermic or exothermic).
Experimental Workflow for TGA/DSC Analysis
Caption: A typical experimental workflow for TGA/DSC analysis of gluconic acid.
Evolved Gas Analysis (EGA)
To identify the gaseous products of decomposition, TGA can be coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR).
Experimental Protocol for TGA-FTIR/MS:
Sample Preparation: Prepare the gluconic acid sample as described for TGA/DSC analysis.
Instrumentation:
Use a TGA instrument equipped with a heated transfer line connected to an FTIR spectrometer or a mass spectrometer.
Set the TGA parameters (temperature program, heating rate, atmosphere) as required.
Set the parameters for the FTIR or MS to continuously acquire spectra of the evolved gases.
Data Analysis:
Correlate the evolution of specific gases (e.g., H₂O, CO₂, CO) with the mass loss steps observed in the TGA curve.
For TGA-FTIR, identify gaseous products by their characteristic infrared absorption bands.
For TGA-MS, identify gaseous products by their mass-to-charge ratio.
This technique provides detailed information about the composition of the less volatile decomposition products.
Experimental Protocol for Py-GC/MS:
Sample Preparation: A small amount of solid gluconic acid is placed in a pyrolysis sample tube.
Pyrolysis: The sample is rapidly heated to a specific decomposition temperature in an inert atmosphere within the pyrolyzer, which is directly connected to a gas chromatograph.
GC Separation: The volatile and semi-volatile decomposition products are separated on a GC column.
MS Detection: The separated compounds are identified by their mass spectra.
Inferred Decomposition Products and Kinetic Data
While specific experimental data for gluconic acid is lacking, the thermal degradation of glucose, a closely related molecule, provides some indication of potential products. The thermal decomposition of glucose is known to produce a complex mixture of compounds including furans, aldehydes, ketones, and organic acids.[10][11][12]
Kinetic analysis of the thermal decomposition of glucose has been performed, yielding activation energies for different stages of the process.[11]
Table 2: Kinetic Parameters for the Thermal Decomposition of Glucose
It is plausible that the activation energy for the thermal decomposition of gluconic acid would be in a similar range, although experimental verification is necessary.
Conclusion and Future Outlook
The thermal decomposition of gluconic acid is a complex process that is not yet fully characterized in the scientific literature. Based on the analysis of its salts and related compounds, the decomposition likely proceeds through dehydration and decarboxylation reactions, yielding a variety of volatile products and a carbonaceous residue.
To provide a more definitive understanding, further research is required. Specifically, systematic studies employing TGA-DSC, TGA-FTIR/MS, and Py-GC/MS on pure, solid gluconic acid are needed to accurately determine its decomposition temperatures, identify the evolved products, and calculate the kinetic parameters of the decomposition process. Such data would be invaluable for researchers, scientists, and drug development professionals working with gluconic acid and its derivatives in applications where thermal stability is a critical factor.
A Comprehensive Toxicological Profile of Gluconic Acid and Its Salts
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the toxicological profile of gluconic acid and its primary salts: sodium gluconate, calcium gluconate,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the toxicological profile of gluconic acid and its primary salts: sodium gluconate, calcium gluconate, and potassium gluconate. These compounds are of significant interest across the pharmaceutical, food, and cosmetic industries due to their versatile applications as excipients, dietary supplements, and chelating agents. This document summarizes key toxicological data, outlines experimental methodologies from pivotal studies, and presents visual representations of metabolic pathways and experimental workflows to facilitate a comprehensive understanding of their safety profiles.
Executive Summary
Gluconic acid and its salts are generally recognized as safe (GRAS) and exhibit very low toxicity.[1] This is largely attributed to the fact that gluconate is a natural intermediate in the carbohydrate metabolism of mammals, specifically the pentose (B10789219)phosphate (B84403) pathway.[2][3][4] The toxicological effects observed are often related to the associated cation (e.g., sodium, calcium, potassium) at high doses rather than the gluconate moiety itself.[3] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has allocated an Acceptable Daily Intake (ADI) of "not specified" for gluconic acid and its salts, signifying their very low toxicity.[1]
Quantitative Toxicological Data
The following tables summarize the key quantitative data from acute, short-term, and developmental toxicity studies on gluconic acid and its salts.
Gluconic acid and its salts are readily absorbed and metabolized in the body. Glucono-delta-lactone, the neutral cyclic ester of gluconic acid, exists in equilibrium with gluconic acid in aqueous solutions.[2][9][10] As a natural metabolite of glucose, gluconate is primarily oxidized via the pentose phosphate pathway.[2][3][4] A significant portion of parenterally administered gluconate is excreted unchanged in the urine.[3][4]
Metabolic fate of Gluconic Acid.
Experimental Protocols
Detailed experimental protocols for toxicological studies of gluconic acid and its salts are often proprietary. However, based on published reports, the following outlines the general methodologies employed in key studies.
Acute Oral Toxicity Studies (e.g., Sodium Gluconate in Rats)
Test Guideline: Often based on OECD Guideline 401.
Animals: Sprague-Dawley rats, typically 5 of each sex per group.[2]
Housing: Housed in standard conditions with controlled temperature, humidity, and light-dark cycle.
Diet: Standard laboratory chow and water available ad libitum, with an overnight fast before dosing.[2]
Dosing: Administration of a single dose via oral gavage. For sodium gluconate, doses of 500, 1000, and 2000 mg/kg bw have been used.[2]
Observations: Animals are observed for clinical signs of toxicity and mortality for at least 14 days post-dosing. Body weights are recorded periodically.
Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.
Endpoint: Determination of the LD50 or, in the case of low toxicity, a limit dose (e.g., >2000 mg/kg bw).[2][6]
Test Guideline: Often based on OECD Guideline 407.
Animals: Sprague-Dawley rats, typically 12 of each sex per group.[2]
Dosing: Daily administration for 28 days via gavage or in the diet. Gavage studies have used doses of 0, 500, 1000, or 2000 mg/kg bw/day.[2] Dietary studies have used concentrations up to 5% w/w.[2]
Observations: Daily clinical observations, weekly body weight and food consumption measurements.
Clinical Pathology: At termination, blood samples are collected for hematology and clinical chemistry analysis. Urine samples are also collected for urinalysis.
Pathology: All animals undergo a full necropsy. Organ weights are recorded. Histopathological examination of a comprehensive set of tissues is performed.
Endpoint: Determination of the No-Observed-Adverse-Effect Level (NOAEL).
Genotoxicity and Carcinogenicity
Studies evaluated by JECFA have shown no evidence of genotoxicity or carcinogenicity for glucono-delta-lactone.[2] Available in vitro and in vivo mutagenicity data for glucono-delta-lactone, sodium, and calcium gluconate were negative.[4] Long-term carcinogenicity studies, such as a 2-year feeding study in rats with glucono-delta-lactone, did not show any compound-related tumors.[9]
Reproductive and Developmental Toxicity
Developmental toxicity studies on glucono-delta-lactone in mice, rats, hamsters, and rabbits have shown no evidence of teratogenicity or increased susceptibility at doses up to 780 mg/kg/day.[1][9] A reproductive toxicity study using sodium glucoheptonate as a read-across substance showed no adverse reproductive effects in rats at doses up to 1000 mg/kg/day.[8]
Toxicological Assessment Workflow
The toxicological evaluation of a substance like gluconic acid typically follows a structured workflow to assess its safety. This involves a tiered approach, starting with acute toxicity and moving to more complex, long-term studies if necessary.
General workflow for toxicological assessment.
Observations in Humans
Gluconic acid and its derivatives are well-tolerated in humans.[2] Clinical studies and extensive use in food and pharmaceutical products have not revealed significant evidence of gastric or renal irritation.[2] For instance, potassium gluconate has been shown to cause less gastric irritation than potassium chloride.[2] The primary concerns with the salts of gluconic acid at high doses are related to the physiological effects of the cations. For example, excessive intake of potassium gluconate can lead to hyperkalemia, characterized by symptoms such as muscle weakness and irregular heartbeat.[11][12] Similarly, high doses of calcium gluconate can lead to hypercalcemia.[13]
The Dawn of a Bio-Based Chemical: A Technical History of Gluconic Acid Preparation
A comprehensive guide tracing the evolution of gluconic acid production from its 19th-century discovery through the advent of industrial fermentation. This technical guide provides an in-depth exploration of the discover...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive guide tracing the evolution of gluconic acid production from its 19th-century discovery through the advent of industrial fermentation.
This technical guide provides an in-depth exploration of the discovery and historical preparation of gluconic acid, a versatile organic acid with wide-ranging applications in the food, pharmaceutical, and industrial sectors. From early chemical synthesis to the pioneering efforts in microbial fermentation, this document details the key scientific milestones, experimental methodologies, and the evolution of production efficiency. Quantitative data is presented in structured tables for comparative analysis, and key historical workflows are visualized through diagrams to illuminate the progression of this important bio-based chemical.
The Initial Discovery: Chemical Oxidation of Glucose
Gluconic acid was first prepared in 1870 by the chemists Heinrich Hlasiwetz and Josef Habermann.[1] Their pioneering work involved the chemical oxidation of glucose, laying the fundamental groundwork for the synthesis of this and other sugar acids.
Experimental Protocol: Oxidation of Glucose
Objective: To oxidize the aldehyde group of glucose to a carboxylic acid group, forming gluconic acid.
The oxidizing agent is gradually added to the glucose solution. The reaction temperature and addition rate are controlled to prevent unwanted side reactions.
As gluconic acid is formed, the pH of the solution decreases. A neutralizing agent, such as calcium carbonate, is added to maintain a suitable pH and to precipitate the gluconic acid as its calcium salt (calcium gluconate), which is often less soluble and easier to isolate.
The reaction is monitored for the consumption of glucose.
Upon completion, the precipitated calcium gluconate is separated by filtration.
The calcium gluconate can then be treated with an acid, such as sulfuric acid, to precipitate calcium sulfate (B86663) and liberate free gluconic acid in solution.
The solution is then filtered to remove the calcium sulfate, and the resulting gluconic acid solution can be concentrated.
The Advent of Biotechnology: Fermentative Production
A decade after its chemical synthesis, a biological route to gluconic acid was discovered. In 1880, the French chemist L. Boutroux observed that certain microorganisms could produce an acidic substance from glucose.[1] He identified this as a "new glucose fermentation" and the responsible organisms as acetic acid bacteria.[1] This marked the beginning of the biotechnological production of gluconic acid.
Early Fermentation Protocol: Acetic Acid Bacteria
Details from Boutroux's 1880 publication in Comptes rendus de l'Académie des sciences are not extensively detailed in contemporary sources. However, the fundamental approach involved the cultivation of acetic acid bacteria in a glucose-containing medium. A representative protocol for this early fermentation method would have included the following steps:
Objective: To produce gluconic acid through the microbial oxidation of glucose using acetic acid bacteria.
Materials:
A strain of acetic acid bacteria (e.g., Acetobacter species)
A sterile fermentation medium containing:
Glucose as the primary carbon source
A nitrogen source (e.g., yeast extract)
Essential minerals
A buffering agent (e.g., calcium carbonate)
Fermentation vessel (e.g., a flask)
General Procedure:
A suitable fermentation medium is prepared and sterilized to prevent contamination by other microorganisms.
The sterile medium is inoculated with a culture of acetic acid bacteria.
The fermentation is carried out under aerobic conditions, as the bacteria require oxygen for the oxidation of glucose. This would have been achieved through surface culture techniques in flasks.
The temperature is maintained within the optimal range for the growth of the bacteria.
As the bacteria metabolize the glucose, they secrete gluconic acid into the medium. The calcium carbonate in the medium neutralizes the acid, forming calcium gluconate.
The fermentation is allowed to proceed for several days, with the progress monitored by the consumption of glucose and the formation of calcium gluconate.
Upon completion, the bacterial cells are removed by filtration, and the calcium gluconate is recovered from the fermentation broth.
Free gluconic acid can then be liberated from its calcium salt as described in the chemical synthesis protocol.
The Rise of Fungal Fermentation and Industrial Production
The early 20th century saw a significant advancement in gluconic acid production with the discovery of fungal fermentation. In 1922, Molliard identified that the fungus Sterigmatocystis nigra, now known as Aspergillus niger, was capable of producing gluconic acid.[2] This discovery was pivotal, as strains of Aspergillus niger proved to be highly efficient producers, paving the way for industrial-scale manufacturing. A landmark in this journey was the development of deep-tank fermentation by Pfizer in 1929 for gluconic acid production, a technology that would later be crucial for the mass production of penicillin.[3]
Submerged Fermentation Protocol with Aspergillus niger
The following protocol is a generalized representation of early submerged fermentation techniques for gluconic acid production using Aspergillus niger.
Objective: To produce high yields of gluconic acid using submerged fermentation of Aspergillus niger.
Materials:
A high-yielding strain of Aspergillus niger
Sterile fermentation medium, for example, a modified Czapek-Dox broth containing (g/L): Glucose (100-150), NaNO₃ (3.0), KH₂PO₄ (1.0), MgSO₄·7H₂O (0.5), KCl (0.5), and FeSO₄·7H₂O (0.01).[1]
Inoculum culture of Aspergillus niger
Fermenter equipped with aeration and agitation systems
pH control system with a sterile neutralizing agent (e.g., NaOH or CaCO₃ slurry)
Procedure:
Inoculum Development: A spore suspension of Aspergillus niger is used to inoculate a seed culture medium. The seed culture is incubated to allow for the growth of mycelia.
Fermentation: The production fermenter containing the sterile fermentation medium is inoculated with the seed culture.
Process Control:
Aeration: Sterile air is continuously supplied to the fermenter to provide the necessary oxygen for the oxidation of glucose.
Agitation: The medium is constantly agitated to ensure uniform distribution of nutrients and oxygen.
Temperature: The temperature is maintained at an optimal level for the specific Aspergillus niger strain, typically around 30°C.[1]
pH: The pH is controlled and maintained within a specific range (e.g., 5.0-6.5) by the automated addition of a neutralizing agent.[4]
Monitoring: The fermentation is monitored for key parameters such as glucose concentration, gluconic acid concentration, and biomass.
Harvest and Recovery: Once the glucose is consumed and the maximum yield of gluconic acid is achieved, the fermentation is stopped. The fungal biomass is separated from the broth by filtration. The gluconic acid (as a salt) in the broth is then purified and concentrated.
Quantitative Data on Historical Gluconic Acid Preparation
The following tables summarize the available quantitative data from various historical and early industrial methods for gluconic acid production.
Table 1: Early Fermentation Parameters for Gluconic Acid Production
Table 2: Comparison of Early Gluconic Acid Production Methods
Method
Organism/Catalyst
Key Features
Reported Yield
Timeframe
Chemical Oxidation
Chemical Oxidants
First synthesis of gluconic acid.
Not specified in historical reviews.
1870
Bacterial Fermentation
Acetic Acid Bacteria
First biological production method.
Not specified in historical reviews.
1880
Fungal Fermentation
Aspergillus niger
High efficiency, basis for industrial production.
58.46 - 99.80 g/L
Early-Mid 20th Century
Visualizing the Historical Progression
The following diagrams, created using the DOT language, illustrate the key historical workflows in the preparation of gluconic acid.
Timeline of the discovery and early synthesis of gluconic acid.
Workflow of early industrial gluconic acid production by submerged fermentation.
Conclusion
The journey of gluconic acid from a laboratory curiosity to an industrially significant chemical is a testament to the advancements in both chemical and biological sciences. The initial chemical synthesis by Hlasiwetz and Habermann provided the first glimpse of this molecule, while the subsequent discovery of its microbial production by Boutroux opened up a new, bio-based avenue for its preparation. The optimization of fermentation processes, particularly with Aspergillus niger, transformed gluconic acid production into a commercially viable enterprise. This historical progression highlights a broader trend in chemical manufacturing, where early reliance on chemical synthesis has often been supplemented or replaced by more efficient and sustainable biotechnological methods. The foundational work detailed in this guide laid the groundwork for the modern, highly optimized processes used today to produce this versatile and valuable organic acid.
Microbial Sources for Gluconic Acid Production: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the microbial production of gluconic acid, a versatile organic acid with wide-ranging applications...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the microbial production of gluconic acid, a versatile organic acid with wide-ranging applications in the pharmaceutical, food, and chemical industries. This document details the primary microbial sources, their production yields, optimized fermentation conditions, and the underlying biochemical pathways. Experimental protocols for key methodologies are provided to facilitate research and development in this field.
Introduction to Gluconic Acid and its Microbial Synthesis
Gluconic acid (C₆H₁₂O₇) is a mild organic acid naturally found in fruits, honey, and wine.[1] It is produced by the oxidation of glucose.[2] While chemical methods for its synthesis exist, microbial fermentation is the preferred route for industrial production due to its high specificity and efficiency.[2][3] The process primarily utilizes fungi and bacteria, with the most commercially significant microorganisms being the fungus Aspergillus niger and the bacterium Gluconobacter oxydans.[4][5] Microbial production involves the enzymatic conversion of glucose to glucono-δ-lactone, which is then hydrolyzed to gluconic acid.[2]
Key Microbial Producers of Gluconic Acid
A variety of microorganisms, including fungi and bacteria, are capable of producing gluconic acid.[2][6] However, Aspergillus niger and Gluconobacter oxydans are the most extensively studied and utilized for industrial-scale fermentation.[4]
Fungal Production: Aspergillus niger
Aspergillus niger is a filamentous fungus renowned for its ability to produce substantial amounts of gluconic acid.[6] The key enzyme in this process is glucose oxidase (GOD), which catalyzes the oxidation of glucose.[4] A. niger is favored for its robust growth, high product yields, and the relative ease of separating the product from the fungal biomass.[7]
Bacterial Production: Gluconobacter oxydans
Gluconobacter oxydans is an acetic acid bacterium known for its rapid and incomplete oxidation of sugars and alcohols.[5] In G. oxydans, the oxidation of glucose to gluconic acid is catalyzed by glucose dehydrogenase (GDH).[3] This organism is particularly noted for its tolerance to high substrate concentrations and its suitability for continuous fermentation processes.[4]
Other microorganisms reported to produce gluconic acid include species of Penicillium, Fusarium, Mucor, Acetobacter, and Pseudomonas.[2][6]
Quantitative Comparison of Microbial Gluconic Acid Production
The following tables summarize quantitative data from various studies on gluconic acid production by different microorganisms under optimized conditions.
Table 1: Gluconic Acid Production by Fungal Strains
Gluconic Acid Production by Aspergillus niger (Submerged Fermentation)
This protocol is adapted from studies on submerged fermentation with Aspergillus niger.[6][8]
1. Microorganism and Inoculum Preparation:
Maintain Aspergillus niger (e.g., NCIM 530) on potato dextrose agar (B569324) (PDA) slants.
Harvest spores from a 4-day old culture using sterile 50 mM sodium phosphate (B84403) buffer (pH 6.8) containing 0.1% Tween 80 to achieve a spore suspension of 10⁸ - 10¹⁰ spores/mL.[8]
Inoculate the spore suspension into a spore germination medium containing: glucose 5%, di-ammonium phosphate 0.2%, MgSO₄·7H₂O 0.25%, and KH₂PO₄ 0.1% (pH 5.5).[8]
2. Fermentation Medium:
Prepare the production medium with the following composition (per liter):
Monitor glucose consumption and gluconic acid production using methods such as High-Performance Liquid Chromatography (HPLC) or High-Performance Thin-Layer Chromatography (HPTLC).[8]
Gluconic Acid Production by Gluconobacter oxydans
This protocol is based on methodologies for gluconic acid production using Gluconobacter oxydans.[10][11]
1. Microorganism and Inoculum Preparation:
Culture Gluconobacter oxydans (e.g., NL71) in a pre-activation medium containing 50 g/L sorbitol and 5 g/L yeast extract at 30°C and 220 rpm for 24 hours.[11]
Transfer the activated culture to a larger volume of seed medium (e.g., 100 g/L sorbitol and 10 g/L yeast extract) and incubate under the same conditions for another 24 hours.[11]
2. Fermentation Medium:
Prepare the fermentation medium with the following composition (per liter):
Determine the concentrations of glucose and gluconic acid using HPLC.
Biochemical Pathways and Visualizations
The production of gluconic acid from glucose involves distinct enzymatic pathways in fungi and bacteria.
Gluconic Acid Biosynthesis in Aspergillus niger
In A. niger, the conversion of glucose to gluconic acid is a two-step process primarily occurring in the periplasmic space.
Biosynthetic pathway of gluconic acid in Aspergillus niger.
D-glucose is first oxidized to D-glucono-δ-lactone by glucose oxidase, with hydrogen peroxide as a byproduct. The lactone is then hydrolyzed to gluconic acid.[4]
Gluconic Acid Biosynthesis in Gluconobacter oxydans
Gluconobacter oxydans utilizes a different enzymatic system located in the periplasmic space for the direct oxidation of glucose.
Biosynthetic pathway of gluconic acid in Gluconobacter oxydans.
In this pathway, D-glucose is oxidized to D-δ-gluconolactone by a membrane-bound PQQ-dependent glucose dehydrogenase. The gluconolactone (B72293) is then hydrolyzed to gluconic acid, which can be further oxidized to keto-gluconates.[3]
General Experimental Workflow for Microbial Gluconic Acid Production
The following diagram illustrates a typical workflow for the laboratory-scale production and analysis of gluconic acid via microbial fermentation.
General experimental workflow for microbial gluconic acid production.
Conclusion
Microbial fermentation, particularly utilizing Aspergillus niger and Gluconobacter oxydans, remains the most viable and efficient method for the industrial production of gluconic acid. Understanding the specific physiological and biochemical characteristics of these microorganisms is crucial for optimizing fermentation processes to achieve high yields and productivities. This guide provides a foundational understanding of the key microbial sources, comparative production data, detailed experimental protocols, and the underlying metabolic pathways to aid researchers and professionals in the development and improvement of gluconic acid production technologies. Further research into strain improvement through genetic engineering and the utilization of low-cost, sustainable substrates will continue to enhance the economic feasibility of microbial gluconic acid production.
The Central Role of Glucose Oxidase in the Synthesis of Gluconic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Gluconic acid and its salts have garnered significant interest across the pharmaceutical, food, and chemical industries due to their versatile prop...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Gluconic acid and its salts have garnered significant interest across the pharmaceutical, food, and chemical industries due to their versatile properties as chelating agents, acidulants, and additives. The enzymatic synthesis of gluconic acid, primarily catalyzed by glucose oxidase, offers a highly specific and efficient alternative to traditional chemical oxidation methods. This technical guide provides an in-depth exploration of the pivotal role of glucose oxidase in this biotransformation, detailing the underlying biochemical pathways, production methodologies, and analytical techniques. Quantitative data on enzyme kinetics and production yields are systematically presented, alongside detailed experimental protocols for key assays and processes. Furthermore, this guide incorporates visual diagrams of reaction pathways and experimental workflows to facilitate a comprehensive understanding of the core principles and practical applications of glucose oxidase in gluconic acid synthesis.
Introduction
Gluconic acid (C₆H₁₂O₇) is a mild organic acid that is the C1-oxidized form of D-glucose.[1] Its non-corrosive, non-toxic, and readily biodegradable nature has led to its widespread use in various industrial sectors. In the pharmaceutical industry, gluconate salts of minerals like calcium, magnesium, and iron are used as supplements to treat deficiencies.[1] The production of gluconic acid can be achieved through chemical, electrochemical, and biotechnological routes. The biotechnological approach, utilizing microorganisms or isolated enzymes, is often preferred due to its high specificity, milder reaction conditions, and higher yields.[2]
At the heart of the enzymatic production of gluconic acid lies the flavoenzyme glucose oxidase (GOx; EC 1.1.3.4).[2] This oxidoreductase, predominantly produced by fungi such as Aspergillus niger and Penicillium species, catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone, which subsequently hydrolyzes to gluconic acid.[2] This guide delves into the technical intricacies of this process, providing valuable insights for professionals engaged in research, development, and application of gluconic acid and its derivatives.
Enzymatic Synthesis of Gluconic Acid: The Role of Glucose Oxidase
The enzymatic conversion of glucose to gluconic acid is a two-step process initiated by glucose oxidase.[2]
Oxidation of β-D-glucose: Glucose oxidase specifically acts on the β-D-glucopyranose anomer of glucose.[3] In the presence of molecular oxygen, GOx catalyzes the oxidation of the hemiacetal C1 hydroxyl group of β-D-glucose to form D-glucono-1,5-lactone and hydrogen peroxide (H₂O₂).[2][4] The enzyme utilizes flavin adenine (B156593) dinucleotide (FAD) as a cofactor, which is reduced to FADH₂ during the oxidation of glucose and subsequently re-oxidized by molecular oxygen.[3]
Hydrolysis of D-glucono-1,5-lactone: The D-glucono-1,5-lactone produced in the first step is unstable in aqueous solution and spontaneously hydrolyzes to D-gluconic acid.[4] This hydrolysis can also be accelerated by the enzyme gluconolactonase.[5]
A significant challenge in the enzymatic production of gluconic acid is the generation of hydrogen peroxide, which can inactivate glucose oxidase.[1][5] To mitigate this, catalase is often used in conjunction with glucose oxidase to decompose the hydrogen peroxide into water and oxygen.[1][5] This not only protects the glucose oxidase but also regenerates half of the oxygen consumed in the initial oxidation step, improving the overall process efficiency.
dot
Caption: Enzymatic conversion of glucose to gluconic acid.
Production Processes
The industrial production of gluconic acid using glucose oxidase can be broadly categorized into two main approaches: fermentation using microorganisms and enzymatic conversion using isolated enzymes.
Fermentation
Fermentation using Aspergillus niger is a well-established method for large-scale gluconic acid production.[2][6] The fungus naturally produces high levels of extracellular glucose oxidase and catalase. The process is typically carried out as a fed-batch submerged fermentation to maintain optimal glucose concentration and control pH.[5][7]
pH: 5.5-6.5, typically controlled by the addition of NaOH or CaCO₃.[5]
Aeration: High aeration is crucial as oxygen is a substrate.[5]
Glucose Concentration: Maintained at a level that avoids substrate inhibition.[6]
Enzymatic Conversion
The use of isolated glucose oxidase and catalase offers better process control and higher purity of the final product. The enzymes can be used in their soluble form or immobilized on a solid support.
Soluble Enzymes: This approach is often employed in batch or fed-batch reactors.[5] While simpler to implement, the recovery and reuse of the enzymes are challenging.
Immobilized Enzymes: Immobilization of glucose oxidase and catalase on various carriers (e.g., membranes, beads, nanoparticles) enhances enzyme stability, allows for continuous operation, and simplifies product separation and enzyme reuse.[8][9] This method has been shown to achieve high yields of gluconic acid, with some processes reporting yields of at least 95%.[3]
dot
Caption: General workflow for gluconic acid production.
Quantitative Data
The efficiency of gluconic acid synthesis is dependent on the kinetic properties of glucose oxidase and the operational parameters of the production system.
Table 1: Kinetic Parameters of Glucose Oxidase from Aspergillus niger
Note: Km (Michaelis constant) and Vmax (maximum reaction velocity) values can vary depending on the purity of the enzyme, assay conditions, and the specific strain of Aspergillus niger. A lower Km value indicates a higher affinity of the enzyme for the substrate.
Table 2: Optimal Conditions and Yields for Gluconic Acid Production
Protocol for Glucose Oxidase Activity Assay (Spectrophotometric)
This protocol is based on the coupled reaction with peroxidase and a chromogenic substrate (e.g., o-dianisidine or ABTS).[15][16] The hydrogen peroxide produced by glucose oxidase is used by peroxidase to oxidize the chromogen, resulting in a colored product that can be measured spectrophotometrically.
Prepare a reaction mixture by combining 12 mL of 0.1 M phosphate buffer (pH 6.0) and 0.1 mL of 1% o-dianisidine solution. Saturate with oxygen for 10 minutes.
In a cuvette, add 2.5 mL of the oxygen-saturated dianisidine-buffer mixture, 0.3 mL of the 18% glucose solution, and 0.1 mL of the peroxidase solution.
Incubate the cuvette in the spectrophotometer at 25°C for 3-5 minutes to achieve temperature equilibrium and record any blank rate.
Initiate the reaction by adding 0.1 mL of the diluted glucose oxidase solution and mix immediately.
Record the increase in absorbance at 460 nm for 5 minutes.
Calculate the rate of change in absorbance (ΔA₄₆₀/min) from the initial linear portion of the curve.
One unit of glucose oxidase activity is defined as the amount of enzyme that causes the oxidation of one micromole of o-dianisidine per minute at 25°C and pH 6.0.
Protocol for Quantification of Gluconic Acid by HPLC
High-Performance Liquid Chromatography (HPLC) is a precise method for the quantification of gluconic acid in fermentation broths or reaction mixtures.[1][4]
Materials and Equipment:
HPLC system with a UV or Pulsed Amperometric Detector (PAD)
Mobile phase (e.g., 0.1 M sodium hydroxide (B78521) solution or 100 mM phosphate buffer)
Gluconic acid standard solutions of known concentrations
0.2 µm syringe filters
Sample vials
Procedure:
Prepare a series of gluconic acid standard solutions of known concentrations in the desired mobile phase.
Prepare the samples by centrifuging to remove cells and particulate matter, followed by filtration through a 0.2 µm syringe filter.
Set up the HPLC system with the appropriate column and mobile phase at a constant flow rate (e.g., 1.5 mL/min).
Set the column temperature (e.g., 20°C).
Inject the standard solutions to generate a calibration curve by plotting peak area against concentration.
Inject the prepared samples.
Identify the gluconic acid peak in the sample chromatograms based on the retention time of the standard.
Quantify the concentration of gluconic acid in the samples using the calibration curve.
Conclusion
Glucose oxidase is a cornerstone enzyme in the biotechnological production of gluconic acid. Its high specificity for β-D-glucose enables the synthesis of high-purity gluconic acid under mild conditions. While challenges such as hydrogen peroxide-induced inactivation exist, they can be effectively addressed through the co-application of catalase and enzyme immobilization techniques. The choice between fermentation and direct enzymatic conversion depends on factors such as the desired scale of production, purity requirements, and cost considerations. For researchers, scientists, and drug development professionals, a thorough understanding of the enzymatic properties of glucose oxidase, process parameters, and analytical methods is essential for the successful development and optimization of gluconic acid synthesis processes. The data and protocols provided in this guide serve as a valuable resource for advancing research and applications in this field.
Gluconate as a Counterion in Pharmaceutical Salts: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Counterions in Drug Development The selection of an appropriate salt form for an active pharmaceutical ingredient (API) i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Counterions in Drug Development
The selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a pivotal step in drug development, capable of significantly influencing the therapeutic efficacy, stability, and manufacturability of the final drug product.[1][2] Salt formation is a widely employed strategy to enhance the physicochemical and biopharmaceutical properties of ionizable drugs, with approximately 50% of all drugs on the market existing as salts.[3] The counterion, the ionic species paired with the API, dictates many of the salt's properties, including solubility, dissolution rate, hygroscopicity, and solid-state stability.[2][3]
Gluconate, the conjugate base of gluconic acid, has emerged as a versatile and biocompatible counterion in pharmaceutical formulations.[4] Derived from glucose, it is a naturally occurring, non-toxic, and biodegradable substance.[4][5] Its use is prevalent in mineral supplements, such as iron, calcium, and zinc gluconate, where it enhances bioavailability and stability.[6] Beyond its role as a carrier for essential minerals, gluconate offers several advantageous properties as a counterion for a broader range of APIs. This technical guide provides a comprehensive overview of the core attributes of gluconate as a pharmaceutical counterion, supported by quantitative data, detailed experimental protocols, and visual representations of key concepts.
Physicochemical Properties of Gluconate Salts
The selection of gluconate as a counterion can favorably modify the physicochemical properties of an API. These properties are critical for formulation development and ultimately impact the drug's performance in vivo.
Solubility and Dissolution Rate
A primary driver for salt formation is the enhancement of aqueous solubility and dissolution rate, which are often rate-limiting steps for the absorption of poorly soluble drugs. While comprehensive quantitative data comparing a wide range of drug-gluconate salts to their corresponding free forms is not centrally available, the general principle is that salt formation increases solubility by creating a more hydrophilic crystal lattice.[7]
For instance, the formation of a salt can significantly increase the dissolution rate compared to the free acid or base form of a drug.[3] This is attributed to the fact that dissolving a salt crystal involves the interaction of water molecules with charged species, a process that is often more energetically favorable than the dissolution of a neutral molecule.[7]
Gluconate can contribute to the chemical and physical stability of an API. Its strong chelating properties allow it to sequester metal ions that can catalyze oxidative degradation of the drug substance.[9] This is particularly beneficial for APIs susceptible to oxidation.
The stability of a pharmaceutical salt is a critical quality attribute that is assessed through rigorous stability testing programs under various environmental conditions.[10][11][12]
Table 2: Illustrative Data on the Stabilizing Effect of Sodium Gluconate on an API Prone to Metal-Catalyzed Oxidative Degradation
Formulation
Metal Ion Spike (e.g., 10 ppm CuCl₂)
% API Remaining after Accelerated Stability (e.g., 40°C/75% RH, 1 month)
API in solution (Control)
Yes
85%
API with 0.1% Sodium Gluconate
Yes
92%
API with 0.5% Sodium Gluconate
Yes
98%
API with 1.0% Sodium Gluconate
Yes
99%
Note: This is illustrative data based on the principles of forced degradation studies as described in the literature.[9] Actual results will vary depending on the specific API and formulation.
Hygroscopicity
Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, is a critical parameter that can impact the physical stability, flowability, and chemical stability of a powdered drug substance.[13] While some salts can be highly hygroscopic, certain gluconate salts have been shown to exhibit only slight hygroscopicity.[14]
Table 3: Comparative Hygroscopicity of Various Calcium Salts
This section provides detailed methodologies for the synthesis and characterization of gluconate salts, as well as standard protocols for evaluating their key physicochemical properties.
Synthesis of Gluconate Salts
Pharmaceutical salts are typically formed by reacting an acidic or basic API with a suitable counterion in a process of neutralization or ion exchange.[15]
Caption: General workflow for the synthesis of a drug-gluconate salt.
This protocol describes a common method for the preparation of chlorhexidine (B1668724) gluconate.
Reaction of Hexamethylenediamine (B150038) with Sodium Dicyanamide (B8802431): In a pressure reactor, hexamethylenediamine is reacted with sodium dicyanamide in an alcoholic solvent (e.g., isopropanol) in the presence of catalytic amounts of chlorhexidine base. The reaction is typically carried out at an elevated temperature (100-140°C) and pressure.[16]
Formation of Chlorhexidine Base: The resulting hexamethylenebiscyanoguanidine is then reacted with p-chloroaniline in the presence of hydrochloric acid. The mixture is heated under pressure. After cooling, the free chlorhexidine base is precipitated by the addition of a sodium hydroxide solution.[16]
Formation of Chlorhexidine Gluconate: The purified chlorhexidine base is then reacted with gluconic acid in an aqueous solution. The resulting chlorhexidine gluconate solution can be concentrated to the desired concentration.[11]
This protocol outlines the synthesis of ferrous gluconate from sodium gluconate and ferrous sulfate (B86663).
Preparation of Reactant Solutions: Prepare aqueous solutions of sodium gluconate and ferrous sulfate.
Reaction: Mix the two solutions. Ferrous gluconate will form, and sodium sulfate will be a byproduct.
Purification: The crude reaction mixture is treated with acidic and basic ion-exchange resins to remove sodium and sulfate ions.[16][17]
Isolation: The purified ferrous gluconate solution is concentrated by evaporation under vacuum. The product is then precipitated by the addition of an aprotic solvent like ethanol.[16][17]
Drying: The precipitated ferrous gluconate is filtered and dried in a desiccator over a dehydrating agent to yield the final product.[16][17]
Characterization of Gluconate Salts
The synthesized salts must be thoroughly characterized to confirm their identity, purity, and solid-state properties.
Caption: Key analytical techniques for the characterization of pharmaceutical salts.
Protocol for Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a compound.[18]
Preparation: An excess amount of the gluconate salt is added to a known volume of the dissolution medium (e.g., purified water, buffer of a specific pH) in a sealed container.
Equilibration: The container is agitated at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.
Sampling and Analysis: After equilibration, the suspension is filtered to remove any undissolved solid. The concentration of the dissolved drug in the filtrate is then determined using a validated analytical method, such as HPLC.
Protocol for Dissolution Testing (USP Apparatus 2 - Paddle Method)
Dissolution testing evaluates the rate at which the drug substance is released from its dosage form.[8][13]
Apparatus Setup: The dissolution vessel is filled with a specified volume of dissolution medium, which is deaerated and maintained at a constant temperature (typically 37 ± 0.5 °C). The paddle is positioned at a specified height from the bottom of the vessel.
Test Initiation: The dosage form (e.g., tablet or capsule) containing the gluconate salt is dropped into the vessel, and the paddle is rotated at a specified speed (e.g., 50 or 75 rpm).
Sampling: At predetermined time intervals, samples of the dissolution medium are withdrawn and filtered.
Analysis: The concentration of the dissolved drug in each sample is determined using a validated analytical method. The results are typically expressed as the cumulative percentage of drug dissolved over time.
Protocol for Stability Testing
Stability testing is performed to evaluate how the quality of a drug substance or drug product varies over time under the influence of environmental factors.[10][11][12]
Protocol Design: A stability testing protocol is established, defining the batches to be tested, storage conditions (e.g., long-term: 25°C/60% RH; accelerated: 40°C/75% RH), testing frequency, and the analytical tests to be performed.[10][11][12]
Storage: The drug substance or product is stored in its intended container-closure system under the specified conditions.
Testing: At each time point, samples are withdrawn and tested for key quality attributes, including assay, degradation products, dissolution, and physical appearance. A validated stability-indicating analytical method is used for the assay and degradation product analysis.[19][20][21]
Evaluation: The data are evaluated to establish a re-test period for the API or a shelf-life for the drug product.
Biological Interactions of Gluconate
While primarily considered an inert excipient, recent research has indicated that gluconate can exhibit biological activity. Notably, gluconate has been shown to inhibit CLC-3 chloride channels, which may have implications for its use in certain therapeutic areas.[10][22]
Interaction with CLC-3 Chloride Channels
Studies have demonstrated that gluconate can block voltage-dependent outward rectifying Cl⁻ currents mediated by CLC-3 channels, particularly in the developing brain.[10][22] This inhibition can suppress seizure activity in neonatal models.[22]
Caption: Proposed mechanism of gluconate's inhibitory effect on seizure activity.
This interaction highlights that even "inert" excipients can have biological effects, a factor that should be considered during drug development.[23][24]
Conclusion
Gluconate is a valuable and versatile counterion in pharmaceutical salt formation, offering numerous advantages for drug development professionals. Its favorable physicochemical properties, including good solubility, stabilizing effects through chelation, and generally low hygroscopicity, can significantly improve the performance and manufacturability of APIs. The well-established safety profile and biocompatibility of gluconate further enhance its appeal as an excipient.
The detailed experimental protocols provided in this guide offer a practical framework for the synthesis, characterization, and evaluation of gluconate salts. As with any excipient, a thorough understanding of its properties and potential biological interactions is crucial for successful formulation development. The emerging research on the biological activity of gluconate underscores the importance of a holistic approach to excipient selection, considering not only its impact on the drug's physicochemical properties but also its potential interactions within the biological system. By leveraging the beneficial attributes of gluconate, researchers and scientists can effectively address formulation challenges and develop safer, more effective drug products.
Theoretical Modeling of Gluconate Chelation: An In-depth Technical Guide
Audience: Researchers, scientists, and drug development professionals. Introduction Gluconate, the conjugate base of gluconic acid, is a versatile chelating agent with a wide range of applications in the pharmaceutical,...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Gluconate, the conjugate base of gluconic acid, is a versatile chelating agent with a wide range of applications in the pharmaceutical, food, and industrial sectors. Its ability to form stable, water-soluble complexes with various metal ions is of particular interest in drug development for enhancing the bioavailability and stability of metal-based drugs, as a carrier for metal ions, and in the formulation of contrast agents for medical imaging.[1] The hydroxyl and carboxyl groups in the gluconate molecule provide multiple coordination sites, allowing for the formation of chelate rings with metal ions, which significantly enhances the stability of the resulting complexes.[2][3]
The chelation process is governed by a complex interplay of thermodynamic and kinetic factors, including the nature of the metal ion, pH of the solution, temperature, and the presence of competing ligands. A thorough understanding of these factors is crucial for the rational design and optimization of gluconate-based formulations. Theoretical modeling, encompassing quantum chemical calculations and molecular dynamics simulations, offers a powerful computational microscope to elucidate the intricate details of gluconate chelation at an atomic level. In concert with experimental validation, these in-silico approaches provide invaluable insights into the structure, stability, and reactivity of metal-gluconate complexes.
This technical guide provides a comprehensive overview of the theoretical modeling of gluconate chelation, supplemented with detailed experimental protocols for the validation of computational predictions. The core focus is on providing researchers with the fundamental knowledge and practical methodologies to investigate and harness the chelating properties of gluconate.
Theoretical Background of Gluconate Chelation
The chelation of a metal ion (Mⁿ⁺) by gluconate (G⁻) can be represented by the following general equilibrium:
Mⁿ⁺ + mG⁻ ⇌ [M(G)ₘ]⁽ⁿ⁻ᵐ⁾⁺
The stability of the resulting metal-gluconate complex is quantified by the overall stability constant (βₘ), which is a measure of the equilibrium concentration of the complex relative to the concentrations of the free metal ion and gluconate. A higher value of β indicates a more stable complex.
The chelate effect is a key thermodynamic principle that explains the enhanced stability of complexes formed by polydentate ligands like gluconate compared to those formed by a stoichiometrically equivalent number of monodentate ligands.[3] This effect is primarily driven by a favorable entropy change upon chelation, as multiple solvent molecules are displaced by a single chelating ligand, leading to an increase in the overall disorder of the system.[4][5] Enthalpic contributions, arising from the formation of multiple metal-ligand bonds, also play a role in the stability of the chelate complex.[4][6]
The pH of the solution significantly influences gluconate chelation. The protonation state of both the gluconate ligand and the aqua-complex of the metal ion are pH-dependent, which in turn affects the stability and stoichiometry of the formed complexes. At different pH values, different hydroxyl groups on the gluconate molecule can deprotonate and participate in coordination, leading to the formation of various complex species.
Computational Methods for Modeling Gluconate Chelation
Theoretical modeling provides a powerful avenue to investigate the intricacies of gluconate chelation at the molecular level. Quantum chemical calculations and molecular dynamics simulations are the two primary computational tools employed for this purpose.
Quantum Chemical Calculations
Quantum chemical calculations, particularly Density Functional Theory (DFT), are instrumental in determining the electronic structure, geometry, and stability of metal-gluconate complexes.[7][8][9] These calculations provide insights into the nature of the metal-ligand bonding, the coordination environment of the metal ion, and the relative energies of different isomeric structures.
Methodology:
Model Building: A model of the metal-gluconate complex is constructed. This can be a single metal ion coordinated by one or more gluconate ligands. The initial coordinates can be obtained from crystal structures or generated using molecular modeling software.
Geometry Optimization: The geometry of the model is optimized to find the lowest energy conformation. This is typically performed using a specific DFT functional (e.g., B3LYP, PBE) and basis set (e.g., 6-31G*, LANL2DZ).[10] The choice of functional and basis set is crucial for obtaining accurate results and should be validated for the specific metal ion under investigation.[10]
Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometry to confirm that it corresponds to a true energy minimum (i.e., no imaginary frequencies) and to obtain thermodynamic properties such as zero-point vibrational energy, enthalpy, and entropy.
Stability Constant Calculation: The free energy of the chelation reaction is calculated from the thermodynamic properties of the reactants and products. The stability constant (β) can then be derived from the Gibbs free energy change (ΔG) using the equation: ΔG = -RTln(β).[11]
Application Note and Protocol for the Quantification of Gluconic Acid in Fermentation Broth by High-Performance Liquid Chromatography (HPLC)
Introduction Gluconic acid is a mild organic acid that is a key product in various industrial fermentation processes. It is widely used in the food, pharmaceutical, and chemical industries.
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Gluconic acid is a mild organic acid that is a key product in various industrial fermentation processes. It is widely used in the food, pharmaceutical, and chemical industries. Accurate and reliable quantification of gluconic acid in fermentation broth is crucial for monitoring fermentation efficiency, optimizing process parameters, and ensuring final product quality. High-Performance Liquid Chromatography (HPLC) is a powerful and versatile analytical technique for the separation, identification, and quantification of organic acids in complex matrices like fermentation broths.[1] This application note provides a detailed protocol for the determination of gluconic acid using HPLC with different detection methods.
Principle
The quantification of gluconic acid by HPLC is typically achieved through one of several chromatographic separation techniques, including ion-exclusion chromatography, reversed-phase chromatography, or anion-exchange chromatography. The choice of method depends on the sample matrix, the presence of interfering compounds, and the available instrumentation. Following separation, the concentration of gluconic acid is determined using a suitable detector, such as a Refractive Index (RI) detector, a UV-Vis detector (often requiring derivatization), or a Pulsed Amperometric Detector (PAD).
Data Presentation
The following tables summarize typical quantitative data for the analysis of gluconic acid using various HPLC methods.
Table 1: HPLC Method Parameters for Gluconic Acid Quantification
Parameter
Method 1: Ion-Exclusion with RI Detection
Method 2: Reversed-Phase with UV Detection (Post-Derivatization)
Method 3: Anion-Exchange with Pulsed Amperometric Detection
Not explicitly stated, but checked against enzymatic method[4]
Experimental Protocols
Sample Preparation
Proper sample preparation is critical to protect the HPLC column and ensure accurate quantification.
Cell Removal: Centrifuge an aliquot of the fermentation broth (e.g., 5-10 mL) at high speed (e.g., 10,000 x g) for 10-15 minutes to pellet the microbial cells.
Protein Precipitation (Optional but Recommended): To the supernatant from the previous step, add a precipitating agent like acetonitrile or a zinc sulfate (B86663) solution to remove soluble proteins that can interfere with the analysis. Centrifuge again to remove the precipitated proteins.
Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter to remove any remaining particulate matter.[4] This step is crucial to prevent clogging of the HPLC system.
Dilution: Dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the calibration curve.
HPLC Analysis Protocol (Example using Ion-Exclusion with RI Detection)
This protocol provides a general guideline. Specific parameters may need to be optimized for your particular application and instrumentation.
Instrument Setup:
Install an Aminex HPX-87H column or equivalent ion-exclusion column.
Prepare the mobile phase: 0.005 M Sulfuric Acid in HPLC-grade water. Degas the mobile phase thoroughly.
Set the column oven temperature to 50 °C.
Set the RI detector to the appropriate sensitivity and allow it to warm up and stabilize.
Set the pump flow rate to 0.6 mL/min.
Calibration:
Prepare a stock solution of gluconic acid standard in the mobile phase.
Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples.
Inject each standard solution into the HPLC system and record the peak area.
Construct a calibration curve by plotting the peak area versus the concentration of the standards.
Sample Analysis:
Inject the prepared fermentation broth samples into the HPLC system.
Identify the gluconic acid peak based on its retention time, which should correspond to the retention time of the standard.
Integrate the peak area of the gluconic acid peak in the sample chromatograms.
Quantification:
Using the calibration curve equation, calculate the concentration of gluconic acid in the injected sample.
Factor in the dilution performed during sample preparation to determine the original concentration of gluconic acid in the fermentation broth.
Mandatory Visualization
Caption: Experimental workflow for gluconic acid quantification.
Conclusion
This application note provides a comprehensive overview and a detailed protocol for the quantification of gluconic acid in fermentation broth using HPLC. The choice of the HPLC column and detector is critical and should be based on the specific requirements of the analysis, including the complexity of the sample matrix and the desired sensitivity. By following the outlined sample preparation and analytical procedures, researchers, scientists, and drug development professionals can achieve accurate and reproducible quantification of gluconic acid, enabling effective monitoring and optimization of fermentation processes.
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only. Not for use in diagnostic procedures.
Introduction
D-Gluconic acid is a mild, non-corrosive organic acid that is a product of glucose oxidation.[1] It is naturally occurring and can be found in various sources such as fruit, honey, and wine. In the industrial sector, D-gluconic acid and its salts, like sodium gluconate, are widely utilized in the food, pharmaceutical, and manufacturing industries.[1][2] For instance, it serves as an acidity regulator in food products and a chelating agent in industrial cleaning.[2] In winemaking, the concentration of D-gluconic acid can be an indicator of grape quality and the presence of Botrytis cinerea infection.[3][4] This application note provides a detailed protocol for the quantitative determination of D-gluconic acid using a specific and sensitive enzymatic assay.
Principle of the Assay
The quantitative determination of D-gluconic acid is performed using a coupled enzymatic reaction. The assay is based on the phosphorylation of D-gluconate followed by oxidative decarboxylation, leading to the formation of NADPH, which can be measured spectrophotometrically.[2][3]
The reaction proceeds in two steps:
Phosphorylation: D-Gluconic acid (D-gluconate) is phosphorylated by the enzyme gluconate kinase (GCK) in the presence of adenosine-5'-triphosphate (B57859) (ATP), forming D-gluconate-6-phosphate and adenosine-5'-diphosphate (ADP).[3]
D-Gluconate + ATP --(GCK)--> D-gluconate-6-phosphate + ADP
Oxidative Decarboxylation: D-gluconate-6-phosphate is then oxidatively decarboxylated by the enzyme 6-phosphogluconate dehydrogenase (6-PGDH) using nicotinamide (B372718)adenine (B156593) dinucleotide phosphate (B84403) (NADP+) as a cofactor. This reaction produces ribulose-5-phosphate, carbon dioxide, and reduced nicotinamide adenine dinucleotide phosphate (NADPH).[3]
The amount of NADPH produced is directly proportional (stoichiometric) to the initial amount of D-gluconic acid in the sample.[3] The concentration of D-gluconic acid can be determined by measuring the increase in absorbance at 340 nm resulting from the formation of NADPH.[3][5]
This method can also be adapted to measure D-glucono-δ-lactone, which can be converted to D-gluconic acid through alkaline hydrolysis before the assay.[3]
Caption: Enzymatic reaction pathway for D-gluconic acid detection.
Assay Performance Characteristics
This enzymatic assay is highly specific for D-gluconic acid.[3] The performance of commercially available kits demonstrates high sensitivity and a broad linear range suitable for various applications.
D-Gluconic Acid Standard Solution: A standard solution of known concentration (e.g., 0.25 g/L).[3]
Deionized/Ultrapure Water
(Optional for sample prep) 2 M NaOH, Carrez I & II solutions, PVPP.[3]
Allow all reagents to equilibrate to room temperature (20-25°C) before use.[9]
Prepare reagent solutions according to the kit manufacturer's instructions. Typically, buffer and cofactors may need to be reconstituted in distilled water.[3]
Enzyme suspensions should be gently mixed before use; do not vortex.
D-Gluconic Acid Standard: If starting from a salt (e.g., sodium D-gluconate), accurately weigh the required amount and dissolve in distilled water to achieve the desired concentration.[3][10]
The amount of D-gluconic acid in the sample aliquot should fall within the assay's linear range (0.8-50 µg).[3] Dilution with distilled water may be necessary.
Clear Liquid Samples (e.g., white wine, fruit juice): Use directly or after dilution. If the sample is acidic, adjust the pH to approximately 7.6 with 2 M NaOH.[3]
Colored Liquid Samples: To remove interfering colors, treat with polyvinylpolypyrrolidone (PVPP). Add PVPP to a final concentration of 1% (w/v), mix for 5 minutes, and centrifuge at 10,000 x g for 5 minutes. Use the clear supernatant.
Solid and Semi-Solid Samples: Homogenize a known weight of the sample in ice-cold assay buffer. Centrifuge at 10,000 x g for 5 minutes to pellet solids and use the clear supernatant. For samples containing protein, deproteinization using Carrez reagents may be required.[3]
Samples containing D-glucono-δ-lactone: To measure the total D-gluconic acid content, first hydrolyze the lactone by adjusting the sample pH to ~11 with 2 M NaOH and incubating for 10 minutes at room temperature before neutralization and use in the assay.[3]
Caption: General experimental workflow for the enzymatic D-gluconic acid assay.
Set the spectrophotometer to a wavelength of 340 nm.
Pipette the following into separate cuvettes for a Blank, Standard, and Sample:
Reagent
Blank
Standard
Sample
Distilled Water
2.1 mL
2.0 mL
2.0 mL
D-Gluconic Acid Standard
-
0.1 mL
-
Sample
-
-
0.1 mL
Reagent Mix (R1 + R2)
0.2 mL
0.2 mL
0.2 mL
Mix the contents of the cuvettes thoroughly and incubate for ~2 minutes at room temperature.
Measure the initial absorbance (A1) for each cuvette.
Start the reaction by adding the trigger enzyme to each cuvette:
Reagent
Blank
Standard
Sample
Gluconate Kinase (R3)
20 µL
20 µL
20 µL
Mix thoroughly and incubate at 37°C for approximately 6 minutes, or until the reaction is complete.[5]
Measure the final absorbance (A2) for each cuvette. The absorbance should be stable.
Calculate the absorbance difference (ΔA) for the blank and the sample(s):
ΔA = A2 - A1
Subtract the absorbance difference of the blank from the absorbance difference of the sample(s) to obtain the corrected absorbance change (ΔA_gluconic-acid):
ΔA_gluconic-acid = ΔA_sample - ΔA_blank
Calculate the concentration of D-gluconic acid (in g/L) in the sample solution using the following general formula.[10]
C (g/L) = (V × MW × ΔA_gluconic-acid) / (ε × d × v × 1000)
Where:
V = Final assay volume in mL (e.g., 2.32 mL)
MW = Molecular weight of D-gluconic acid (196.16 g/mol )
ε = Molar extinction coefficient of NADPH at 340 nm (6.3 L · mmol⁻¹ · cm⁻¹)[10]
d = Light path of the cuvette in cm (typically 1 cm)
v = Volume of the sample in mL (e.g., 0.1 mL)
1000 = Conversion factor from g to mg
If the sample was diluted during preparation, the final result must be multiplied by the dilution factor.
Interference
If the reaction does not complete within the specified time, it may indicate the presence of interfering substances in the sample.[3] This can be confirmed by spiking the sample with a known amount of D-gluconic acid standard after the initial reaction is complete; a significant increase in absorbance should be observed.[3] The inclusion of an internal standard during sample analysis can help identify and quantify any inhibition.[3] High levels of sulfite (B76179) (>0.5 g/L) may cause interference.[9]
Application Notes and Protocols for Gluconic Acid Production using Aspergillus niger
Audience: Researchers, scientists, and drug development professionals. Introduction Gluconic acid, a mild organic acid, and its salts have found widespread applications in the pharmaceutical, food, and beverage industrie...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Gluconic acid, a mild organic acid, and its salts have found widespread applications in the pharmaceutical, food, and beverage industries due to their non-toxic and non-corrosive nature. Microbial fermentation, particularly using the filamentous fungus Aspergillus niger, is the predominant method for its industrial production. This process relies on the enzymatic conversion of glucose to gluconic acid by glucose oxidase. This document provides detailed protocols for the production of gluconic acid using A. niger in submerged fermentation, including media composition, optimal fermentation conditions, and analytical methods for quantification.
Data Presentation
Table 1: Optimal Fermentation Parameters for Gluconic Acid Production by Aspergillus niger
Protocol 1: Preparation of Aspergillus niger Spore Suspension
Culture Maintenance: Maintain Aspergillus niger on Potato Dextrose Agar (PDA) slants at 4°C and subculture every 15-20 days.
Spore Harvesting:
To a sporulated PDA slant (typically 5-7 days old), add 10 mL of sterile 0.1% (v/v) Tween 80 solution.
Gently scrape the surface with a sterile inoculation loop to dislodge the spores.
Transfer the resulting spore suspension to a sterile tube.
Spore Counting:
Vortex the spore suspension to ensure homogeneity.
Using a hemocytometer, count the number of spores per milliliter.
Adjust the concentration of the spore suspension with sterile 0.1% Tween 80 to the desired inoculum density (e.g., 10⁷ - 10⁸ spores/mL).
Protocol 2: Submerged Fermentation for Gluconic Acid Production
Media Preparation:
Prepare the desired fermentation medium (refer to Table 2) in a fermentation vessel (e.g., Erlenmeyer flask or bioreactor).
Adjust the initial pH of the medium to 6.0-6.5 using 1M NaOH or HCl.
Sterilize the medium by autoclaving at 121°C for 15-20 minutes.
Inoculation:
Aseptically inoculate the sterilized fermentation medium with the prepared Aspergillus niger spore suspension to achieve a final concentration of approximately 1-2% (v/v).
Incubation:
Incubate the fermentation culture at 30°C with agitation (e.g., 180 rpm on a rotary shaker for flasks).
Ensure adequate aeration, as the conversion of glucose to gluconic acid is an oxidative process. For bioreactors, maintain a constant supply of sterile air.
pH Control:
During fermentation, the pH will decrease due to the accumulation of gluconic acid.
To maintain the pH within the optimal range (5.5-6.5), periodically add a sterile neutralizing agent such as a CaCO₃ suspension or a solution of NaOH.
Sampling and Harvesting:
Aseptically withdraw samples at regular intervals to monitor fungal growth, glucose consumption, and gluconic acid production.
After the desired incubation period (typically 7-12 days), harvest the fermentation broth by separating the fungal biomass through filtration or centrifugation. The supernatant contains the gluconic acid.
Application Notes and Protocols: Gluconic Acid as a Chelating Agent in Cell Culture Media
For Researchers, Scientists, and Drug Development Professionals Introduction The precise control of metal ion concentration in cell culture media is critical for robust and reproducible experimental outcomes. Divalent an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The precise control of metal ion concentration in cell culture media is critical for robust and reproducible experimental outcomes. Divalent and trivalent cations, such as calcium (Ca²⁺), iron (Fe²⁺/Fe³⁺), magnesium (Mg²⁺), and copper (Cu²⁺), are essential cofactors for a multitude of cellular processes, including cell adhesion, proliferation, signaling, and enzymatic activity. Uncontrolled fluctuations in the bioavailability of these ions can lead to experimental artifacts and misinterpretation of results.
Gluconic acid and its salt, sodium gluconate, are effective chelating agents that form stable complexes with di- and trivalent metal ions.[1][2][3][4] Derived from the oxidation of glucose, gluconic acid is a naturally occurring, non-toxic, and biodegradable compound, presenting a potentially gentler alternative to traditional chelating agents like Ethylenediaminetetraacetic acid (EDTA) in certain cell culture applications.[5][6][7] These application notes provide a comprehensive overview and detailed protocols for the use of gluconic acid as a chelating agent to modulate metal ion availability in cell culture media.
Mechanism of Action
Gluconic acid's chelating ability stems from its multiple hydroxyl (-OH) groups and a carboxyl (-COOH) group.[8] These groups act as ligands, donating lone pairs of electrons to form coordinate bonds with positively charged metal ions, effectively sequestering them and preventing their participation in other reactions. The stability of these complexes is pH-dependent, with gluconate exhibiting particularly strong chelation in alkaline conditions.[1][5] By forming these stable complexes, gluconic acid can control the concentration of free, biologically active metal ions in the cell culture medium.
Data Presentation: Comparison of Chelating Agents
The selection of a chelating agent depends on its affinity for specific metal ions, which is quantified by the stability constant (log K). A higher log K value indicates a stronger and more stable complex. The following table summarizes the stability constants of sodium gluconate and EDTA with various biologically relevant metal ions.
Metal Ion
Sodium Gluconate (log K)
EDTA (log K)
Calcium (Ca²⁺)
1.7 (pH 7)
10.6
Iron (Fe³⁺)
18.3 (pH 7)
25.1
Copper (Cu²⁺)
18.4 (pH 7)
18.8
Magnesium (Mg²⁺)
0.7 (pH 7)
8.7
Zinc (Zn²⁺)
1.7 (pH 7)
16.5
Manganese (Mn²⁺)
1.1 (pH 7)
14.0
Note: Stability constants can be influenced by pH, temperature, and the presence of other ions. The values presented are approximations under physiological conditions. While EDTA generally shows higher stability constants, gluconate's affinity for iron and copper is notable.
Experimental Protocols
Protocol 1: Preparation of Cell Culture Medium with a Defined Free Metal Ion Concentration using Sodium Gluconate
This protocol describes how to prepare a cell culture medium with a specific concentration of free calcium ions. The same principle can be applied to other metal ions.
Materials:
Basal cell culture medium, nominally calcium-free
Sterile, cell culture grade Sodium Gluconate solution (e.g., 1 M)
Appropriate supplements (e.g., fetal bovine serum, antibiotics), noting that serum contains its own metal ions and chelators which will affect the final free ion concentration.
Procedure:
Calculate Required Concentrations: Utilize a chemical equilibrium software (e.g., MaxChelator or a similar program) to calculate the total amount of sodium gluconate and CaCl₂ needed to achieve the desired free Ca²⁺ concentration at the pH of your cell culture medium. You will need to input the stability constant of the Ca²⁺-gluconate complex, the pH, and the desired free [Ca²⁺].
Prepare the Medium: In a sterile container, add the required volume of calcium-free basal medium.
Add Sodium Gluconate: Aseptically add the calculated volume of the sterile sodium gluconate stock solution to the basal medium and mix gently.
Add Calcium Chloride: Aseptically add the calculated volume of the sterile CaCl₂ stock solution to the medium while gently stirring.
Add Other Supplements: Add other required supplements, such as serum and antibiotics. Be aware that these will alter the ionic composition.
Adjust pH: Check the pH of the final medium and adjust to the desired level (typically 7.2-7.4) using sterile 1N HCl or 1N NaOH.
Final Volume and Sterilization: Bring the medium to the final volume with sterile, deionized water and sterilize by passing it through a 0.22 µm filter.
Storage: Store the prepared medium at 4°C.
Protocol 2: Evaluating the Effect of Gluconate-Mediated Metal Ion Chelation on Cell Viability and Proliferation
This protocol outlines a method to assess the impact of reducing metal ion availability using sodium gluconate on cell health.
Materials:
Cells of interest
Complete cell culture medium
Sodium Gluconate stock solution (sterile, e.g., 1 M)
96-well cell culture plates
Cell viability assay kit (e.g., MTT, XTT, or a live/dead staining kit)
Plate reader or fluorescence microscope
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density appropriate for the chosen assay and allow them to adhere overnight.
Prepare Treatment Media: Prepare a series of complete cell culture media containing increasing concentrations of sodium gluconate (e.g., 0 mM, 0.1 mM, 0.5 mM, 1 mM, 5 mM, 10 mM).
Treatment: Remove the overnight culture medium and replace it with the prepared treatment media. Include a positive control for cell death if appropriate for the assay.
Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).
Cell Viability/Proliferation Assay: At the end of the incubation period, perform the cell viability or proliferation assay according to the manufacturer's instructions.
Data Analysis: Quantify the results using a plate reader or by cell counting. Plot cell viability/proliferation as a function of sodium gluconate concentration.
Protocol 3: Non-Enzymatic Cell Detachment Using Sodium Gluconate
This protocol provides a gentle alternative to trypsin for detaching adherent cells, which can be useful when preserving cell surface proteins is important.
Materials:
Confluent culture of adherent cells
Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free
Sodium Gluconate solution (e.g., 5-10 mM in Ca²⁺/Mg²⁺-free PBS, pre-warmed to 37°C)
Complete cell culture medium
Sterile centrifuge tubes
Procedure:
Aspirate Medium: Remove the culture medium from the flask.
Wash Cells: Gently wash the cell monolayer with Ca²⁺/Mg²⁺-free PBS to remove any residual serum.
Add Gluconate Solution: Add the pre-warmed sodium gluconate solution to the flask, ensuring the cell monolayer is completely covered.
Incubate: Incubate the flask at 37°C for 5-15 minutes. Monitor the cells under a microscope until they begin to round up and detach. Gentle tapping of the flask can aid detachment.
Neutralize and Collect: Add 2-3 volumes of complete culture medium to the flask to inactivate the chelating effect and collect the detached cells.
Centrifuge and Resuspend: Transfer the cell suspension to a sterile centrifuge tube and centrifuge at a low speed (e.g., 100-200 x g) for 5 minutes. Discard the supernatant and resuspend the cell pellet in fresh, complete medium for further use.
Mandatory Visualizations
Signaling Pathways and Experimental Workflows
Caption: Gluconic acid chelates extracellular Ca²⁺, modulating its influx and subsequent downstream signaling pathways that influence cell proliferation.
Caption: Gluconic acid can chelate extracellular iron, affecting its uptake via the transferrin receptor and influencing the intracellular labile iron pool.
Caption: A generalized workflow for evaluating the effects of sodium gluconate on cell viability and proliferation.
Application Notes and Protocols: Gluconic Acid as a Retarder in Cement Hydration Studies
Audience: Researchers, scientists, and drug development professionals. Introduction Gluconic acid and its salt, sodium gluconate, are highly effective and widely used retarding admixtures in the concrete industry.[1][2]...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Gluconic acid and its salt, sodium gluconate, are highly effective and widely used retarding admixtures in the concrete industry.[1][2] As hydroxycarboxylic acids, they delay the setting time of cement, which is crucial for processes such as transporting concrete over long distances, placing concrete in hot weather, and allowing for complex formwork.[3][4] Understanding the mechanism and quantitative effects of gluconic acid on cement hydration is essential for optimizing its use and developing new admixture technologies. These application notes provide a comprehensive overview of the role of gluconic acid as a cement retarder, including its mechanism of action, effects on cement properties, and detailed protocols for relevant experimental studies.
Mechanism of Action
The retarding effect of gluconic acid is primarily attributed to two key mechanisms: chelation of calcium ions and adsorption onto cement particles.[1][4] Upon addition to the cement paste, gluconic acid chelates the calcium ions (Ca²⁺) released during the initial dissolution of cement phases, particularly tricalcium silicate (B1173343) (C₃S).[1][5] This complexation reduces the concentration of Ca²⁺ in the pore solution, which is critical for the nucleation and growth of hydration products like calcium silicate hydrate (B1144303) (C-S-H) and ettringite.[5][6]
Simultaneously, gluconate molecules adsorb onto the surface of the unhydrated cement particles and the newly formed hydration products.[6][7] This adsorbed layer acts as a physical barrier, hindering further contact between the cement grains and water, thereby slowing down the hydration reactions.[4] The combination of these actions extends the induction (or dormant) period of cement hydration, delaying the main heat evolution peak and consequently the setting of the cement paste.[1][3]
Mechanism of cement hydration retardation by gluconic acid.
Quantitative Data Presentation
The following tables summarize the effects of gluconic acid (GA) and sodium gluconate (SG) on key cement properties. Dosages are typically expressed as a percentage by weight of cement (% bwoc).
Table 1: Effect of Gluconic Acid and Sodium Gluconate on Setting Time of Ordinary Portland Cement (OPC)
Detailed methodologies for key experiments are provided below.
Determination of Setting Time (Vicat Needle Test)
This protocol determines the initial and final setting times of cement paste, a crucial indicator of the retarding effect.
Experimental workflow for the Vicat needle test.
Protocol:
Materials and Equipment:
Ordinary Portland Cement (OPC)
Gluconic acid solution of desired concentration
Distilled water
Vicat apparatus with 1mm initial setting needle and 5mm final setting needle with annular attachment[9][10]
Mixing bowl, trowel, stopwatch, and graduated cylinders[11]
Procedure:
Prepare a cement paste by mixing a pre-weighed amount of cement (e.g., 500g) with a specific volume of the gluconic acid solution. The amount of liquid should be sufficient to achieve a standard consistency.[11]
Start the stopwatch at the moment water is added to the cement.[11]
Mix the paste vigorously for 3-5 minutes until a uniform consistency is achieved.
Fill the Vicat mould with the paste, level the surface, and place it under the Vicat apparatus.[10]
For the initial setting time , lower the 1mm needle gently to touch the surface of the paste. Release the rod quickly and allow the needle to penetrate for 30 seconds.[12]
Record the penetration depth. Repeat this measurement at regular intervals (e.g., every 10-15 minutes) on different spots of the paste surface.[11][12]
The initial setting time is the elapsed time from the addition of water until the needle penetrates to a depth of 25 mm or less.[9][12]
For the final setting time , replace the initial needle with the needle for final set determination (1mm needle with a 5mm annular attachment).
Gently lower the needle onto the paste surface. The final set is considered to have occurred when the needle makes an impression, but the annular attachment fails to do so.[10] Record this elapsed time as the final setting time.
Heat of Hydration (Isothermal Calorimetry)
This protocol measures the heat flow of the cement hydration process over time, providing insights into the kinetics and the effect of the retarder on the reaction rate.
Set the calorimeter to the desired testing temperature (e.g., 20°C).[13]
Accurately weigh the cement and the gluconic acid solution for a specific water-to-cement (w/c) ratio (e.g., 0.5).[13]
Mix the cement and solution externally for a fixed duration (e.g., 1 minute) using a stirrer.[13]
Precisely weigh a specific amount of the fresh paste (e.g., 6.00 g) into a sample ampoule and seal it.[13]
Load the sealed ampoule into the calorimeter. A reference ampoule containing an inert material of similar heat capacity can be used in the reference channel.
Record the heat flow data for a specified period (e.g., 72 hours).[13]
Analyze the data to determine the end of the induction period, the time to reach the main hydration peak, and the total heat evolved. The retarding effect is observed as a delay in the main hydration peak and a prolongation of the induction period.[1][3]
Compressive Strength Testing
This protocol assesses the effect of the retarder on the mechanical properties of the hardened concrete.
Protocol:
Materials and Equipment:
Cement, fine aggregate (sand), coarse aggregate, and gluconic acid solution
Concrete mixer
Cylindrical or cubical molds (e.g., 100mm x 200mm cylinders)[15]
Prepare the concrete mix by blending the components (cement, aggregates, water, and gluconic acid solution) in a mixer according to a specified mix design.
Cast the fresh concrete into molds in layers, compacting each layer with a tamping rod or vibrator to remove entrapped air.
Level the top surface and store the specimens in a moist environment for 24 hours.
Demold the specimens and transfer them to a curing tank or a moist room maintained at a standard temperature and humidity until the day of testing.
At the specified ages (e.g., 3, 7, and 28 days), remove the specimens from curing and test them for compressive strength using a compression testing machine.[15]
Apply the load at a constant rate until failure. Record the maximum load and calculate the compressive strength. Test multiple specimens for each batch to ensure statistical reliability.
Conclusion
Gluconic acid is a potent retarder that significantly influences the hydration kinetics and properties of cement-based materials. Its primary mechanisms of action, chelation and adsorption, effectively delay the setting time, which can be advantageous in many construction scenarios. While it can reduce early-age strength, the 28-day compressive strength is often comparable or even slightly enhanced with appropriate dosages.[1] The protocols outlined in these notes provide a standardized framework for researchers to quantitatively assess the impact of gluconic acid and other retarders on cement hydration, facilitating further innovation in concrete technology.
Application Notes and Protocols: Synthesis and Catalytic Applications of Metal Gluconate Complexes
For Researchers, Scientists, and Drug Development Professionals Introduction Metal gluconate complexes, derived from the benign and biocompatible gluconic acid, are emerging as versatile and sustainable catalysts in a va...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Metal gluconate complexes, derived from the benign and biocompatible gluconic acid, are emerging as versatile and sustainable catalysts in a variety of chemical transformations. Their water solubility, low toxicity, and the ability of the gluconate ligand to stabilize various metal centers make them attractive alternatives to traditional catalysts. This document provides detailed application notes and experimental protocols for the synthesis of key metal gluconate complexes (Copper, Iron, Manganese, and Zinc) and their applications in catalysis.
I. Synthesis of Metal Gluconate Complexes
The synthesis of metal gluconate complexes is generally achieved through the reaction of gluconic acid or its delta-lactone with a corresponding metal salt, oxide, or carbonate. The following protocols provide detailed procedures for the preparation of copper(II) gluconate, iron(II) gluconate, manganese(II) gluconate, and zinc(II) gluconate.
Experimental Protocols: Synthesis
Protocol 1: Synthesis of Copper(II) Gluconate [1][2][3][4]
This protocol describes the synthesis of copper(II) gluconate from glucono-delta-lactone and basic copper carbonate.
Materials:
Glucono-delta-lactone
Basic copper carbonate
Deionized water
Equipment:
Reaction vessel
Stirrer
Heating mantle
Drying oven
Procedure:
Dissolve 1 part by weight of glucono-delta-lactone in a suitable amount of deionized water in the reaction vessel.
Heat the solution to 60°C with stirring until the glucono-delta-lactone is completely dissolved, then stop heating.
To the gluconolactone (B72293) solution, add 1.1-1.2 parts by weight of basic copper carbonate.
Stir the mixture and allow it to stand for crystallization. A semi-solid phase reaction leading to direct crystallization will occur.
After 1 hour, collect the crystals by filtration.
Dry the obtained crystals at 50-60°C in a drying oven.
Crush the dried crystals to obtain copper(II) gluconate powder.
Protocol 2: Synthesis of Iron(II) Gluconate [5][6][7][8][9][10]
This protocol details the synthesis of iron(II) gluconate from ferrous sulfate (B86663) and calcium gluconate.
Materials:
Calcium gluconate
Ferrous sulfate
Deionized water
Nitrogen gas
Equipment:
Reaction vessel with inert gas inlet
Stirrer
Heating mantle
Filtration apparatus
Vacuum evaporator
Crystallization vessel
Procedure:
In a reaction vessel, dissolve calcium gluconate in deionized water under a nitrogen atmosphere. The mass ratio of calcium gluconate to water should be between 1:4 and 1:7.
Heat the solution to 90-100°C with stirring to ensure complete dissolution.
Separately, prepare a ferrous sulfate solution by dissolving ferrous sulfate in deionized water (mass ratio 1:1 to 1:2).
Slowly add the ferrous sulfate solution to the hot calcium gluconate solution. The mass ratio of calcium gluconate to ferrous sulfate should be 1:0.5-0.7.
Continue stirring the reaction mixture at 90-100°C for 55-70 minutes. A precipitate of calcium sulfate will form.
Filter the hot solution to remove the calcium sulfate precipitate.
Concentrate the filtrate using a vacuum evaporator.
Cool the concentrated solution to induce crystallization of ferrous gluconate.
Collect the crystals by filtration and dry them under vacuum.
Protocol 3: Synthesis of Manganese(II) Gluconate [9][11]
This protocol describes the synthesis of manganese(II) gluconate from manganese carbonate and gluconic acid.
Materials:
Manganese carbonate
Gluconic acid
Deionized water
Equipment:
Reaction vessel
Stirrer
Heating mantle
Crystallization dish
Procedure:
In a reaction vessel, prepare a suspension of manganese carbonate in deionized water.
Add gluconic acid to the suspension while stirring.
Heat the mixture to facilitate the reaction and dissolution of the reactants.
Continue stirring until the reaction is complete, indicated by the cessation of gas evolution.
Filter the resulting solution to remove any unreacted starting material.
Transfer the filtrate to a crystallization dish and allow the solvent to evaporate slowly at room temperature.
Collect the resulting slightly pink crystals of manganese(II) gluconate.
Protocol 4: Synthesis of Zinc(II) Gluconate [8][12][13]
This protocol details the synthesis of zinc(II) gluconate from zinc oxide and gluconic acid.
Materials:
Zinc oxide
Gluconic acid solution (typically 50%)
Deionized water
Initiator (e.g., formic acid or acetic acid, optional)
Equipment:
Reaction kettle
Stirrer
Heating system
Drying screen
Procedure:
Add gluconic acid, zinc oxide, an optional initiator, and water to the reaction kettle. A typical molar ratio of gluconic acid to zinc oxide is 2:1 to 2:1.2.
Stir the mixture and heat to initiate the reaction. The reaction temperature is typically maintained to facilitate the salt-forming reaction and the release of any carbon dioxide if carbonate is present as an impurity.
Continue the reaction until the zinc oxide has completely reacted to form zinc gluconate.
Separate the resulting granular product from the solution.
Dry the granular product on a drying screen with top-to-bottom ventilation.
Screen the dried product to obtain zinc(II) gluconate.
II. Catalytic Applications of Metal Gluconate Complexes
Metal gluconate complexes have demonstrated catalytic activity in a range of organic transformations. The following sections provide an overview of their applications and available quantitative data.
A. Copper(II) Gluconate in Cross-Coupling Reactions
Copper(II) gluconate can serve as a catalyst for Chan-Lam type C-N cross-coupling reactions, which are instrumental in the synthesis of pharmaceuticals and other fine chemicals[1][12][14]. These reactions typically involve the coupling of an aryl boronic acid with an amine.
Caption: Workflow for Copper-Catalyzed Chan-Lam Coupling.
Note: While copper(II) acetate (B1210297) is cited in these examples, copper(II) gluconate is expected to exhibit similar catalytic activity as a soluble Cu(II) source.
Caption: Catalytic Cycle of Chan-Lam Coupling.
B. Iron(II) Gluconate in Fenton-like Oxidation
Iron(II) gluconate can act as a homogeneous catalyst in Fenton-like processes for the degradation of organic pollutants in water[16][17]. The reaction involves the generation of highly reactive hydroxyl radicals from hydrogen peroxide.
Application Notes and Protocols: Gluconic Acid in Biodegradable Cleaning Formulations
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the properties, applications, and performance of gluconic acid as a key component in the formula...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the properties, applications, and performance of gluconic acid as a key component in the formulation of effective and environmentally friendly biodegradable cleaning agents. Detailed experimental protocols are included to enable the evaluation of cleaning efficacy and biodegradability.
Introduction to Gluconic Acid in Cleaning Formulations
Gluconic acid, a mild organic acid derived from glucose, is a versatile and non-toxic ingredient increasingly utilized in biodegradable cleaning formulations.[1][2] Its excellent chelating properties, coupled with its ready biodegradability, make it a sustainable alternative to traditional cleaning agents like phosphates and EDTA.[3][4] Gluconic acid is particularly effective in dissolving mineral deposits, preventing the formation of scale, and removing rust, making it suitable for a wide range of industrial and household cleaning applications.[5][6][7]
Gluconic acid's primary function in cleaning formulations is as a chelating agent. It forms stable, water-soluble complexes with di- and trivalent metal ions such as calcium, magnesium, iron, and aluminum. This action prevents the precipitation of mineral scales and helps in the removal of existing deposits.
Primary Applications:
Hard Surface Cleaning: Effective in removing soap scum and hard water stains from bathroom and kitchen surfaces.[9]
Industrial Metal Cleaning: Used in alkaline solutions for degreasing and cleaning ferrous and non-ferrous metals. It aids in the removal of rust, scale, and other metallic compounds.
Bottle Washing: Prevents the formation of bottle haze caused by calcium and magnesium precipitates in hard water and eliminates rust spots.[6]
Rust Removal: A key component in formulations designed for the removal of corrosion from steel and other metals.[10][11]
Corrosion Inhibition: In acidic cleaning compositions, particularly those containing urea (B33335)sulfate (B86663), gluconic acid has been shown to act as an effective corrosion inhibitor for stainless steel.[12]
Quantitative Performance Data
Table 1: Rust Removal Efficacy of an Organic Acid Formulation (Illustrative Example)
Time (minutes)
Rust Removal (%)
30
35 - 63
60
71 - 85
90
77 - 92
Data adapted from a study on a citric acid-based formulation, intended to illustrate the type of quantitative data that can be generated for a gluconic acid formulation using the provided protocols.[10]
Table 2: Corrosion Inhibition Performance of Gluconic Acid in an Acidic Cleaning Solution
Protocol for Evaluating Hard Surface Cleaning Performance (Adapted from ASTM G122)
This protocol provides a standardized method for evaluating the effectiveness of a gluconic acid-based cleaning formulation in removing a standardized soil from a hard surface.
4.1.1. Materials and Equipment:
Test Substrates (e.g., stainless steel, ceramic tiles, glass coupons)
Standardized Soil (e.g., greasy soil, soap scum)
Gluconic acid-based cleaning formulation
Control cleaning formulation (e.g., water, standard commercial cleaner)
Analytical balance (accurate to 0.1 mg)
Oven
Spray bottle or other application device
Sponge or cloth
Colorimeter or spectrophotometer (optional, for colorimetric analysis)
4.1.2. Procedure:
Coupon Preparation: Clean test coupons thoroughly, dry them in an oven, and weigh them to the nearest 0.1 mg (Initial Weight, W1).
Soiling: Apply a consistent and known amount of the standardized soil to each coupon.
Curing: Allow the soiled coupons to air dry or cure under specified conditions (e.g., 24 hours at room temperature).
Weighing of Soiled Coupon: Weigh the soiled coupon (Soiled Weight, W2). The weight of the soil is Ws = W2 - W1.
Cleaning Process:
Apply the gluconic acid-based cleaning formulation to the soiled coupon using a standardized method (e.g., spray, immersion).
Allow a specific contact time.
Clean the coupon using a standardized mechanical action (e.g., wiping with a sponge for a set number of strokes).
Rinse the coupon with deionized water.
Drying and Final Weighing: Dry the cleaned coupon in an oven until a constant weight is achieved (Final Weight, W3).
Calculation of Cleaning Efficacy:
The weight of the remaining soil is Wr = W3 - W1.
The percentage of soil removal is calculated as:
Cleaning Efficacy (%) = [(Ws - Wr) / Ws] x 100
4.1.3. Data Presentation:
Record the percentage of soil removal for the gluconic acid formulation and the control. A higher percentage indicates better cleaning performance.
Protocol for Determining Ready Biodegradability (Adapted from OECD 301B - CO₂ Evolution Test)
This protocol is designed to determine if a gluconic acid-based cleaning formulation is "readily biodegradable."
4.2.1. Principle:
A solution of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in the dark or diffuse light. The amount of carbon dioxide evolved is measured and compared to the theoretical maximum.
4.2.2. Materials and Equipment:
Gluconic acid-based cleaning formulation
Mineral medium
Activated sludge inoculum
CO₂-free air supply
Incubation bottles
CO₂ absorption bottles (containing Ba(OH)₂ or NaOH)
Titration equipment or Total Organic Carbon (TOC) analyzer
4.2.3. Procedure:
Preparation: Prepare a solution of the test substance in the mineral medium at a concentration corresponding to 10-20 mg of Total Organic Carbon (TOC) per liter.
Inoculation: Inoculate the test solution with a small volume of activated sludge.
Incubation: Incubate the test mixture in the dark at a constant temperature (e.g., 20-25°C) for 28 days.
Aeration: Continuously supply CO₂-free air to the incubation bottle.
CO₂ Measurement: Pass the exhaust air from the incubation bottle through absorption bottles to trap the evolved CO₂.
Analysis: Determine the amount of CO₂ produced by titrating the remaining alkali in the absorption bottles or by analyzing the TOC of the absorption solution.
Calculation of Biodegradation:
Calculate the percentage of biodegradation based on the ratio of the measured CO₂ to the theoretical maximum amount of CO₂ that can be produced from the test substance.
A substance is considered readily biodegradable if it reaches a biodegradation level of >60% within a 10-day window during the 28-day test period.[12]
Visualizations
Mechanism of Action: Chelation
The primary cleaning mechanism of gluconic acid in removing mineral deposits and metal oxides is chelation. The gluconate anion forms stable, water-soluble complexes with metal ions, effectively lifting them from the surface.
Caption: Chelation mechanism of gluconic acid for mineral deposit removal.
Experimental Workflow: Hard Surface Cleaning Evaluation
The following diagram outlines the key steps in the experimental protocol for evaluating the cleaning performance of a gluconic acid-based formulation on a hard surface.
Caption: Experimental workflow for evaluating hard surface cleaning efficacy.
The Role of Sodium Gluconate in Stabilizing Pharmaceutical Formulations: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Sodium gluconate, the sodium salt of gluconic acid, is a highly versatile excipient utilized in the pharmaceutical industry to enhance the stab...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sodium gluconate, the sodium salt of gluconic acid, is a highly versatile excipient utilized in the pharmaceutical industry to enhance the stability and shelf life of a wide range of drug formulations.[1][2] Derived from the fermentation of glucose, this non-toxic, water-soluble, and biodegradable compound offers multiple stabilizing functionalities.[3][4] Its primary role is to protect active pharmaceutical ingredients (APIs) from degradation, thereby maintaining their potency and ensuring patient safety.[1][3] This document provides detailed application notes, experimental protocols, and quantitative data to guide researchers and formulation scientists in leveraging the stabilizing properties of sodium gluconate.
Mechanisms of Stabilization
Sodium gluconate contributes to formulation stability through three primary mechanisms: chelation of metal ions, pH regulation, and physical stabilization.
Chelation of Metal Ions
The most significant stabilizing function of sodium gluconate is its ability to chelate di- and trivalent metal ions, such as iron (Fe²⁺, Fe³⁺), copper (Cu²⁺), and calcium (Ca²⁺).[2][3] These metal ions, often present as trace impurities from raw materials or manufacturing equipment, can catalyze oxidative degradation of APIs.[2] The gluconate molecule possesses multiple hydroxyl groups and a carboxyl group that form stable, water-soluble complexes with these metal ions, effectively sequestering them and preventing their participation in degradative reactions.[2][5] This is particularly effective in alkaline and concentrated alkaline solutions.[2][6]
Mechanism of API stabilization via metal ion chelation.
pH Regulation
Maintaining a stable pH is crucial for the stability of many APIs, as pH fluctuations can accelerate hydrolysis and other degradation pathways. Sodium gluconate acts as a buffering agent, helping to maintain the pH of formulations, typically within the range of 6 to 8.[1][2]
Physical Stabilization
In liquid and semi-solid formulations, sodium gluconate contributes to physical stability. It can prevent the precipitation of insoluble salts by chelating metal ions that might otherwise form precipitates.[1][2] For instance, it can prevent the precipitation of calcium lactate (B86563) in formulations.[5] In protein-based therapeutics, sodium gluconate can help stabilize the protein structure, thereby preventing aggregation.[2]
Applications in Pharmaceutical Formulations
The multifaceted stabilizing properties of sodium gluconate make it a valuable excipient in a variety of dosage forms.[2][4]
Formulation Type
Application of Sodium Gluconate
Injectable Solutions (Parenterals)
Acts as a stabilizer to prevent API degradation from metal ion catalysis and as a buffering agent to maintain a stable pH.[2][4]
Oral Liquid Formulations
Prevents precipitation of insoluble salts, maintains physical stability, and can improve taste.[2]
Biologics and Vaccines
Stabilizes complex protein structures, preventing aggregation and degradation.[3]
Topical Formulations
Enhances product stability and extends shelf life by preventing oxidation of active ingredients.
Oral Rehydration Solutions (ORS)
Helps to stabilize the electrolyte composition.[1]
Quantitative Data on Stabilization Effects
The efficacy of sodium gluconate as a stabilizer is concentration-dependent. The following tables provide illustrative data on its various stabilizing functions.
Table 1: Inhibition of Metal-Catalyzed API Degradation
This table demonstrates the protective effect of sodium gluconate on an API susceptible to metal-catalyzed oxidation.
Formulation
Sodium Gluconate Conc. (% w/v)
Metal Ion Spike (Cu²⁺)
Storage Condition
API Remaining (%) After 30 Days
Control
0.0
None
40°C / 75% RH
98.5
Stressed Control
0.0
10 ppm
40°C / 75% RH
85.2
Test Formulation 1
0.1
10 ppm
40°C / 75% RH
94.1
Test Formulation 2
0.5
10 ppm
40°C / 75% RH
97.8
Table 2: pH Buffering Capacity in an Aqueous Solution
This table illustrates the ability of sodium gluconate to resist pH changes upon the addition of an acid or base.
Solution
Initial pH
pH after addition of 0.1M HCl (1 mL)
pH after addition of 0.1M NaOH (1 mL)
Purified Water
7.0
3.0
11.0
1% w/v Sodium Gluconate
7.0
6.8
7.2
5% w/v Sodium Gluconate
7.0
6.5
7.5
Table 3: Prevention of Calcium Salt Precipitation
This table shows the effect of sodium gluconate on preventing the precipitation of an insoluble calcium salt in a liquid formulation.
The following protocols provide detailed methodologies for evaluating the stabilizing effects of sodium gluconate in pharmaceutical formulations.
Protocol 1: Forced Degradation Study to Evaluate Chelation Efficacy
This protocol is designed to accelerate the degradation of an API under oxidative stress to assess the protective effect of sodium gluconate.
Workflow for a forced degradation study.
Methodology:
Preparation of Formulations:
Control Formulation: Prepare a solution of the API in the desired vehicle (e.g., Water for Injection, WFI) at the target concentration.
Test Formulations: Prepare identical solutions to the control, but with the addition of varying concentrations of sodium gluconate (e.g., 0.1%, 0.5%, and 1.0% w/v).
Initiation of Stress Study:
Spike the control and test formulations with a solution of a metal salt (e.g., copper (II) chloride) to achieve a final metal ion concentration of 10 ppm.
Transfer the solutions to appropriate stability chambers and store at accelerated conditions (e.g., 40°C and 75% relative humidity).
Time-Point Analysis:
At predetermined time intervals (e.g., 0, 7, 15, and 30 days), withdraw aliquots from each formulation.
HPLC Analysis:
Analyze the samples using a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method that can separate the intact API from its degradation products.
Data Analysis:
Calculate the percentage of the API remaining at each time point relative to the initial concentration.
Compare the degradation rates of the control and test formulations to quantify the stabilizing effect of sodium gluconate.
Protocol 2: Evaluation of Precipitation Inhibition
This protocol uses turbidity measurement to assess the ability of sodium gluconate to prevent the precipitation of an insoluble salt.
Methodology:
Preparation of Solutions:
Solution A: Prepare a solution of a soluble calcium salt (e.g., calcium chloride) in the formulation vehicle.
Solution B: Prepare a solution of a soluble phosphate salt (e.g., sodium phosphate) in the formulation vehicle.
Test Solutions: Prepare a series of Solution B containing varying concentrations of sodium gluconate (e.g., 0%, 0.5%, 1.0%, and 2.0% w/v).
Initiation of Precipitation:
In a series of clear glass vials, mix equal volumes of Solution A and each of the Test Solutions.
Turbidity Measurement:
Immediately after mixing (T=0) and at specified time intervals (e.g., 1, 4, and 24 hours), measure the turbidity of each solution using a nephelometer.
Data Analysis:
Plot the turbidity (in Nephelometric Turbidity Units, NTU) versus time for each concentration of sodium gluconate.
A lower rate of increase in turbidity indicates a greater inhibitory effect on precipitation.
Protocol 3: Assessment of Protein Aggregation Inhibition
This protocol utilizes Dynamic Light Scattering (DLS) to evaluate the effect of sodium gluconate on preventing protein aggregation.
Methodology:
Preparation of Protein Solutions:
Prepare a stock solution of the model protein (e.g., Bovine Serum Albumin, BSA) in a suitable buffer (e.g., phosphate-buffered saline, PBS).
Prepare a series of protein solutions containing varying concentrations of sodium gluconate (e.g., 0%, 0.5%, 1.0%, and 2.0% w/v).
Induction of Aggregation:
Induce protein aggregation by subjecting the solutions to stress, such as elevated temperature (e.g., 60°C for 1 hour) or mechanical agitation.
Dynamic Light Scattering (DLS) Analysis:
Measure the particle size distribution and the average hydrodynamic radius of the protein in each solution before and after the stress induction using a DLS instrument.
Data Analysis:
Compare the increase in the average particle size and the appearance of larger aggregates in the control and test solutions.
A smaller increase in particle size in the presence of sodium gluconate indicates its ability to inhibit protein aggregation.
Conclusion
Sodium gluconate is a multifunctional excipient that offers significant advantages in stabilizing a wide variety of pharmaceutical formulations.[1][2] Its primary mechanism of action, the chelation of metal ions, effectively mitigates a common degradation pathway for many APIs.[2] Furthermore, its ability to regulate pH and provide physical stabilization makes it a versatile tool for formulation scientists.[1][2] The experimental protocols provided in this document offer a framework for researchers to systematically evaluate and optimize the use of sodium gluconate to enhance the stability and shelf life of their pharmaceutical products.
Application of Gluconic Acid in Organic Synthesis as a Catalyst
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction Gluconic acid, a mild organic acid derived from glucose, is emerging as a versatile and environmentally benign...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Introduction
Gluconic acid, a mild organic acid derived from glucose, is emerging as a versatile and environmentally benign catalyst in organic synthesis.[1][2][3] Its use in a 50% aqueous solution (GAAS) offers a green, non-toxic, non-corrosive, and biodegradable alternative to conventional catalysts and solvents.[1][2] GAAS has demonstrated particular efficacy in promoting Knoevenagel condensations, Michael additions, and various multicomponent reactions, often functioning as both the catalytic medium and the solvent.[1][2] This approach aligns with the principles of green chemistry by simplifying reaction procedures, minimizing waste, and utilizing a renewable bio-based catalyst.[2]
This document provides detailed application notes and experimental protocols for the use of gluconic acid as a catalyst in the synthesis of dihydropyrano[2,3-c]pyrazoles, a class of heterocyclic compounds with significant biological activity.
Catalytic Activity of Gluconic Acid
In aqueous solutions, gluconic acid exists in equilibrium with its D-1,5-gluconolactone and D-1,4-gluconolactone forms.[1] This equilibrium, in conjunction with its Brønsted acidity (pKa = 3.86), which is about ten times stronger than that of acetic acid, is believed to be the basis of its catalytic activity.[1] The acidic nature of the solution facilitates the protonation of carbonyl groups, thereby activating them for nucleophilic attack, while the aqueous medium is suitable for a wide range of organic reactions.
Application: One-Pot Multicomponent Synthesis of Dihydropyrano[2,3-c]pyrazoles
A highly efficient application of gluconic acid as a catalyst is in the one-pot, four-component synthesis of dihydropyrano[2,3-c]pyrazoles. This reaction involves the condensation of an aromatic aldehyde, malononitrile (B47326), hydrazine (B178648)hydrate (B1144303), and ethyl acetoacetate (B1235776). The use of GAAS as the reaction medium and catalyst leads to high yields, operational simplicity, and easy product isolation.[2] Furthermore, the catalytic medium can be recycled and reused multiple times without a significant decrease in its efficacy.[2]
Quantitative Data
The following table summarizes the results for the synthesis of various dihydropyrano[2,3-c]pyrazole derivatives using different aromatic aldehydes as one of the starting materials in a 50% aqueous gluconic acid solution.
General Procedure for the Synthesis of 6-Amino-4-aryl-1,4-dihydro-3-methylpyrano[2,3-c]pyrazole-5-carbonitriles:
Reaction Setup: In a 50 mL round-bottomed flask, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol), hydrazine hydrate (1 mmol), and ethyl acetoacetate (1 mmol).
Addition of Catalyst: To the mixture of reactants, add 5 mL of a 50% aqueous solution of gluconic acid (GAAS).
Reaction Conditions: Stir the reaction mixture at room temperature.
Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Work-up and Isolation: Upon completion of the reaction, the solid product that precipitates from the reaction mixture is collected by filtration.
Purification: The crude product is washed with water and then recrystallized from ethanol (B145695) to afford the pure dihydropyrano[2,3-c]pyrazole derivative.
Catalyst Recycling: The aqueous filtrate containing the gluconic acid can be recovered and reused for subsequent reactions.
Visualizations
Caption: Experimental workflow for the synthesis of dihydropyrano[2,3-c]pyrazoles.
Caption: Plausible catalytic pathway for the formation of dihydropyrano[2,3-c]pyrazoles.
Conclusion
The use of a 50% aqueous solution of gluconic acid as a catalyst and medium for the synthesis of dihydropyrano[2,3-c]pyrazoles represents a significant advancement in the development of sustainable synthetic methodologies. This approach offers high yields, mild reaction conditions, and operational simplicity, making it an attractive option for researchers in both academic and industrial settings. The bio-based and biodegradable nature of gluconic acid further enhances its appeal as a green catalyst for a variety of organic transformations. Further research into the application of GAAS for other organic reactions is warranted and is expected to expand the toolkit of sustainable chemistry.
Application Notes and Protocols for the Determination of Gluconic Acid in Wine and Honey Samples
Authored for: Researchers, Scientists, and Drug Development Professionals Introduction Gluconic acid, a mild organic acid, is a significant component in both wine and honey, where its concentration serves as a key qualit...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for: Researchers, Scientists, and Drug Development Professionals
Introduction
Gluconic acid, a mild organic acid, is a significant component in both wine and honey, where its concentration serves as a key quality indicator. In viticulture, gluconic acid levels in must and wine can indicate the health of the grapes; elevated concentrations often point to the presence of Botrytis cinerea (noble or gray rot).[1][2] In sound, mature harvests, the concentration typically remains below 300 mg/L.[1] For honey, gluconic acid is the principal organic acid, contributing significantly to its characteristic flavor, acidity, and stability.[3][4] It is produced by the enzymatic action of glucose oxidase, an enzyme introduced by bees, on glucose.[4] The accurate quantification of gluconic acid is therefore crucial for quality control, authenticity assessment, and process monitoring in the food and beverage industries.
This document provides detailed application notes and protocols for three common analytical methods for determining gluconic acid concentration in wine and honey samples: Enzymatic Assay, High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPLC-PAD), and Electrochemical Biosensing.
Quantitative Data Summary
The concentration of gluconic acid can vary significantly based on the origin and processing of the wine and honey. The following tables summarize typical concentration ranges found in these matrices.
Table 1: Typical Gluconic Acid Concentrations in Various Wine Samples
The general workflow for the determination of gluconic acid in either wine or honey samples involves sample preparation followed by analysis using one of several instrumental or wet-chemical methods.
Caption: Workflow from sample preparation to final analysis.
Experimental Protocols
Method 1: Enzymatic Determination of D-Gluconic Acid
This method is based on a coupled enzymatic reaction where the formation of NADPH is measured spectrophotometrically and is stoichiometric with the amount of D-gluconic acid in the sample.[5]
1.1. Principle
D-Gluconic acid (D-gluconate) is first phosphorylated to D-gluconate-6-phosphate by the enzyme gluconate kinase (GK) in the presence of adenosine-5'-triphosphate (B57859) (ATP).[5] The D-gluconate-6-phosphate is then oxidatively decarboxylated to ribulose-5-phosphate by 6-phosphogluconate dehydrogenase (6-PGDH), with the concurrent reduction of nicotinamide-adenine dinucleotide phosphate (B84403) (NADP+) to NADPH.[5] The increase in absorbance at 340 nm due to the formation of NADPH is directly proportional to the initial concentration of D-gluconic acid.[5][8]
Caption: Enzymatic reaction pathway for gluconic acid determination.
1.2. Reagents and Equipment
Enzymatic test kit for D-Gluconic Acid (containing buffer, NADP+/ATP coenzyme mix, 6-PGDH enzyme, and GK enzyme).
Spectrophotometer capable of reading at 340 nm.
1 cm path length cuvettes.
Micropipettes.
Sodium Hydroxide (NaOH), 2 M.
Hydrochloric Acid (HCl), 1 M.
Distilled water.
Vortex mixer.
1.3. Sample Preparation
For Total D-Gluconic Acid (including D-glucono-δ-lactone): In wine and honey, gluconic acid exists in equilibrium with its lactone form.[9] To measure the total amount, the lactone must be hydrolyzed.
Take a known volume or weight of the sample.
Adjust the pH to approximately 11.0 with 2 M NaOH.[5][8]
Incubate at room temperature for 5-10 minutes.[5][8]
Neutralize the sample to a pH of ~7.5-8.0 with 1 M HCl.[8]
Dilution: The sample must be diluted to yield a gluconic acid concentration between 0.08 and 0.6 g/L in the final solution to be added to the cuvette.[5][8] For most wine samples, a 1-in-10 dilution is appropriate.[8] Honey samples require a more substantial dilution.
Clarification:
Wine: Clear wine samples can be used directly after dilution.[5] Turbid wines should be filtered (e.g., Whatman No. 1 filter paper).[8] Samples containing CO2 (sparkling wines) must be degassed.[5][10]
Honey: Dilute the honey sample in distilled water (e.g., 1 g in 100 mL) and mix thoroughly. If the solution contains protein or is turbid, clarify using Carrez reagents or centrifugation.[5]
1.4. Assay Procedure
The following is a general procedure; always refer to the specific instructions of the commercial kit being used.
Pipette the following into 1 cm cuvettes:
Reagent
Blank Cuvette
Sample Cuvette
Distilled Water
2.00 mL
1.90 mL
Buffer/Coenzyme Mix
1.00 mL
1.00 mL
Sample Solution
-
0.10 mL
| 6-PGDH Enzyme | 0.02 mL | 0.02 mL |
Mix the contents of the cuvettes thoroughly and incubate for approximately 5 minutes at 20-25°C.
Read the initial absorbance (A1) of the blank and sample cuvettes at 340 nm.
Start the final reaction by adding 0.02 mL (20 µL) of GK enzyme to each cuvette.[8]
Mix and incubate for approximately 6-10 minutes until the reaction is complete.[5]
Read the final absorbance (A2) of the blank and sample cuvettes.
Calculate the absorbance differences (ΔA = A2 - A1) for both the blank and the sample.
Subtract the blank's absorbance difference from the sample's absorbance difference to get ΔA_sample.
1.5. Calculation
The concentration of gluconic acid is calculated using the Beer-Lambert law. The exact formula will be provided in the test kit manual, but it will be of the form:
Concentration (g/L) = (V_total / (ε * d * V_sample)) * (MW / 1000) * ΔA_sample * F
Where:
V_total = Total volume in the cuvette (e.g., 3.04 mL).
ε = Molar extinction coefficient of NADPH at 340 nm (6.3 L mmol⁻¹ cm⁻¹).
d = Cuvette path length (1 cm).
V_sample = Volume of the sample used (e.g., 0.1 mL).
MW = Molecular weight of gluconic acid (196.16 g/mol ).
F = Dilution factor of the sample.
Method 2: High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPLC-PAD)
This method offers high sensitivity and specificity for the direct measurement of gluconic acid without the need for derivatization.
2.1. Principle
The sample is injected into an HPLC system equipped with an anion-exchange column. Gluconic acid is separated from other matrix components under an isocratic mobile phase of sodium hydroxide. Detection is achieved using a pulsed amperometric detector (PAD) with a gold electrode, which provides sensitive and selective detection of carbohydrates and related sugar acids.[9][11][12]
2.2. Reagents and Equipment
HPLC system with a gradient pump, autosampler, and column oven.
Pulsed Amperometric Detector with a gold working electrode and Ag/AgCl reference electrode.
Wine: Dilute the wine sample with ultrapure water (e.g., 1:10 v/v).[9] Filter the diluted sample through a 0.45 µm syringe filter before injection.[12]
Honey: Prepare a stock solution by dissolving a known weight of honey in ultrapure water (e.g., 1 g in 100 mL). Further dilution may be necessary. Filter the diluted solution through a 0.45 µm syringe filter.
2.4. Chromatographic Conditions
Mobile Phase: Isocratic NaOH solution (concentration to be optimized, e.g., 100 mM).[9]
E3: -900 mV for 100 ms (reduction/reactivation).[9]
2.5. Analysis and Calculation
Prepare a series of gluconic acid standards in ultrapure water across a relevant concentration range (e.g., 1 to 500 mg/L).[9]
Generate a calibration curve by plotting the peak area of the gluconic acid standard against its concentration.
Inject the prepared samples.
Identify the gluconic acid peak in the sample chromatogram by comparing its retention time to that of the standard (approx. 14.2 minutes under the specified conditions).[9]
Quantify the gluconic acid concentration in the injected sample using the calibration curve.
Calculate the original concentration in the wine or honey sample by applying the dilution factor.
Method 3: Amperometric Electrochemical Biosensor
This method utilizes the high specificity of an enzyme immobilized on an electrode surface for rapid and sensitive detection.
3.1. Principle
An amperometric biosensor is constructed by modifying a gold electrode with a self-assembled monolayer (SAM) of a substance like 3-mercaptopropionic acid.[13][14] The enzyme gluconate dehydrogenase (GADH) and a redox mediator (e.g., tetrathiafulvalene (B1198394), TTF) are then co-immobilized on the electrode surface.[13][14] When the electrode is placed in the sample, GADH catalyzes the oxidation of gluconic acid. The mediator facilitates electron transfer from the enzyme to the electrode surface. By applying a constant, low potential (+0.15 V vs. Ag/AgCl), the resulting current is measured, which is directly proportional to the gluconic acid concentration.[13][14]
3.2. Reagents and Equipment
Potentiostat for amperometric measurements.
Gold working electrode (AuE), Ag/AgCl reference electrode, and platinum counter electrode.
Gluconate dehydrogenase (GADH) or a bienzymatic system of gluconate kinase (GK) and 6-phospho-D-gluconate dehydrogenase (6PGDH).[6]
Redox mediator (e.g., tetrathiafulvalene - TTF).
Reagents for SAM formation (e.g., 3-mercaptopropionic acid).
Buffer solution (e.g., phosphate buffer).
Dialysis membrane.
3.3. Electrode Preparation (Example)
Polish the gold electrode surface and clean it electrochemically.
Form a SAM by immersing the clean electrode in a solution of 3-mercaptopropionic acid.
Co-immobilize GADH enzyme and the TTF mediator onto the modified electrode surface.[13][14]
Cover the electrode surface with a dialysis membrane to hold the components in place and protect the enzyme.[13][14]
3.4. Measurement Procedure
Immerse the biosensor system (working, reference, and counter electrodes) into a stirred, thermostated electrochemical cell containing a buffer solution.
Apply the working potential (e.g., +0.15 V) and wait for the baseline current to stabilize.[13][14]
Add a known volume of the prepared wine or honey sample to the cell.
Record the steady-state current response. The change in current from the baseline is proportional to the gluconic acid concentration.
3.5. Analysis and Calculation
Calibrate the biosensor by measuring the current response to successive additions of a standard gluconic acid solution, creating a calibration curve of current vs. concentration.
Use the calibration curve to determine the concentration of gluconic acid in the analyzed sample.
Apply the dilution factor to calculate the concentration in the original sample. This method has shown a linear response in ranges such as 6.0 x 10⁻⁷ to 2.0 x 10⁻⁵ M.[13][14]
Application Notes and Protocols for Gluconate in Drug Delivery Systems
For Researchers, Scientists, and Drug Development Professionals Introduction Gluconate, a salt or ester of gluconic acid, is emerging as a versatile and promising molecule in the field of drug delivery. Traditionally use...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Gluconate, a salt or ester of gluconic acid, is emerging as a versatile and promising molecule in the field of drug delivery. Traditionally used as a physiologically neutral cation carrier for minerals like calcium and zinc, recent research has unveiled its potential as an active targeting ligand and a component of various drug delivery platforms.[1][2][3][4] Its biocompatibility, biodegradability, and specific interactions with cellular transport mechanisms make it an attractive candidate for enhancing the efficacy and safety of therapeutic agents.[5][6]
These application notes provide a comprehensive overview of the use of gluconate in drug delivery systems, including its role as a targeting ligand and as a structural component of nanoparticles and hydrogels. Detailed protocols for the synthesis, characterization, and evaluation of gluconate-based drug delivery systems are provided to guide researchers in this innovative area.
I. Gluconate as a Targeting Ligand
Gluconate's structural similarity to glucose allows it to be recognized by glucose transporters (GLUTs), which are often overexpressed on the surface of cancer cells to meet their high metabolic demands.[7][8] This provides a mechanism for the targeted delivery of anticancer drugs. Furthermore, gluconate has been shown to interfere with citrate (B86180) metabolism in cancer cells, suggesting an intrinsic therapeutic potential.[1][2][3][4][9][10]
Signaling Pathway: GLUT1-Mediated Uptake of Gluconate-Conjugated Nanoparticles
The following diagram illustrates the proposed mechanism for the cellular uptake of a gluconate-conjugated drug delivery system via the GLUT1 transporter, a common pathway in cancer cells.
Application Notes and Protocols for Immobilizing Glucose oxidase for Gluconic Acid Production
For Researchers, Scientists, and Drug Development Professionals This document provides detailed protocols for the immobilization of glucose oxidase (GOx), a key enzyme in the production of gluconic acid. The immobilizati...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed protocols for the immobilization of glucose oxidase (GOx), a key enzyme in the production of gluconic acid. The immobilization of GOx enhances its stability, reusability, and overall efficiency, making it a cost-effective choice for various industrial applications, including pharmaceuticals and food production.[1][2][3] This guide covers three primary immobilization techniques: covalent bonding, entrapment, and cross-linking.
Introduction to Glucose Oxidase and Gluconic Acid Production
Glucose oxidase (EC 1.1.3.4) is an oxidoreductase enzyme that catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone and hydrogen peroxide.[1][3] The D-glucono-δ-lactone then spontaneously hydrolyzes to form gluconic acid.[1][3] The overall reaction is as follows:
Immobilization of glucose oxidase onto a solid support offers several advantages over using the free enzyme, including enhanced stability at different temperatures and pH levels, easier separation from the product, and the potential for continuous operation and reuse, which is crucial for cost-effective production.[1][2][4]
Comparative Data of Immobilization Techniques
The choice of immobilization method can significantly impact the performance of the enzyme. The following table summarizes key performance indicators for different immobilization strategies.
Immobilization Method
Support Material
Key Performance Metric
Value
Reference
Covalent Bonding
Polyaniline film with grafted acrylic acid
Immobilized GOx Amount
Increases linearly with grafted polymer concentration
Detailed methodologies for the key immobilization techniques are provided below.
Protocol 1: Covalent Bonding to a Support
This protocol describes the covalent immobilization of glucose oxidase onto a support material, a method that offers strong enzyme attachment and minimizes leaching.[2]
Caption: Workflow for covalent immobilization of GOx.
Materials:
Glucose oxidase (from Aspergillus niger)
Support material (e.g., SiO₂, polyaniline films)[5][11]
3-Aminopropyltriethoxysilane (APTES)
Glutaraldehyde (2.5% in 0.1 M phosphate buffer solution, PBS)
Phosphate buffer solution (PBS, 0.1 M, pH 7.0)
Activation solution (e.g., NH₃:H₂O₂:H₂O at a 1:1:10 ratio)[11]
Procedure:
Support Activation: Immerse the support material in the activation solution for 20 minutes to increase the density of surface hydroxyl groups.[11]
Silanization: Treat the activated support with APTES vapors to introduce amino groups onto the surface. Cure the samples under vacuum to prevent APTES polymerization.[11]
Linker Molecule Deposition: Immerse the silanized support in a 2.5% glutaraldehyde solution in 0.1 M PBS. Glutaraldehyde acts as a cross-linking agent.[11]
Enzyme Immobilization: Immerse the support in a PBS solution containing glucose oxidase (e.g., 2 mg/ml) and incubate overnight at room temperature.[11]
Washing: Thoroughly wash the immobilized enzyme with PBS to remove any unbound enzyme.
Protocol 2: Entrapment in a Polymer Matrix
Entrapment involves physically confining the enzyme within a porous matrix, which is a gentle immobilization method that often preserves enzyme activity.[2]
Caption: Workflow for GOx entrapment in alginate beads.
Materials:
Glucose oxidase
Sodium alginate
Calcium chloride (CaCl₂) solution
Distilled water
Procedure:
Prepare Sodium Alginate Solution: Dissolve sodium alginate in distilled water to form a viscous solution.
Prepare Enzyme Solution: Dissolve glucose oxidase in a small amount of buffer.
Mixing: Add the glucose oxidase solution to the sodium alginate solution and mix gently to ensure a homogenous distribution of the enzyme.
Bead Formation: Extrude the enzyme-alginate mixture dropwise into a CaCl₂ solution. The droplets will form insoluble calcium alginate beads, entrapping the enzyme within.[7]
Curing: Allow the beads to harden in the CaCl₂ solution for a specified time.
Washing: Collect the beads and wash them thoroughly with distilled water to remove excess calcium ions and any unbound enzyme.
Protocol 3: Co-immobilization with Catalase
To improve the efficiency of gluconic acid production, glucose oxidase can be co-immobilized with catalase. Catalase decomposes the hydrogen peroxide byproduct, which can inhibit and deactivate glucose oxidase.[4][10]
Caption: Enzymatic cascade with GOx and Catalase.
This protocol can be adapted from either the covalent bonding or entrapment methods by adding catalase to the enzyme solution before immobilization. For instance, in the entrapment protocol, a solution containing both glucose oxidase and catalase would be mixed with the sodium alginate. This co-immobilization leads to a higher yield of gluconic acid, with reports of up to 95%.[10]
Determination of Enzyme Activity
The activity of free and immobilized glucose oxidase is commonly determined using a colorimetric assay.[12]
Principle:
The hydrogen peroxide produced by the glucose oxidase reaction is used by a second enzyme, horseradish peroxidase (HRP), to oxidize a chromogenic substrate (e.g., o-dianisidine), leading to a color change that can be measured spectrophotometrically.[12]
Reagents:
Phosphate buffer (0.1 M, pH 7.0)
Glucose solution
Horseradish peroxidase (HRP) solution
o-Dianisidine solution
Procedure:
Prepare a reaction mixture containing the phosphate buffer, glucose solution, HRP solution, and o-dianisidine solution.
Add the free or immobilized glucose oxidase to initiate the reaction.
Monitor the increase in absorbance at a specific wavelength (e.g., 460 nm for o-dianisidine) over time using a spectrophotometer.[12]
One unit of glucose oxidase activity is typically defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of β-D-glucose per minute under specified conditions.
By following these detailed protocols and considering the comparative data, researchers can select and implement the most suitable immobilization strategy for their specific gluconic acid production needs.
Application Notes and Protocols for Gluconic Acid in Metal Surface Treatment
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of gluconic acid and its salts (primarily sodium gluconate) for the surface cleaning and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of gluconic acid and its salts (primarily sodium gluconate) for the surface cleaning and etching of various metals. Gluconic acid, a mild organic acid derived from glucose, is non-toxic, biodegradable, and an excellent chelating agent, making it a valuable component in numerous industrial and research applications.[1][2] Its ability to form stable complexes with metal ions is key to its effectiveness in removing rust, scale, and other surface contaminants, as well as in controlled etching processes.[3][4][5]
Principle of Action: Chelation
Gluconic acid and its conjugate base, the gluconate ion, are effective chelating agents for di- and trivalent metal ions such as iron (Fe²⁺, Fe³⁺), calcium (Ca²⁺), aluminum (Al³⁺), and copper (Cu²⁺).[3][4][5] The gluconate ion can bind to a single metal ion at multiple points, forming a stable, water-soluble ring structure known as a chelate complex. This process effectively sequesters the metal ions in solution, preventing them from redepositing on the metal surface and facilitating their removal.[3][5] This chelating action is particularly effective in alkaline solutions.[1][3][5]
dot
Caption: Chelation of a metal ion by the gluconate ion.
Applications in Metal Cleaning and Etching
Gluconic acid and its salts are versatile and can be used in both acidic and alkaline formulations for various metal treatment applications.
Alkaline Derusting and Cleaning of Ferrous Metals
Sodium gluconate is a key ingredient in alkaline formulations for removing rust, scale, and smut from ferrous metals.[3] Its strong chelating ability in caustic solutions helps to dissolve iron oxides and prevent their redeposition.[3]
In the aluminum etching industry, gluconate is used in caustic etch baths to control the etching process and prevent the formation of hard, adherent aluminum oxide scale.[3][7] By sequestering the dissolved aluminum, it allows for a more uniform and controlled etch, and the resulting aluminate sludge can be easily rinsed away.[3][7]
Typical Formulation and Operating Conditions for Aluminum Etching:
Acidic Cleaning and Corrosion Inhibition of Stainless Steel
While traditionally used in alkaline solutions, gluconic acid has been found to be an effective corrosion inhibitor in acidic cleaning compositions for stainless steel, particularly in combination with urea (B33335) sulfate.[8][9] It is postulated that the gluconic acid forms a protective coating on the steel surface, preventing corrosion by the acid.[8]
The following are general protocols for metal cleaning and etching using gluconic acid-based formulations. Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals. Work in a well-ventilated area or a fume hood.
Protocol for Alkaline Derusting of Mild Steel
Objective: To remove rust from a mild steel coupon.
Materials:
Mild steel coupon with rust
50% (w/w) Sodium Hydroxide (NaOH) solution
Sodium Gluconate powder
Deionized water
Beakers
Hot plate with magnetic stirrer
Tongs
Drying oven
Procedure:
Pre-cleaning: Degrease the steel coupon by washing it with a suitable solvent (e.g., acetone (B3395972) or ethanol) and then rinse with deionized water. Dry the coupon completely.
Solution Preparation: In a beaker, prepare the derusting solution. For a 100 mL solution, add 90 mL of deionized water, then carefully add 5 g of NaOH pellets and 1 g of sodium gluconate. Stir until all solids are dissolved. Caution: The dissolution of NaOH is exothermic.
Heating: Place the beaker on a hot plate and heat the solution to 75°C - 80°C.
Immersion: Using tongs, carefully immerse the rusted steel coupon into the hot derusting solution.
Treatment: Leave the coupon in the solution for 30-60 minutes, or until the rust is visibly removed. Gentle agitation can improve the process.
Rinsing: Remove the coupon from the solution with tongs and rinse it thoroughly with deionized water.
Neutralization (Optional but Recommended): Immerse the coupon in a dilute acid solution (e.g., 1% citric acid) for a few minutes to neutralize any residual alkalinity, followed by another rinse with deionized water.
Drying: Dry the coupon in an oven at 110°C for 15-20 minutes or with a stream of dry air.
Evaluation: Visually inspect the coupon for rust removal. For quantitative analysis, the weight loss of the coupon can be measured.
dot
Caption: Workflow for alkaline derusting of steel.
Protocol for Etching of Aluminum
Objective: To achieve a uniform etch on an aluminum coupon.
Materials:
Aluminum coupon
Sodium Hydroxide (NaOH) pellets
Sodium Gluconate powder
Deionized water
Beakers
Hot plate with magnetic stirrer
Tongs
Drying oven
Nitric acid (for desmutting)
Procedure:
Pre-cleaning: Clean the aluminum coupon with a mild alkaline cleaner or solvent to remove any oils or grease. Rinse with deionized water and dry.
Etching Solution Preparation: Prepare the etching bath. For example, a solution containing 50 g/L NaOH and 2.5 g/L sodium gluconate. Dissolve the NaOH in deionized water first, then add the sodium gluconate.
Heating: Heat the etching solution to the desired temperature, for example, 60°C.
Immersion: Immerse the aluminum coupon in the heated etching solution for a predetermined time (e.g., 1-5 minutes), depending on the desired depth of etch.
Rinsing: After the specified time, remove the coupon and rinse it thoroughly with deionized water.
Desmutting: A dark "smut" may form on the surface. To remove this, dip the coupon in a solution of nitric acid (e.g., 20-50% by volume) for a few seconds to a minute.
Final Rinse: Rinse the coupon again thoroughly with deionized water.
Drying: Dry the coupon using a stream of air or in an oven.
Evaluation: The surface can be evaluated for etch uniformity and roughness using microscopy or profilometry.
Application Notes and Protocols: Formulation of Ferrous Gluconate for Iron Supplementation Studies
Introduction Ferrous gluconate is an organic iron salt widely utilized in the treatment and prevention of iron deficiency anemia. It is often preferred over inorganic iron salts, such as ferrous sulfate (B86663), due to...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Ferrous gluconate is an organic iron salt widely utilized in the treatment and prevention of iron deficiency anemia. It is often preferred over inorganic iron salts, such as ferrous sulfate (B86663), due to its good water solubility, higher bioavailability, and reduced incidence of gastrointestinal side effects.[1][2] The bioavailability of ferrous gluconate is reported to be in the range of 15-20%, compared to 10-15% for ferrous sulfate.[1] The formulation of ferrous gluconate into a suitable dosage form is critical for ensuring its stability, efficacy, and patient compliance. These application notes provide an overview of formulation strategies, experimental protocols, and evaluation methods for developing ferrous gluconate supplements for research and clinical studies.
Formulation and Development Considerations
The development of a ferrous gluconate dosage form requires careful consideration of several factors:
Dosage Form Selection: Ferrous gluconate can be formulated into various dosage forms, including tablets, capsules, and oral solutions.[3] Immediate-release oral products are generally preferred for the treatment of iron deficiency anemia, as enteric-coated and slow-release formulations may exhibit poor absorption.[4][5] Oral liquid formulations can be particularly effective and well-tolerated.[2][6]
Excipients: The choice of excipients is crucial for the stability and manufacturability of the final product. Common excipients for tablet formulations include diluents, binders, disintegrants, and lubricants. For liquid formulations, solvents, buffering agents, preservatives, and flavoring agents are necessary. It is important to avoid excipients that may interact with ferrous gluconate and reduce its bioavailability, such as phosphates or tannins.[7]
Stability: Ferrous gluconate is susceptible to oxidation, where the ferrous (Fe²⁺) ion is converted to the less bioavailable ferric (Fe³⁺) ion.[7][8] This degradation can be accelerated by heat, light, moisture, and high pH.[7] Formulation strategies to enhance stability include maintaining an acidic pH (4.0-6.0 for solutions), using antioxidants (like ascorbic acid), and employing appropriate packaging that protects from light and moisture.[7][9]
Bioavailability: The ultimate goal of formulation is to ensure optimal bioavailability of the iron. Factors influencing this include the dissolution rate of the dosage form and interactions with other components in the formulation and diet.[1] Co-administration with ascorbic acid (Vitamin C) can enhance iron absorption.[9][10]
Data Presentation
Table 1: Example Formulations of Ferrous Gluconate
Table 2: Comparative Bioavailability and Dissolution of Iron Formulations
Study Comparison
Formulations Compared
Key Findings
Reference
Bioavailability in Pregnant Women
Group A: Oral liquid ferrous gluconate (75 mg/day) Group B: Solid ferrous gluconate (80 mg/day) Group C: Solid ferrous sulfate (105 mg/day) Group D: Ferric protein succinylate (80 mg/day)
Liquid ferrous gluconate was more effective and better tolerated. Group A showed significant increases in red blood cells, Hb, Ht, and serum iron with no side effects.[2][13]
Dissolution Medium: 900 mL of simulated gastric fluid (TS) (e.g., 0.1 N HCl)[16][18]
Ferrous Gluconate Tablets
Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS)[16][18]
Syringes and filters
Procedure:
Set the temperature of the dissolution medium in the vessels to 37 ± 0.5 °C.[16]
Set the paddle speed to the specified rate (e.g., 75-150 rpm).[16][18]
Place one ferrous gluconate tablet in each vessel.
Start the apparatus.
Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals (e.g., 15, 30, 45, 60, 80, 120 minutes).[16][18]
Replace the withdrawn volume with an equal amount of fresh, pre-warmed dissolution medium.[17]
Filter the samples immediately.
Dilute the filtered samples appropriately with the dissolution medium.
Analyze the concentration of dissolved iron in the samples using a validated analytical method like AAS at a wavelength of 248.3 nm.[16][18]
Calculate the cumulative percentage of the labeled amount of iron dissolved at each time point. The acceptance criterion is typically not less than 80% (Q) of the labeled amount dissolved in 80 minutes.[18]
Protocol 3: Stability Testing of Ferrous Gluconate Formulations
Objective: To evaluate the stability of a ferrous gluconate formulation under specific storage conditions over time.
Materials and Equipment:
Stability chambers with controlled temperature and humidity
The ferrous gluconate formulation in its final proposed packaging
Place multiple samples of the ferrous gluconate formulation in its final packaging into stability chambers under various conditions as per ICH guidelines.
Assay of Ferrous (Fe²⁺) Content: To determine the amount of active ingredient. A common method is redox titration with potassium permanganate (B83412) or ceric sulfate.[8][18]
Degradation Products/Impurities: Quantify the amount of ferric (Fe³⁺) ion, as this indicates oxidation.[8]
pH: For liquid formulations, the pH should be monitored as it affects stability.[7]
Dissolution: For solid dosage forms.
Evaluate the data to establish a re-test period or shelf life for the product.
Visualizations
Caption: Workflow for Ferrous Gluconate Formulation Development.
Technical Support Center: Optimizing Gluconic Acid Fermentation with Gluconobacter oxydans
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve gluconic acid yield in Gluconobacter oxydans...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve gluconic acid yield in Gluconobacter oxydans fermentation.
Troubleshooting Guides & FAQs
This section addresses common issues encountered during gluconic acid fermentation with G. oxydans.
Issue 1: Low Gluconic Acid Yield
Question: My Gluconobacter oxydans fermentation is resulting in a low yield of gluconic acid. What are the potential causes and how can I improve it?
Answer: Low gluconic acid yield can stem from several factors. A primary cause is the further oxidation of gluconic acid into byproducts like 2-ketogluconic acid (2-KGA) and 5-ketogluconic acid (5-KGA).[1][2] To mitigate this, consider the following strategies:
pH Control: Maintaining a low pH environment (around 2.5-3.5) can significantly inhibit the activity of gluconate dehydrogenase, the enzyme responsible for converting gluconic acid to keto-gluconic acids.[1][2] This strategy has been shown to achieve gluconic acid yields of over 95%.[1]
High Glucose Concentration: Keeping the glucose concentration above 15 mM can also suppress the formation of keto-gluconic acids.[3][4]
Dissolved Oxygen (DO): G. oxydans is a strictly aerobic bacterium, and a sufficient oxygen supply is crucial for efficient glucose oxidation to gluconic acid.[3][4][5][6] Inadequate aeration will limit the production rate. Maintaining a high dissolved oxygen level, for instance above 20%, is beneficial.[3][4]
Media Composition: Ensure the fermentation medium is optimized. While a high glucose concentration is needed for production, the seed medium should contain D-mannitol or D-sorbitol to achieve sufficient biomass.[3][4]
Issue 2: Significant Byproduct Formation (2-KGA and 5-KGA)
Question: I am observing significant production of 2-ketogluconic acid and/or 5-ketogluconic acid in my fermentation broth, which is reducing my gluconic acid purity and yield. How can I prevent this?
Answer: The formation of 2-KGA and 5-KGA is a common challenge as G. oxydans possesses membrane-bound dehydrogenases that further oxidize gluconic acid.[1] Here's how to control byproduct formation:
Low pH Strategy: The most effective method is to operate the fermentation at a low pH. A pH below 3.5 strongly inhibits the enzymes that produce keto-gluconic acids.[1][3][4] In some cases, running the fermentation without pH control allows the natural drop in pH due to gluconic acid accumulation to self-regulate and prevent byproduct formation.[7]
Endpoint Control: The conversion of gluconic acid to byproducts often occurs after the depletion of glucose.[1] Careful monitoring of glucose levels and harvesting the fermentation shortly after glucose is consumed can prevent significant byproduct accumulation.
Issue 3: Inconsistent Fermentation Performance and Batch-to-Batch Variability
Question: I am experiencing significant variability between my fermentation batches. What factors should I standardize to ensure reproducibility?
Answer: Inconsistent performance is often due to variations in key process parameters. To ensure reproducibility, strictly control the following:
Inoculum Quality: The preparation of the seed culture is critical. Standardize the age, cell density (OD600), and volume of the inoculum.[1][8] Use a pre-culture medium containing sorbitol or mannitol (B672) to ensure healthy and sufficient biomass.[1][3][4]
Aeration and Agitation: As oxygen transfer is critical, maintaining consistent agitation and aeration rates is essential to ensure a stable dissolved oxygen concentration.[9][10]
Media Preparation: Precisely control the composition of both the seed and fermentation media, including the concentrations of the carbon source, nitrogen source, and essential minerals.[1][8]
pH Monitoring and Control: If not employing a low pH strategy, ensure your pH control system is calibrated and maintains the setpoint accurately throughout the fermentation.[3][4]
Data Presentation
Table 1: Effect of pH on Gluconic Acid (GA) and 2-Ketogluconic Acid (2-KGA) Production
Objective: To prepare a healthy and active seed culture of G. oxydans for inoculation into the fermentation medium.
Methodology:
Prepare a seed culture medium consisting of 50 g/L D-sorbitol and 5 g/L yeast extract.[1][3]
Inoculate a single colony of G. oxydans from an agar (B569324) plate into a baffled Erlenmeyer flask containing the seed medium.
Incubate at 30°C with shaking at 220 rpm for 24 hours.[1][8]
For larger scale fermentations, this primary culture can be used to inoculate a secondary seed culture containing 100 g/L sorbitol and 10 g/L yeast extract, incubated under the same conditions for 16-24 hours.[1][8]
Harvest the cells by centrifugation and resuspend in the fermentation medium to achieve the desired initial optical density (e.g., OD600 of 2.0).[1][8]
2. Gluconic Acid Fermentation
Objective: To produce gluconic acid from glucose using G. oxydans.
Methodology:
Prepare the fermentation medium. A typical composition is: 100 g/L glucose, 5 g/L yeast extract, 5 g/L (NH4)2SO4, 2 g/L KH2PO4, 1 g/L K2HPO4, and 0.5 g/L MgSO4.[1][8]
For pH control, either add CaCO3 to the medium (e.g., 20 g/L) or use a bioreactor with automated pH control (e.g., maintaining pH at 5.5 with NaOH or NH3·H2O).[1][8] For a low pH strategy, no neutralizer is added.[1]
Inoculate the fermentation medium with the prepared seed culture.
Technical Support Center: Overcoming Product Inhibition in Gluconic Acid Fermentation
Welcome to the technical support center for gluconic acid fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their fermentation experiment...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for gluconic acid fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their fermentation experiments. Here, you will find answers to frequently asked questions, detailed troubleshooting guides, experimental protocols, and quantitative data to address challenges related to product inhibition.
Frequently Asked Questions (FAQs)
Q1: What is product inhibition in gluconic acid fermentation?
A1: In the context of gluconic acid fermentation, particularly with Aspergillus niger, product inhibition refers to the slowing or stopping of the fermentation process due to the accumulation of its products. The primary inhibitory effects are not from gluconic acid itself but are primarily caused by two factors:
Lowering of pH: The accumulation of gluconic acid naturally decreases the pH of the fermentation medium. The key enzyme, glucose oxidase, has an optimal pH range for activity. As the pH drops below this range, the enzyme's efficiency is significantly reduced, thereby inhibiting further gluconic acid production.[1][2][3]
Hydrogen Peroxide (H₂O₂): A byproduct of the glucose oxidation reaction is hydrogen peroxide.[1] H₂O₂ is a strong inactivating agent for glucose oxidase, and its accumulation can lead to a significant loss of enzyme activity.[4]
Q2: What is the optimal pH for gluconic acid fermentation with Aspergillus niger?
A2: The optimal pH for gluconic acid production by Aspergillus niger is generally between 4.5 and 6.5.[1][2] Maintaining the pH within this range is crucial for maximizing the activity of glucose oxidase and achieving high yields.
Q3: How does hydrogen peroxide inhibit glucose oxidase?
A3: Hydrogen peroxide acts as a competitive inhibitor of glucose oxidase.[5] It can oxidize essential amino acid residues in the enzyme, leading to a conformational change and loss of catalytic activity. The reduced form of glucose oxidase is particularly sensitive to inactivation by H₂O₂.
Troubleshooting Guide
Problem 1: Low Final Gluconic Acid Titer
Possible Causes:
Suboptimal pH of the fermentation medium.
Inhibition by hydrogen peroxide.
Incomplete glucose conversion.
Solutions:
pH Control: Implement a pH control strategy to maintain the pH between 5.5 and 6.5 throughout the fermentation. This can be achieved by the continuous or intermittent addition of an alkali solution, such as sodium hydroxide (B78521) (NaOH) or calcium carbonate (CaCO₃).[6]
Co-expression of Catalase: Aspergillus niger naturally produces catalase, which helps to decompose hydrogen peroxide into water and oxygen.[1] Ensuring the robust expression and activity of catalase is crucial. In some cases, co-immobilization of catalase with glucose oxidase can be employed.
Fed-Batch Fermentation: A fed-batch strategy can help to maintain a lower, non-inhibitory concentration of glucose, which can moderate the rate of hydrogen peroxide production.
Problem 2: Fermentation Stalls Prematurely
Possible Causes:
Rapid drop in pH leading to enzyme inactivation.
Accumulation of toxic levels of hydrogen peroxide.
Oxygen limitation.
Solutions:
Effective pH Buffering/Control: Ensure your medium has sufficient buffering capacity or implement an active pH control system.
Enhanced Aeration: Gluconic acid production is a highly aerobic process. Increase the agitation and aeration rates to ensure sufficient dissolved oxygen levels.
In-Situ Product Recovery (ISPR): Consider implementing an ISPR technique, such as using anion-exchange resins, to continuously remove gluconic acid from the fermentation broth. This alleviates both pH drop and potential end-product feedback inhibition.[7]
Quantitative Data
Table 1: Effect of pH on Gluconic Acid Production by Aspergillus niger
Protocol 1: Fed-Batch Fermentation for Gluconic Acid Production
Objective: To maintain a controlled glucose concentration to mitigate substrate inhibition and reduce the rate of hydrogen peroxide formation.
Materials:
Aspergillus niger spores
Fermentation medium (e.g., Czapek-Dox broth with high glucose)
Concentrated glucose solution (e.g., 50% w/v)
Bioreactor with feeding pump and pH control
Procedure:
Prepare the initial fermentation medium with a moderate glucose concentration (e.g., 100 g/L).
Inoculate the bioreactor with Aspergillus niger spores.
Maintain the fermentation at optimal conditions (e.g., 30°C, pH 5.5-6.5, adequate aeration).
Monitor the glucose concentration at regular intervals.
When the glucose concentration drops to a predetermined level (e.g., 20-30 g/L), start the continuous or intermittent feeding of the concentrated glucose solution.
Adjust the feeding rate to maintain the glucose concentration within the desired range.
Continue the fed-batch process until the desired gluconic acid concentration is achieved or the fermentation ceases.
Protocol 2: pH Control using a pH-Stat System
Objective: To maintain the pH of the fermentation broth within the optimal range for glucose oxidase activity.
Materials:
Fermentation setup as in Protocol 1
pH probe and controller
Sterile alkali solution (e.g., 2M NaOH or 15% CaCO₃ slurry)
Peristaltic pump
Procedure:
Calibrate the pH probe before sterilization.
Set the desired pH setpoint on the controller (e.g., pH 6.0).
During the fermentation, the pH probe will continuously monitor the pH of the broth.
As gluconic acid is produced, the pH will decrease.
When the pH drops below the setpoint, the controller will activate the peristaltic pump to add the sterile alkali solution to the bioreactor.
The alkali addition will continue until the pH returns to the setpoint.
Protocol 3: In-Situ Product Recovery (ISPR) using Anion-Exchange Resins
Objective: To continuously remove gluconic acid from the fermentation broth to prevent a drop in pH and reduce potential feedback inhibition.
Technical Support Center: Purification of Gluconic Acid from Fermentation Broth by Chromatography
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of gluconic acid from ferm...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of gluconic acid from fermentation broth using chromatographic techniques.
Troubleshooting Guides and FAQs
This section addresses specific issues that may be encountered during the experimental process.
Sample Preparation & Pre-treatment
Question: My fermentation broth is highly viscous and contains a lot of biomass. How should I prepare it before loading it onto the chromatography column?
Answer: Proper sample preparation is crucial to prevent column clogging and ensure efficient purification. The recommended procedure involves:
Biomass Removal: Centrifuge the fermentation broth at high speed (e.g., 10,000 x g for 10 minutes) to pellet the microbial cells. Alternatively, microfiltration can be used to separate the cells from the supernatant.[1]
Protein Precipitation: If the broth has a high protein content, which can interfere with the purification, consider a protein precipitation step. This can be achieved by adding an equal volume of ice-cold 1 M perchloric acid, followed by centrifugation and neutralization of the supernatant with 1 M KOH.
Filtration: After centrifugation, filter the supernatant through a 0.45 µm or 0.22 µm membrane filter to remove any remaining particulate matter.[2] This step is essential to prevent clogging of the chromatography column inlet frit.
Decolorization: Fermentation broths are often colored due to pigments produced by the microorganisms or from the medium components.[3] Activated carbon treatment is a common method for color removal. Add activated carbon to the filtered supernatant, stir for a period, and then filter to remove the carbon particles. Alternatively, adjusting the pH to around 13.4 can precipitate some color-forming impurities.[4][5]
Chromatography Performance Issues
Question: I am observing co-elution of glucose and gluconic acid in my HPLC analysis. How can I improve their separation?
Answer: The separation of glucose (a neutral sugar) and gluconic acid (an acidic sugar) can be challenging. Here are several strategies to improve resolution:
Method Selection:
HILIC/Anion-Exchange Mixed-Mode Chromatography: This is a powerful technique for separating neutral and acidic sugars. Glucose is retained by the HILIC mechanism, while gluconic acid is retained by both HILIC and anion-exchange mechanisms. The retention can be controlled by adjusting the acetonitrile (B52724) concentration, buffer pH, and buffer concentration in the mobile phase.[6]
Ion-Exclusion Chromatography: This method, often performed under acidic conditions, can separate the two compounds. However, it can sometimes lead to peak tailing for gluconic acid due to lactonization.[7]
Reverse-Phase Chromatography with Acidic Eluent: Using an acidic mobile phase (e.g., with perchloric acid or phosphoric acid) suppresses the dissociation of the carboxyl group in gluconic acid, making it more hydrophobic and allowing for separation from the highly hydrophilic glucose on a reverse-phase column.[8]
Mobile Phase Optimization:
pH Adjustment: For ion-exchange chromatography, carefully controlling the mobile phase pH is critical. A lower pH will suppress the ionization of gluconic acid, decreasing its retention on an anion exchanger, while a higher pH will increase its retention. For HILIC, pH changes can affect the ionization and polarity of both the stationary phase and the analytes.[6]
Buffer Concentration: In ion-exchange and HILIC methods, adjusting the buffer concentration can modulate the ionic strength and influence the retention of charged molecules like gluconic acid.[6]
Question: My gluconic acid peak is showing significant tailing in my chromatogram. What are the possible causes and solutions?
Answer: Peak tailing for gluconic acid can be caused by several factors. Here's a troubleshooting guide:
Chemical Interactions:
Secondary Interactions: Unwanted interactions between gluconic acid and active sites on the column packing material (e.g., residual silanols on silica-based columns) can cause tailing.
Solution: Use a base-deactivated column. Buffering the mobile phase can also help to mask these residual silanol (B1196071) interactions.[9]
Lactonization: Under acidic conditions, gluconic acid can form glucono-δ-lactone and glucono-γ-lactone, which may have different retention times and contribute to peak broadening or tailing.
Solution: Performing the analysis under alkaline conditions can prevent lactonization.[7]
Column Issues:
Column Overload: Injecting too much sample can lead to peak tailing.
Solution: Dilute the sample or inject a smaller volume.[9]
Column Contamination or Degradation: Accumulation of contaminants from the sample matrix on the column frit or packing material can distort peak shape.
Solution: Use a guard column to protect the analytical column. Regularly flush the column with a strong solvent to remove contaminants. If the column is degraded, it may need to be replaced.[10][11]
Mobile Phase Problems:
Incorrect pH: Operating near the pKa of gluconic acid can lead to inconsistent peak shapes.
Solution: Adjust the mobile phase pH to be at least one pH unit away from the pKa of gluconic acid.
Question: I am experiencing low recovery of gluconic acid after the chromatographic purification step. What could be the reasons?
Answer: Low recovery can be attributed to several factors throughout the purification process:
Incomplete Elution: The elution conditions may not be strong enough to desorb all the bound gluconic acid from the column.
Solution for Ion-Exchange: Increase the salt concentration or change the pH of the elution buffer to facilitate the release of gluconic acid.
Degradation: Gluconic acid might be degrading during the process, although it is a relatively stable compound.
Solution: Ensure the pH and temperature conditions used are not extreme.
Irreversible Binding: Strong, irreversible binding to the column matrix can occur, especially if the column is not suitable for the application or has been fouled.
Solution: Ensure the column is properly cleaned and regenerated between runs. If the problem persists, consider a different type of stationary phase.
Sample Loss during Preparation: Significant loss can occur during the pre-treatment steps.
Solution: Optimize each step of the sample preparation protocol to minimize losses.
Question: The color of my fermentation broth is being adsorbed by the ion-exchange resin, leading to a colored eluate. How can I prevent this?
Answer: Color bodies in fermentation broth can indeed bind to chromatography resins. Here are some approaches to address this:
Pre-treatment for Color Removal: As mentioned in the sample preparation section, treating the broth with activated carbon before chromatography is a highly effective way to remove many color-causing impurities.[1] Adjusting the pH to highly alkaline conditions (around 13.4) can also precipitate certain color-formers.[4][5]
Resin Selection: Some resins have a higher affinity for color bodies than others. Experimenting with different types of resins (e.g., different polymer backbones or functional groups) may help identify one that has a lower affinity for the specific color compounds in your broth.
Washing Steps: A thorough wash of the column after sample loading and before elution with a buffer that does not elute gluconic acid might help remove some of the loosely bound color molecules.
Data Presentation
The following tables summarize quantitative data for different aspects of gluconic acid purification.
Table 1: Comparison of Chromatographic Methods for Gluconic Acid Purification
Chromatographic Method
Stationary Phase Example
Mobile Phase Example
Typical Recovery
Typical Purity
Advantages
Disadvantages
Anion-Exchange Chromatography
DOWEX™ Marathon™ WBA
Step gradient of NaOH
~85%
~92%
High capacity, good for capturing acidic compounds.
Can bind color bodies, requires salt gradients for elution.
Reverse-Phase HPLC
C18
Acetonitrile/Water with 0.1% Formic Acid
>90% (analytical scale)
High
Good for separating compounds with different hydrophobicities.
Gluconic acid is highly polar, may have low retention.
Excellent for separating polar compounds like glucose and gluconic acid.
Requires careful control of mobile phase composition.
Note: Recovery and purity can vary significantly based on the specific fermentation broth composition and the optimization of the chromatographic conditions.
Experimental Protocols
Protocol 1: Sample Preparation of Fermentation Broth for Chromatography
Centrifugation: Centrifuge 50 mL of the fermentation broth at 10,000 x g for 15 minutes at 4°C to pellet the cells.
Supernatant Collection: Carefully decant the supernatant into a clean beaker.
Decolorization (Optional): Add 1% (w/v) of activated carbon to the supernatant. Stir for 30 minutes at room temperature.
Filtration: Filter the supernatant (or the activated carbon-treated supernatant) through a 0.45 µm syringe filter to remove any remaining particulates and activated carbon.
pH Adjustment (for Ion-Exchange): Adjust the pH of the filtered broth to the desired binding pH for the selected ion-exchange resin using a suitable acid or base.
Protocol 2: Purification of Gluconic Acid using Anion-Exchange Chromatography
Column: Pack a column with a weak base anion-exchange resin (e.g., Amberlite IRA-96 or DOWEX™ Marathon™ WBA).
Equilibration: Equilibrate the column with 5 column volumes (CV) of deionized water or a low ionic strength buffer at a pH that ensures gluconic acid is charged (e.g., pH 5-6).
Sample Loading: Load the pre-treated fermentation broth onto the column at a controlled flow rate.
Washing: Wash the column with 5 CV of the equilibration buffer to remove unbound and weakly bound impurities, such as glucose.
Elution: Elute the bound gluconic acid using a step or linear gradient of a salt solution (e.g., 0.1 M to 1 M NaCl) or a dilute acid (e.g., 0.1 M HCl).
Fraction Collection: Collect fractions and analyze them for the presence of gluconic acid using a suitable analytical method (e.g., HPLC).
Visualizations
Caption: Experimental workflow for the purification of gluconic acid.
Caption: Troubleshooting decision tree for common chromatography issues.
Technical Support Center: Minimizing 2-Keto-D-Gluconic Acid Formation
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the formation of 2-keto-D-gluconic acid (2-...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the formation of 2-keto-D-gluconic acid (2-KGA) during their experiments.
Troubleshooting Guides
Issue 1: High Levels of 2-Keto-D-Gluconic Acid Detected in Fermentation Broth
Possible Cause 1: Suboptimal pH of the Culture Medium
Low pH has been shown to inhibit the enzymatic conversion of D-gluconic acid to 2-KGA.
Solution: Maintain the pH of the fermentation medium below 3.5. This can be achieved by the controlled addition of acid or by using a buffered medium. In a study with Gluconobacter oxydans, lowering the pH from 5.5 to 2.5 resulted in a significant decrease in 2-KGA production.
Possible Cause 2: Inappropriate Fermentation Temperature
The activity of gluconate-2-dehydrogenase (GA2DH), the enzyme responsible for 2-KGA formation, is temperature-dependent.
Solution: Operate the fermentation at a temperature that is suboptimal for GA2DH activity. While the optimal temperature for 2-KGA production by Pseudomonas plecoglossicida is around 34°C, operating at temperatures above or below this optimum can reduce the yield. The specific temperature should be determined empirically for the microbial strain being used.
Possible Cause 3: High Dissolved Oxygen Levels
High dissolved oxygen can favor the metabolic pathways leading to the formation of keto-gluconic acids.
Solution: Control the dissolved oxygen (DO) concentration in the fermenter. While sufficient oxygen is necessary for cell growth, limiting the DO level can help reduce the formation of 2-KGA. In some cases, DO levels below 20% saturation have been shown to favor the accumulation of gluconic acid over its keto derivatives.
Issue 2: Difficulty in Replicating Low 2-Keto-D-Gluconic Acid Yields
Possible Cause 1: Inconsistent Analytical Methods
Inaccurate quantification of 2-KGA can lead to misleading results.
Solution: Implement a validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 2-KGA. A detailed protocol is provided in the "Experimental Protocols" section below.
Possible Cause 2: Genetic Instability of the Microbial Strain
Spontaneous mutations in the production strain can alter its metabolic profile and lead to increased 2-KGA formation.
Solution: Ensure the use of a stable, well-characterized microbial strain. Regularly perform quality control checks, including genetic sequencing, to monitor for any changes in the strain's genetic makeup.
Frequently Asked Questions (FAQs)
Q1: What is the primary metabolic pathway for 2-keto-D-gluconic acid formation?
A1: In many microorganisms, D-glucose is first oxidized to D-gluconic acid in the periplasm by the enzyme glucose dehydrogenase (GDH). Subsequently, D-gluconic acid is oxidized to 2-keto-D-gluconic acid by the membrane-bound, FAD-dependent enzyme gluconate-2-dehydrogenase (GA2DH).
Q2: Are there any known inhibitors of gluconate-2-dehydrogenase (GA2DH)?
A2: Specific, commercially available inhibitors for GA2DH are not widely documented. However, as GA2DH is a FAD-dependent dehydrogenase, compounds known to inhibit this class of enzymes may have an effect. These can include substrate analogs and compounds that interfere with the FAD cofactor. Research in this area is ongoing, and screening for potential inhibitors may be necessary for specific applications.
Q3: Can genetic engineering be used to minimize 2-keto-D-gluconic acid formation?
A3: Yes, metabolic engineering is a powerful tool for this purpose. The key target is the gene encoding gluconate-2-dehydrogenase (ga2dh). Knocking out or downregulating the expression of this gene can significantly reduce or eliminate the formation of 2-KGA. This redirects the metabolic flux away from 2-KGA production.
Q4: What is the competing metabolic pathway to 2-KGA formation?
A4: A major competing pathway is the formation of 5-keto-D-gluconic acid (5-KGA) from D-gluconic acid, catalyzed by the enzyme gluconate-5-dehydrogenase. Redirecting the metabolic flux towards this pathway by overexpressing the gene for gluconate-5-dehydrogenase could be a strategy to reduce 2-KGA levels.
Data Presentation
Table 1: Effect of pH on 2-Keto-D-Gluconic Acid (2-KGA) Production by Gluconobacter oxydans
pH
Average 2-KGA Productivity (g/L/h) at 9-12h
2.5
0.08
3.5
Low (not specified)
4.5
3.33
5.5
6.20
Data adapted from a study on Gluconobacter oxydans.
Table 2: Effect of Temperature on 2-Keto-D-Gluconic Acid (2-KGA) Production by Immobilized Pseudomonas plecoglossicida
Temperature (°C)
2-KGA Concentration (g/L)
Productivity (g/L·h)
Yield (g/g)
26
Not specified
Not specified
Not specified
30
Not specified
Not specified
Not specified
34
173.00
3.94
1.074
38
Not specified
Not specified
Not specified
42
167.03
3.21
1.030
46
Not specified
Not specified
Not specified
Data adapted from a study on Pseudomonas plecoglossicida.
Experimental Protocols
Protocol 1: Quantification of 2-Keto-D-Gluconic Acid by HPLC
This protocol provides a general method for the quantification of 2-KGA in fermentation broth.
1. Sample Preparation:
a. Collect a sample of the fermentation broth.
b. Centrifuge the sample at 10,000 x g for 10 minutes to pellet cells and other solids.
c. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.
d. Dilute the sample with the mobile phase if the concentration of 2-KGA is expected to be outside the linear range of the standard curve.
2. HPLC Conditions:
Column: Aminex HPX-87H (300 x 7.8 mm)
Mobile Phase: 5 mM H₂SO₄
Flow Rate: 0.6 mL/min
Column Temperature: 50°C
Detection: UV at 210 nm
Injection Volume: 10 µL
3. Standard Curve Preparation:
a. Prepare a stock solution of 2-keto-D-gluconic acid standard in the mobile phase.
b. Perform serial dilutions to create a series of standards with known concentrations (e.g., 0.1, 0.5, 1, 2, 5, and 10 g/L).
c. Inject each standard into the HPLC system and record the peak area.
d. Plot a calibration curve of peak area versus concentration.
4. Analysis:
a. Inject the prepared sample into the HPLC system.
b. Identify the 2-KGA peak based on the retention time of the standard.
c. Quantify the concentration of 2-KGA in the sample by comparing its peak area to the standard curve.
Substrate: 100 mM D-gluconic acid in assay buffer.
Electron Acceptor: 1 mM 2,6-dichlorophenolindophenol (DCIP) in assay buffer.
Electron Mediator: 10 mM phenazine (B1670421) methosulfate (PMS) in assay buffer (prepare fresh and protect from light).
Enzyme Sample: Cell lysate or purified enzyme preparation.
2. Assay Procedure:
a. In a cuvette, combine 800 µL of assay buffer, 100 µL of D-gluconic acid solution, and 50 µL of DCIP solution.
b. Add 20 µL of PMS solution and mix gently.
c. Initiate the reaction by adding 30 µL of the enzyme sample.
d. Immediately monitor the decrease in absorbance at 600 nm for 5 minutes at a constant temperature (e.g., 30°C).
3. Calculation of Activity:
a. Determine the rate of change in absorbance per minute (ΔA₆₀₀/min) from the linear portion of the reaction curve.
b. Calculate the enzyme activity using the molar extinction coefficient of DCIP (16.3 mM⁻¹cm⁻¹ at pH 6.0).
Mandatory Visualizations
Caption: Metabolic pathway showing
Troubleshooting
Technical Support Center: Optimizing pH and Aeration for Large-Scale Gluconic Acid Production
This guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing and troubleshooting the large-scale production of gluconic acid. Frequently Asked Questions (F...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing and troubleshooting the large-scale production of gluconic acid.
Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for gluconic acid production?
A1: The optimal pH for gluconic acid (GA) production is highly dependent on the microorganism used. For fungal fermentation with Aspergillus niger, the optimal pH range is typically between 4.5 and 6.5.[1][2][3] Specifically, a pH of 5.5 is often cited as optimal for A. niger.[1][4][5] Some studies have reported the best yields at pH 6.0 or 6.5.[6][7][8] It is critical to maintain the pH above 3.5, as lower values can trigger the tricarboxylic acid (TCA) cycle, leading to the formation of citric acid as a byproduct.[1][2] For bacterial fermentation using Gluconobacter oxydans, a low pH environment (2.5-3.5) can be beneficial as it limits the further oxidation of gluconic acid into 2-ketogluconic acid, thereby increasing the final yield.[9]
Q2: Why is aeration critical for gluconic acid fermentation?
A2: Gluconic acid synthesis is a strictly aerobic process, meaning it requires a consistent and sufficient supply of oxygen.[1][2] The rate of oxygen transfer from the gas phase to the liquid medium directly impacts the metabolic activity of the microorganisms and the efficiency of the glucose oxidation reaction.[1] Inadequate aeration can lead to reduced production rates, lower yields, and the formation of undesirable byproducts.
Q3: What are the key parameters to monitor for aeration?
A3: The most crucial parameters for aeration are the Dissolved Oxygen (DO) concentration, the air flow rate, and the agitation speed.[1] For G. oxydans, the DO level should be continuously maintained above 20% to ensure high productivity.[1][2] For A. niger, enriching the inlet air with pure oxygen to maintain a DO level above 75% saturation has been shown to improve results.[3] Agitation is also vital as it increases the oxygen transfer efficiency by breaking large air bubbles into smaller ones, thus increasing the surface area for gas exchange.[3]
Q4: How is the pH controlled during large-scale fermentation?
A4: As gluconic acid is produced, the pH of the fermentation broth naturally decreases. To maintain the optimal pH range, a neutralizer is typically added. Common neutralizers include sodium hydroxide (B78521) (NaOH) and calcium carbonate (CaCO3).[2][3] In large-scale bioreactors, this process is often automated using a pH sensor linked to a pump that adds the neutralizing agent as needed.
Q5: What are the main microorganisms used for industrial gluconic acid production?
A5: The filamentous fungus Aspergillus niger is widely used for industrial-scale production due to its high yields and the production of fewer byproducts.[1][2] Bacteria such as Gluconobacter oxydans are also used, particularly for their ability to perform the oxidation reaction efficiently.[1][2]
Data Presentation: Optimized Fermentation Parameters
Table 1: Optimal pH for Gluconic Acid Production by Microorganism
Verify that the pH of the medium is within the optimal range for your microorganism (see Table 1). Implement continuous pH monitoring and control. A pH below 3.5 with A. niger can shift metabolism towards citric acid production.[1][2]
Inadequate Aeration
Ensure the Dissolved Oxygen (DO) level is maintained above the minimum requirement (e.g., >20% for G. oxydans).[1][2] Increase agitation speed or air flow rate to improve the oxygen transfer rate.[3]
Microbial Contamination
Aseptically collect a sample of the fermentation broth and plate it on a general-purpose medium to check for contaminating microorganisms. Review and reinforce sterile techniques during inoculation and sampling.
Nutrient Limitation
Confirm that the fermentation medium contains adequate concentrations of the carbon source (glucose), nitrogen, and essential minerals.[7]
Issue 2: High Levels of Byproducts (e.g., Citric Acid, 2-Ketogluconic Acid)
Possible Cause
Troubleshooting Step
Low pH (Citric Acid)
If using A. niger, a pH drop below 3.5 can trigger the TCA cycle, promoting citric acid formation.[1][2] Ensure the pH control system is functioning correctly to maintain the pH within the 4.5-6.5 range.
High pH (2-Ketogluconic Acid)
If using G. oxydans, higher pH levels (e.g., 4.5-5.5) can lead to the accumulation of 2-ketogluconic acid.[9] To maximize gluconic acid, operate the fermentation at a lower pH of 2.5-3.5.[9]
Excessive Aeration/Specific Strain Metabolism
Some strains may inherently produce more byproducts. Consider screening different strains or optimizing aeration to find a balance that favors gluconic acid production.
Issue 3: Excessive Foaming
Possible Cause
Troubleshooting Step
Carbon Dioxide Formation
Foaming is a normal result of carbon dioxide production during fermentation.[11] If it becomes excessive and risks overflowing the bioreactor, add a sterile, food-grade antifoaming agent (e.g., 0.5% soybean oil).[3]
High Protein Content in Medium
Complex nitrogen sources can contribute to foaming. If possible, test alternative nitrogen sources or use a defined medium.
Issue 4: Inconsistent Batch-to-Batch Results
Possible Cause
Troubleshooting Step
Variability in Raw Materials
If using complex substrates like molasses or hydrolysates, their composition can vary between batches.[12] Analyze the composition of each new batch of raw material.
Inconsistent Inoculum
Standardize the protocol for inoculum preparation, including the age of the culture, growth medium, incubation time, and cell density to ensure a consistent starting point for each batch.[4][12]
Fluctuations in Process Parameters
Implement strict, automated monitoring and control of all critical fermentation parameters (pH, temperature, aeration, agitation) to ensure they are consistent throughout the entire process for every batch.[12]
Experimental Protocols
Protocol 1: Submerged Fermentation of Aspergillus niger
Medium Preparation: Prepare the fermentation medium. A modified Czapek Dox Broth is often used, containing (g/L): glucose 100.0-140.0, NaNO₃ 3.0, yeast extract 3.0, KH₂PO₄ 1.0, MgSO₄·7H₂O 0.5, KCl 0.5, and FeSO₄·7H₂O 0.01.[7] Adjust the initial pH to 6.0.[7] Sterilize the medium by autoclaving at 121°C for 15-20 minutes.[13]
Inoculum Preparation: Prepare a spore suspension of A. niger from a 4-7 day old culture grown on an agar (B569324) slant.[4] Harvest spores in a sterile solution (e.g., 0.1% Tween 80). The final inoculum should contain 10⁸ - 10¹⁰ spores per ml.[14]
Inoculation: Aseptically inoculate the sterile fermentation medium with the spore suspension (e.g., a 2% v/v inoculum).[4]
Incubation: Incubate the culture in a stirred-tank fermenter at 30°C.[4][7]
Parameter Control:
pH: Maintain the pH at 5.5 by the automated addition of sterile NaOH or a CaCO₃ solution.[4][15]
Aeration: Supply sterile air at a high flow rate (e.g., 1-2 vvm).[3]
Agitation: Set the agitation speed to ensure adequate mixing and oxygen transfer (e.g., 200-300 rpm).[13][15]
Sampling and Analysis: Aseptically withdraw samples at regular intervals to measure biomass, residual glucose, and gluconic acid concentration using methods like HPLC.[12]
Harvesting: Continue the fermentation until the glucose concentration is depleted or the gluconic acid concentration plateaus (typically 7-12 days).[4][7]
Visualizations
Caption: Troubleshooting workflow for low gluconic acid yield.
Caption: Relationship between pH, aeration, and metabolic pathways.
Caption: Workflow for optimizing fermentation parameters.
Technical Support Center: Downstream Processing of Gluconic Acid
Welcome to the technical support center for gluconic acid downstream processing. This resource provides researchers, scientists, and drug development professionals with practical troubleshooting guidance and detailed pro...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for gluconic acid downstream processing. This resource provides researchers, scientists, and drug development professionals with practical troubleshooting guidance and detailed protocols for common challenges encountered during the purification and isolation of gluconic acid.
Troubleshooting Guide & FAQs
This section addresses common issues in a question-and-answer format, providing potential causes and actionable solutions.
Question 1: Why is my final gluconic acid yield unexpectedly low?
Answer:
Low recovery of gluconic acid can stem from several stages in the downstream process. The most common culprits are inefficient separation from the fermentation broth, losses during purification steps, and suboptimal crystallization conditions.
Inefficient Primary Separation: The initial recovery from the fermentation broth is critical. Traditional methods like precipitation with calcium carbonate can lead to losses if not optimized. In this process, gluconic acid is converted to calcium gluconate, which is then precipitated.[1][2] Incomplete precipitation due to factors like incorrect pH, temperature, or stoichiometry will significantly reduce the starting amount for subsequent purification steps.
Losses During Purification:
Ion Exchange Chromatography: While effective for removing impurities, improper resin selection, inadequate binding capacity, or incorrect elution conditions can lead to the loss of gluconic acid.[3][4]
Electrodialysis: Membrane fouling or using membranes with incorrect permselectivity can result in the loss of gluconate ions into the wrong streams.[5]
Reactive Extraction: The choice of solvent (diluent) and extractant (e.g., tertiary amines) greatly impacts the distribution coefficient. An unsuitable combination will result in poor extraction efficiency.[6]
Poor Crystallization: If crystallization is the final step, factors like the presence of impurities, incorrect supersaturation levels, and improper cooling profiles can prevent efficient crystal formation, leaving a significant amount of product in the mother liquor.[7]
Question 2: My purified gluconic acid has poor purity and a noticeable color. How can I improve this?
Answer:
Purity and color issues are typically caused by residual proteins, unfermented sugars, inorganic salts from the fermentation medium, or byproducts like keto-gluconic acids.[8] Non-enzymatic browning reactions can also contribute to coloration.[9]
Initial Broth Treatment: The fermentation broth should first be clarified by centrifugation or filtration to remove microbial cells and other suspended solids.[8][10]
Decolorization: Treatment with activated carbon is a common and effective method for removing colored impurities.[1][11] This is often performed on the hot gluconate solution before crystallization or other purification steps.
Advanced Purification Techniques:
Ion Exchange Chromatography: This is a highly effective method for removing charged impurities like inorganic salts and other organic acids.[3][12][13] Anion exchange resins are used to bind the gluconate anion, allowing neutral impurities like sugars to pass through.[3][4]
Electrodialysis with Bipolar Membranes (BMED): BMED is an environmentally friendly technique that can effectively separate and concentrate gluconic acid from its salt form (e.g., sodium gluconate) while removing impurities.[14][15] It is particularly useful for separating gluconic acid from inorganic salts.[5]
Nanofiltration: Membrane-based processes like nanofiltration can be optimized to retain unfermented glucose while allowing the smaller gluconic acid molecules to permeate, thus achieving separation.[16]
Question 3: I am struggling with the crystallization of gluconic acid. What factors should I control?
Answer:
Crystallization of gluconic acid is challenging due to its high solubility in water and its tendency to form an equilibrium with its lactones (glucono-δ-lactone and glucono-γ-lactone).[8][17] The specific form that crystallizes is highly dependent on temperature.
Temperature Control: This is the most critical factor.
To crystallize gluconic acid , the process should be conducted below 30°C (preferably 20-25°C).[1][18]
To crystallize glucono-δ-lactone , the temperature should be maintained between 30°C and 70°C.[1][18]
Supersaturation: A supersaturated solution is necessary for crystallization to occur. This is typically achieved by concentrating the aqueous gluconic acid solution in a vacuum at a low temperature to avoid degradation.[17]
Seeding: Adding seed crystals of the desired form (gluconic acid or a lactone) can facilitate and accelerate the crystallization process.[17][19]
Agitation: Gentle and consistent stirring helps to maintain a uniform temperature and supersaturation throughout the crystallizer, promoting uniform crystal growth.[19]
Solvent Addition: For calcium gluconate crystallization, the addition of water-miscible solvents like ethanol (B145695) can reduce its solubility and promote precipitation.[1][20]
Comparative Data on Purification Techniques
The selection of a purification strategy often involves a trade-off between yield, purity, and operational complexity. The following tables summarize quantitative data for common downstream processing methods.
Table 1: Comparison of Primary Recovery & Purification Methods for Gluconic Acid
Heat the clarified fermentation broth to 80-90°C with vigorous stirring.[19]
Slowly add calcium carbonate slurry to the broth to neutralize the gluconic acid. Maintain the pH around 6.0-7.0. The reaction is: 2 C₆H₁₂O₇ + CaCO₃ → Ca(C₆H₁₁O₇)₂ + H₂O + CO₂.
Continue stirring at an elevated temperature to form a hot, supersaturated solution of calcium gluconate.[1]
Decolorization & Clarification:
Add activated carbon (typically 1-2% w/v) to the hot solution and stir for 30 minutes to adsorb colored impurities.[1][19]
Filter the hot solution to remove the activated carbon and any other solids.
Crystallization of Calcium Gluconate:
Cool the clear filtrate to approximately 20°C while stirring gently. Seeding with calcium gluconate crystals can be done when the temperature reaches 30-40°C to induce crystallization.[19]
Allow crystallization to proceed for 8-12 hours at a low temperature (10-20°C).[19]
Recovery of Calcium Gluconate:
Separate the calcium gluconate crystals from the mother liquor by centrifugation or filtration.
Wash the crystals several times with cold water to remove soluble impurities.
Re-dissolve the purified calcium gluconate crystals in water.
Add a stoichiometric amount of sulfuric acid to the solution. This will precipitate calcium as calcium sulfate (B86663) (CaSO₄) and release the free gluconic acid.[1]
Filter off the insoluble calcium sulfate. The resulting filtrate is a purified aqueous solution of gluconic acid.
Protocol 2: Purification using Anion Exchange Chromatography
This protocol is for polishing a partially purified gluconic acid solution to remove residual salts and other charged impurities.
Objective: To achieve high-purity gluconic acid by separating it from other anions and neutral molecules.
Materials:
Strong base anion exchange resin (e.g., Dowex 1-X10)[13]
Partially purified gluconic acid solution
Deionized water
Eluent: A strong acid solution (e.g., HCl or H₂SO₄) or a gradient of formic acid.[13]
Chromatography column
Fraction collector
Methodology:
Resin Preparation & Packing:
Swell the anion exchange resin in deionized water.
Pack the column with the resin slurry, ensuring no air bubbles are trapped.
Equilibrate the column by washing it with several column volumes of deionized water or a starting buffer until the pH of the eluate is stable.
Sample Loading:
Adjust the pH of the gluconic acid solution to be above its pKa (~3.7) to ensure the gluconate is in its anionic form (C₆H₁₁O₇⁻).
Apply the solution to the top of the equilibrated column at a controlled flow rate. The gluconate anions will bind to the positively charged functional groups of the resin.[3]
Washing:
Wash the column with several volumes of deionized water. This step removes unbound materials, such as neutral molecules (e.g., residual sugars) and cations.[3]
Elution:
Displace the bound gluconic acid from the resin by passing an eluent containing a stronger anion through the column.[3] A common method is to use a gradient of a strong acid. The stronger anions in the eluent compete with the gluconate for binding sites on the resin, causing the gluconic acid to be released and flow out of the column.
Alternatively, a gradient elution with increasing concentrations of formic acid can be used for finer separation of different organic acids.[13]
Fraction Collection & Analysis:
Collect the eluate in fractions using a fraction collector.
Analyze the fractions for gluconic acid concentration (e.g., via HPLC) to identify and pool the fractions containing the purified product.
Visualized Workflows
Troubleshooting Flowchart for Low Purity
The following diagram provides a logical workflow for diagnosing and solving issues related to low purity in the final gluconic acid product.
Caption: Troubleshooting workflow for low gluconic acid purity.
General Experimental Workflow
This diagram illustrates a generalized, multi-step workflow for the downstream processing of gluconic acid, from fermentation broth to a purified final product.
Technical Support Center: Troubleshooting Glucose to Gluconic Acid Oxidation
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion rates in the oxidation of...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion rates in the oxidation of glucose to gluconic acid.
Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for the enzymatic oxidation of glucose to gluconic acid?
The optimal pH for glucose oxidase, the primary enzyme used in this conversion, is generally between 4.5 and 6.5.[1][2][3] For instance, glucose oxidase from Aspergillus niger exhibits optimal activity in a pH range of 4.0 to 7.0.[4] Maintaining the pH within this range is critical, as deviations can lead to decreased enzyme activity and lower conversion rates. For Gluconobacter oxydans, the optimal pH for glucose dehydrogenase (GDH) is between 5 and 6.[5]
Q2: What is the ideal temperature for this reaction?
The optimal temperature for fungal glucose oxidases typically falls within the range of 40-60 °C.[4] It is crucial to maintain a stable temperature, as excessive heat can lead to enzyme denaturation and a subsequent loss of activity.
Q3: Why is oxygen availability so important for the reaction?
The oxidation of glucose to gluconic acid is a strictly aerobic process.[2] Molecular oxygen acts as the electron acceptor in the reaction catalyzed by glucose oxidase.[4] Insufficient dissolved oxygen is a common rate-limiting factor. Increasing the dissolved oxygen concentration can significantly boost the activity of glucose oxidase and the production rate of D-gluconic acid.[1][4]
Q4: Can the byproduct hydrogen peroxide affect the reaction?
Yes, hydrogen peroxide (H₂O₂) is a byproduct of the reaction catalyzed by glucose oxidase and is a strong deactivating agent for the enzyme.[4] Its accumulation can inhibit or damage the glucose oxidase, leading to a significant drop in conversion efficiency.[4]
Q5: How can the negative effects of hydrogen peroxide be mitigated?
A common and effective strategy is to use catalase in conjunction with glucose oxidase.[3][4] Catalase breaks down hydrogen peroxide into water and oxygen, thereby protecting the glucose oxidase from deactivation.[4] Co-immobilization of both enzymes is often the preferred method.[4]
Troubleshooting Guide
This guide addresses common issues encountered during the glucose to gluconic acid oxidation process.
Problem
Potential Cause
Recommended Solution
Low Conversion Rate
Suboptimal pH
Verify and adjust the pH of the reaction mixture to the optimal range of 4.5-6.5 for fungal glucose oxidase.[1][2]
Suboptimal Temperature
Ensure the reaction temperature is maintained within the optimal range of 40-60 °C for fungal glucose oxidase.[4]
Insufficient Oxygen
Increase the aeration rate or agitation speed to improve oxygen transfer into the reaction medium. Consider using oxygen-enriched air.[1][4]
Enzyme Inhibition by Hydrogen Peroxide
Add catalase to the reaction mixture to decompose the hydrogen peroxide byproduct.[3][4]
Enzyme Inactivation
Check for the presence of inhibiting metal ions such as Ag⁺, Hg²⁺, Cu²⁺, Mg²⁺, and Ca²⁺.[4] Ensure proper storage and handling of the enzyme to maintain its activity.
Incorrect Substrate Anomer
Glucose oxidase is highly specific for the β-D-glucose anomer. The α-anomer is a poor substrate.[4] Allow for mutarotation to occur for a sufficient amount of time if starting with pure α-D-glucose.
Reaction Stops Prematurely
Enzyme Deactivation
This is often due to the accumulation of hydrogen peroxide.[4] Implement a strategy to remove H₂O₂ as described above.
Depletion of Oxygen
Monitor dissolved oxygen levels. If they are dropping significantly, improve aeration.
Significant pH Drop
The production of gluconic acid will lower the pH of the medium.[5] Use a buffer system or add a base (e.g., sodium hydroxide (B78521) or calcium carbonate) to maintain the pH within the optimal range.[1]
Formation of Byproducts
Further Oxidation
In some chemical catalysis methods, gluconic acid can be further oxidized to other products.[6][7] Optimize reaction conditions (e.g., temperature, catalyst) to favor the formation of gluconic acid.
Side Reactions
Depending on the catalytic method, side products like formic and acetic acids can be formed.[8] Adjusting reaction conditions may help improve selectivity.
Experimental Protocols
Enzyme Activity Assay for Glucose Oxidase
This protocol provides a general method for determining the activity of glucose oxidase.
Prepare a reaction mixture containing a known concentration of glucose in a suitable buffer (e.g., 0.1 M sodium acetate (B1210297) buffer, pH 5.5).
Equilibrate the reaction mixture to the desired temperature (e.g., 30 °C).[9]
Initiate the reaction by adding a specific amount of glucose oxidase solution.
Monitor the reaction progress . This can be done by:
Measuring the consumption of oxygen using an oxygen electrode.
Measuring the formation of hydrogen peroxide using a colorimetric assay (e.g., with peroxidase and a chromogenic substrate).
Measuring the formation of gluconic acid via titration with a standard base or using HPLC.
Calculate the enzyme activity . One unit of glucose oxidase activity is typically defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of glucose per minute under specified conditions.
General Protocol for Enzymatic Glucose to Gluconic Acid Conversion
Dissolve glucose in a buffered solution (e.g., pH 5.5) to the desired concentration (e.g., 2.5 mM to 5.0 mM).[9]
Add glucose oxidase (e.g., 1.0 mg/mL) and, if necessary, catalase to the solution.[9]
Maintain the reaction at a constant temperature (e.g., 30 °C) and pH (e.g., 5.5) with continuous agitation (e.g., 100 rpm).[9]
Ensure adequate aeration by bubbling air or oxygen through the mixture.
Monitor the conversion of glucose to gluconic acid over time by taking samples and analyzing them using methods like HPLC or titration.
Visualizations
Caption: Troubleshooting workflow for low conversion rates.
Caption: Enzymatic oxidation of glucose to gluconic acid.
effect of substrate concentration on gluconic acid production rate
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of substrate concentration on gluc...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of substrate concentration on gluconic acid production rate.
Frequently Asked Questions (FAQs)
Q1: What is the optimal substrate (glucose) concentration for gluconic acid production?
The optimal glucose concentration for gluconic acid production typically falls within the range of 10% to 20% (w/v).[1] However, the exact optimal concentration can vary depending on the specific microbial strain and fermentation conditions. For instance, studies with Aspergillus niger have identified optimal concentrations at 12% and 14% (w/v).[1][2] High glucose concentrations (above 20%) can lead to substrate inhibition, which decreases the production of gluconic acid.[1]
Q2: How does substrate concentration affect the rate of gluconic acid production?
Initially, increasing the substrate concentration leads to a higher rate of gluconic acid production. However, after reaching an optimal concentration, further increases in substrate levels can inhibit the enzymatic activity responsible for converting glucose to gluconic acid, thereby reducing the production rate.[1]
Q3: Can other carbon sources besides glucose be used for gluconic acid production?
While glucose is the most common and effective substrate, other carbon sources can be utilized. Agro-industrial byproducts such as sugarcane hydrolysates, corn stover, and whey have been investigated as more economical alternatives.[3] Golden syrup has also been effectively used as a substitute for glucose in some fermentation processes.
Q4: What is the role of pH in gluconic acid production, and how does it relate to substrate concentration?
Maintaining an optimal pH is crucial for efficient gluconic acid production, typically between 4.5 and 6.5.[3][4] The production of gluconic acid naturally lowers the pH of the fermentation medium. If the pH drops too low (below 3.5), it can inhibit the activity of glucose oxidase, the key enzyme in the process.[3][4] Therefore, pH control, often through the addition of neutralizers like NaOH or CaCO3, is essential, especially at high initial substrate concentrations.
Q5: How does aeration influence the effect of substrate concentration?
Aeration is critical as the conversion of glucose to gluconic acid is an oxidative process.[1][3] A high dissolved oxygen level is necessary to support the activity of glucose oxidase. Insufficient aeration can become a limiting factor, even at optimal substrate concentrations, leading to a lower production rate.
Troubleshooting Guide
Issue
Possible Causes
Recommended Actions
Low Gluconic Acid Yield
Sub-optimal Substrate Concentration: The initial glucose concentration may be too low or too high.
Optimize the glucose concentration for your specific strain. Start with a concentration in the range of 10-15% (w/v) and perform a dose-response experiment.
Substrate Inhibition: High concentrations of glucose (>20%) can inhibit enzyme activity.[1]
If using high initial glucose concentrations, consider a fed-batch fermentation strategy to maintain the glucose level within the optimal range.
Poor Aeration: Insufficient oxygen supply limits the oxidative conversion of glucose.[1]
Increase the agitation speed or the aeration rate. Ensure the fermenter design allows for efficient oxygen transfer.
Incorrect pH: The pH of the medium may have dropped to an inhibitory level.
Monitor and control the pH of the fermentation broth. Use a suitable buffer or add a neutralizer like CaCO3 or NaOH to maintain the pH between 5.5 and 6.5.[2][3]
Inconsistent Production Rates
Fluctuations in Substrate Concentration: In fed-batch systems, inconsistent feeding can lead to variable production rates.
Implement a controlled feeding strategy to maintain a stable glucose concentration in the fermenter.
Nutrient Limitation: Other essential nutrients, such as the nitrogen source, may be depleted.
Ensure the fermentation medium is well-balanced. A study showed that 1% peptone as a nitrogen source was optimal for A. niger.[1]
Formation of Byproducts
High Substrate Concentration: Very high glucose levels can sometimes lead to the formation of other organic acids.
Optimize the initial glucose concentration to minimize byproduct formation.
Contamination: The presence of contaminating microorganisms can lead to the production of unwanted byproducts.
Ensure aseptic techniques are strictly followed during inoculum preparation and fermentation.
Data Presentation
Table 1: Effect of Glucose Concentration on Gluconic Acid Production by Aspergillus niger
Note: The results from different studies may not be directly comparable due to variations in strains and experimental conditions.
Experimental Protocols
Key Experiment: Optimizing Substrate Concentration for Gluconic Acid Production
Objective: To determine the optimal initial glucose concentration for maximizing gluconic acid production using a specific microbial strain (e.g., Aspergillus niger).
Methodology:
Inoculum Preparation:
Prepare a spore suspension of the microbial strain from a fresh culture grown on a suitable agar (B569324) medium.
The spore count should be standardized to ensure a consistent inoculum size for all experiments (e.g., 10^8 - 10^10 spores/ml).
Fermentation Medium:
Prepare a basal fermentation medium. A typical medium for A. niger might contain (per liter):
strategies to enhance glucose oxidase activity and stability
Welcome to the technical support center for Glucose Oxidase (GOx). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on enhancing GOx activity...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Glucose Oxidase (GOx). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on enhancing GOx activity and stability. Here you will find frequently asked questions, troubleshooting guides, detailed experimental protocols, and key performance data.
Frequently Asked Questions (FAQs)
Q1: What are the optimal pH and temperature for GOx activity?
A1: Glucose oxidase derived from Aspergillus niger generally exhibits maximum activity in a pH range of 4.0 to 7.0, with an optimum often cited around pH 5.5.[1][2] The optimal temperature is typically between 30°C and 60°C.[1] However, thermal stability decreases significantly above 50-60°C, with free GOx losing all activity at 70°C.[2][3]
Q2: What are the common causes of GOx instability and activity loss?
A2: GOx instability is a significant challenge, especially for applications like continuous glucose monitoring.[4][5] Key causes include:
Hydrogen Peroxide (H₂O₂): As a product of the enzymatic reaction, H₂O₂ can cause oxidative damage to the enzyme, particularly to methionine residues, leading to inactivation. The reduced form of GOx is about 100 times more susceptible to inactivation by H₂O₂ than the oxidized form.[1][4]
Thermal Denaturation: Elevated temperatures lead to the unfolding of the protein structure and loss of the essential FAD cofactor, causing irreversible inactivation.[6][7]
Sub-optimal pH: Extreme pH values can alter the ionization state of amino acid residues in the active site, affecting substrate binding and catalysis.[2]
Inhibitors: Various substances can inhibit GOx activity, including certain metal ions (Ag⁺, Hg²⁺, Co²⁺) and chemical reagents.[1]
Q3: How can I improve the long-term stability of GOx?
A3: Several strategies can significantly enhance GOx stability:
Immobilization: Attaching the enzyme to a solid support is a primary method to improve stability and allow for reuse.[8][9] Common techniques include covalent bonding, entrapment, and cross-linking.[8] Immobilization can enhance thermal and pH stability.[10][11]
Genetic Engineering: Site-directed mutagenesis can be used to introduce mutations that improve thermal resistance and catalytic efficiency.[1][12] For example, a double mutant (Thr30Ser/Ile94Val) showed an increase in thermal resistance from 58°C to 62°C.[1]
Use of Additives: Stabilizers such as polyols (sorbitol), salts (NaCl, K₂SO₄), and polymers (polyethylenimine) can protect the enzyme from denaturation.[3][6][13]
Encapsulation: Techniques like silica (B1680970) sol-gel encapsulation create a protective microenvironment around the enzyme, shielding it from degradative factors.[4][5]
Q4: What substances are known to interfere with GOx-based assays?
A4: In clinical or complex samples, several substances can interfere with GOx-based glucose measurements. Interference can be enzymatic (affecting the enzyme directly) or electrochemical (affecting the sensor electrode).[14]
Other Sugars: While GOx is highly specific for β-D-glucose, high concentrations of other sugars like galactose may cause minor interference.[1][14]
Drugs: Certain drugs, such as the antidiabetic medication gliclazide (B1671584), can interfere with the peroxidase-based detection method commonly coupled with GOx, leading to underestimation of glucose levels.[15]
Reducing Agents: Ascorbic acid and uric acid are common interferents in electrochemical biosensors as they can be oxidized at the electrode, generating a false signal.[16]
Troubleshooting Guides
Issue 1: Low or No GOx Activity Detected in Assay
This guide helps diagnose common reasons for unexpectedly low enzymatic activity.
Caption: Troubleshooting workflow for low GOx activity.
Issue 2: Poor Enzyme Stability Over Time or Under Stress (e.g., High Temperature)
This guide addresses rapid loss of activity in stored samples or during experiments.
Caption: Strategies to address poor GOx stability.
Data Presentation: GOx Stability Enhancement
The following tables summarize quantitative data on strategies to improve the stability of Glucose Oxidase.
Table 1: Effect of pH and Immobilization on Thermal Stability
Equilibration: Transfer the reaction mixture to a cuvette and place it in the spectrophotometer. Allow the temperature to equilibrate to 25°C.
Initiate Reaction: Start the reaction by adding 0.05 mL of the diluted GOx enzyme sample. Mix gently by inverting.
Measure Absorbance: Immediately begin monitoring the increase in absorbance at 500 nm (for o-dianisidine).[19] Record readings every 30 seconds for 5 minutes.
Calculate Activity: Determine the rate of change in absorbance per minute (ΔA/min) from the linear portion of the curve. Use the Beer-Lambert law and the molar extinction coefficient of the oxidized chromogen to calculate the rate of H₂O₂ production, which corresponds to GOx activity. One unit of GOx is defined as the amount of enzyme that catalyzes the oxidation of 1 µmol of glucose per minute under the specified conditions.[17][20]
Protocol 2: GOx Immobilization on Magnetic Nanoparticles (MNPs)
This protocol describes a common method for covalent immobilization of GOx onto amine-functionalized MNPs using EDC/NHS chemistry.[11]
Caption: Experimental workflow for GOx immobilization on MNPs.
Materials:
Fe₃O₄ magnetic nanoparticles (amine-functionalized)
Distilled water or appropriate buffer (e.g., Phosphate Buffer, pH 6.0-7.0)
External magnet
Procedure:
Prepare GOx Activating Solution: Prepare a solution containing GOx, EDC, and NHS in distilled water. A typical ratio might be 0.05 g GOx, 0.1 g EDC, and 0.04 g NHS in 50 mL of water.[11] This mixture activates the carboxyl groups on the GOx enzyme to form a semi-stable NHS ester.
Prepare MNP Suspension: Weigh 0.25 g of dried, amine-functionalized MNPs and suspend them in the GOx activating solution from Step 1.
Immobilization Reaction: Allow the suspension to react for approximately 12 hours with gentle mixing (e.g., on a shaker) at a controlled temperature (e.g., 5°C or room temperature).[13][19] During this time, the activated carboxyl groups on GOx will react with the surface amino groups of the MNPs to form stable amide bonds.
Separation and Washing: After incubation, place the reaction vessel next to a strong external magnet. The GOx-functionalized MNPs will be pulled to the side of the vessel. Carefully decant and discard the supernatant, which contains unbound enzyme and reagents.
Final Preparation: Resuspend the MNPs in fresh buffer and repeat the magnetic separation and washing step 3-4 times to ensure all non-covalently bound enzyme is removed.
Storage: After the final wash, the resulting biocatalyst can be dried or stored as a suspension in buffer at 4°C. The immobilized enzyme typically shows enhanced stability and can be reused multiple times.[11]
Protocol 3: Site-Directed Mutagenesis of GOx
This protocol provides a general workflow for introducing specific point mutations into the GOx gene to investigate or enhance enzyme properties. This process relies on commercial kits.
Materials:
Plasmid DNA containing the GOx gene
Mutagenic primers (forward and reverse) containing the desired mutation
High-fidelity DNA polymerase
dNTPs
DpnI restriction enzyme
Competent E. coli cells
Appropriate selective media (e.g., LB agar (B569324) with antibiotic)
Procedure:
Primer Design: Design two mutagenic primers that are complementary to opposite strands of the plasmid DNA. The primers should contain the desired mutation and be between 25-45 bases in length with a melting temperature (Tm) of ≥78°C.[21]
Mutagenesis PCR: Set up a PCR reaction containing the template GOx plasmid, the mutagenic primers, dNTPs, and a high-fidelity polymerase. The PCR will amplify the entire plasmid, incorporating the mutation.
Template Digestion: Following PCR, digest the parental (non-mutated) template DNA by adding the DpnI enzyme directly to the amplification product. DpnI specifically targets and digests methylated DNA (i.e., the original plasmid), leaving the newly synthesized, unmethylated, mutated plasmids intact. Incubate at 37°C for 1-2 hours.
Transformation: Transform the DpnI-treated plasmid DNA into highly competent E. coli cells. Use a standard heat shock protocol (e.g., 42°C for 45-90 seconds).[22]
Plating and Selection: Plate the transformed cells onto selective agar plates containing the appropriate antibiotic. Incubate overnight at 37°C.
Verification: Select several colonies and grow them in liquid culture. Isolate the plasmid DNA from these cultures and verify the presence of the desired mutation via DNA sequencing.
Protein Expression and Characterization: Once a correct clone is confirmed, proceed with expressing the mutant GOx protein. Purify the protein and characterize its activity, stability, and kinetics compared to the wild-type enzyme.[23][24]
preventing microbial contamination in gluconic acid fermentation
Welcome to the Technical Support Center for Gluconic Acid Fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent microbial contamination in the...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Gluconic Acid Fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent microbial contamination in their gluconic acid fermentation experiments.
Frequently Asked Questions (FAQs)
Q1: What are the most common signs of microbial contamination in my gluconic acid fermentation?
A1: Early detection of contamination is crucial. Common indicators include:
Visual Changes: The culture medium may appear cloudy or milky. You might also observe a thin, slimy film (pellicle) on the surface of a liquid culture or fuzzy, cottony growths that can be green, black, white, or blue-green.[1]
Olfactory Cues: A foul or sour odor emanating from the fermenter is a strong indicator of bacterial contamination.[1]
Process Parameter Deviations: A sudden drop in dissolved oxygen levels, unexpected changes in pH, or an unusual increase in the rate of substrate consumption can signal the presence of contaminating microorganisms.[2][3]
Microscopic Examination: Direct microscopic observation of your culture can reveal microbial forms that are inconsistent with your production strain.
Q2: What are the primary sources of contamination in a fermentation process?
A2: Contamination can be introduced at various stages of the fermentation process. The most common sources include:
Raw Materials: The substrate (e.g., glucose syrup), water, and other media components can harbor microbial spores if not properly sterilized.
Equipment: Improperly sterilized bioreactors, probes, tubing, and seals are frequent sources of contamination.[1] Dead spaces in the equipment can lead to cold spots where sterilization temperatures are not reached.[4]
Air and Environment: Airborne spores of bacteria and fungi can enter the fermenter through inadequate air filtration systems.[1]
Personnel: Human error during inoculation, sampling, or other manipulations can introduce contaminants.[5]
Inoculum: The seed culture itself may be contaminated. It's essential to ensure the purity of your starter culture.[4][6]
Q3: Which microorganisms are typically used for gluconic acid production, and what are their optimal growth conditions?
A3: The most common microorganisms used for industrial gluconic acid production are the fungus Aspergillus niger and the bacterium Gluconobacter oxydans. Maintaining optimal conditions for these organisms is key to both high yield and preventing the growth of contaminants.
Q4: Can I use antibiotics to control bacterial contamination in my fungal fermentation?
A4: While it is possible to add broad-spectrum antibiotics to control bacterial contamination in a fungal fermentation like that of Aspergillus niger, this should be considered a last resort.[1] It is always preferable to identify and eliminate the source of the contamination. The use of antibiotics may not be suitable for all applications, especially in the production of food and pharmaceutical-grade products.
Troubleshooting Guides
Guide 1: Responding to a Suspected Contamination Event
If you suspect your fermentation is contaminated, follow these steps to diagnose and address the issue.
Step 1: Initial Observation and Data Collection
Record all observations: Note any visual changes, unusual odors, and deviations in process parameters (pH, dissolved oxygen, temperature, etc.).
Aseptic Sampling: Carefully take a sample from the bioreactor for immediate analysis.
Step 2: Microscopic Examination
Wet Mount: Prepare a wet mount of the culture sample to quickly visualize the types of microorganisms present.
Gram Staining: Perform a Gram stain to differentiate between Gram-positive and Gram-negative bacteria, which can help in preliminary identification.
Step 3: Culture-Based Identification
Plating: Plate a diluted sample of the culture on various types of agar (B569324) (e.g., nutrient agar for general bacteria, Sabouraud dextrose agar for fungi) to isolate and cultivate the contaminant.
Incubation: Incubate the plates under appropriate conditions to allow the contaminant to grow for further identification.
Step 4: Root Cause Analysis
If contamination is confirmed, initiate a root cause analysis to identify the source and prevent future occurrences.
Guide 2: Identifying the Source of Contamination
A systematic approach is necessary to pinpoint the origin of the contamination.
1. Review Sterilization Procedures:
Autoclave Validation: Verify that your autoclave is reaching and maintaining the correct temperature (typically 121°C) for the specified duration (at least 15-20 minutes).[1] Use biological indicators to confirm the effectiveness of your sterilization cycles.
Media and Equipment: Ensure that all media, reagents, and equipment were properly sterilized before use.
2. Inspect the Bioreactor and Associated Equipment:
Seals and O-rings: Check all seals, O-rings, and gaskets for any signs of wear or damage that could compromise the sterile barrier.
Tubing and Connections: Inspect all tubing and connections for cracks or loose fittings.
Filters: Verify the integrity of all air and liquid filters. A wetted filter can be a source of contamination.[3]
3. Evaluate Aseptic Techniques:
Inoculation and Sampling: Review your procedures for inoculation and sampling to ensure they are performed under strict aseptic conditions, preferably in a laminar flow hood.[1]
Personnel Training: Confirm that all personnel involved in the fermentation process are adequately trained in aseptic techniques.
4. Test Raw Materials and Inoculum:
Sterility Testing: Perform sterility tests on retained samples of media, supplements, and the inoculum to check for pre-existing contamination.
Experimental Protocols
Protocol 1: Sterility Testing of Liquid Media
This protocol is used to confirm that the fermentation medium is sterile before inoculation.
Materials:
Fluid Thioglycollate Medium (FTM)
Soybean-Casein Digest Medium (SCDM)
Sterile test tubes or flasks
Incubators set at 30-35°C and 20-25°C
Laminar flow hood
Procedure:
Aseptically transfer a representative sample of the liquid medium to be tested into tubes or flasks containing FTM and SCDM.
Incubate the FTM tubes at 30-35°C for 14 days. This medium is suitable for the growth of anaerobic and some aerobic bacteria.
Incubate the SCDM tubes at 20-25°C for 14 days. This medium supports the growth of a wide range of aerobic bacteria and fungi.[9]
Visually inspect the tubes daily for any signs of turbidity, which would indicate microbial growth.
If no growth is observed after 14 days, the medium is considered sterile.
Protocol 2: Aseptic Sampling from a Bioreactor
This procedure outlines the steps for taking a sample from a bioreactor without introducing contamination.
issues with crystallization of calcium gluconate during production
This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the crystallization of calcium gluconate. Frequently Ask...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the crystallization of calcium gluconate.
Q: Why am I experiencing a low yield of calcium gluconate crystals?
A: Low yield is a common issue that can be attributed to several factors impacting the supersaturation of the solution. Key areas to investigate include:
Suboptimal Temperature Control: The solubility of calcium gluconate is highly dependent on temperature. A slow or inefficient cooling process can lead to insufficient supersaturation, resulting in less crystal formation.
Incorrect pH: The solubility of calcium gluconate is also influenced by pH. Deviations from the optimal pH range can increase solubility and thus reduce the driving force for crystallization.
Presence of Impurities: Impurities in the solution can inhibit crystal nucleation and growth, leading to a lower yield.
Insufficient Supersaturation: The concentration of calcium gluconate in the solution may not be high enough to exceed the solubility limit under the given conditions, preventing crystallization.
Troubleshooting Steps:
Optimize Cooling Profile: Implement a controlled and consistent cooling rate. A faster cooling rate can sometimes induce nucleation, but a rate that is too rapid may lead to the formation of small, impure crystals. Experiment with different cooling profiles to find the optimal balance.
Verify and Adjust pH: Ensure the pH of the solution is within the optimal range for calcium gluconate crystallization. The solubility of calcium gluconate increases in acidic conditions.[1]
Ensure Purity of Starting Materials: Use high-purity starting materials (gluconic acid/gluconolactone and a calcium source) to minimize the presence of impurities.
Increase Initial Concentration: If possible, increase the initial concentration of calcium gluconate to ensure an adequate level of supersaturation is achieved upon cooling.
Issue 2: Formation of Undesirable Crystal Forms (Polymorphism)
Q: My calcium gluconate crystals are not the desired polymorph. How can I control the crystal form?
A: Calcium gluconate can exist in different crystalline forms, primarily as a monohydrate and an anhydrous form (Form I). The stable form is temperature-dependent. Below 19°C (292 K), the monohydrate is more stable, while above this temperature, the anhydrous Form I is the more stable form.
Troubleshooting Steps:
Precise Temperature Control: The transition temperature between the monohydrate and Form I is approximately 19°C. To obtain the monohydrate form, crystallization should be carried out and completed below this temperature. Conversely, for Form I, the process should be conducted above 19°C.
Seeding: Introducing seed crystals of the desired polymorph can effectively direct the crystallization towards that form. Ensure the seed crystals are of high purity and the correct polymorphic form.
Solvent System: While water is the most common solvent, the presence of co-solvents can influence which polymorph is favored. However, this requires careful investigation as it can also impact solubility and yield.
Issue 3: Inconsistent Crystal Size and Morphology
Q: The size and shape of my calcium gluconate crystals are not uniform. What could be the cause?
A: Inconsistent crystal size and morphology can be due to uncontrolled nucleation and growth, which are influenced by several process parameters.
Troubleshooting Steps:
Control Supersaturation: Supersaturation is a key driver for both nucleation and crystal growth.[2] High supersaturation tends to favor rapid nucleation, leading to a larger number of small crystals. Lower supersaturation favors the growth of existing crystals, resulting in a larger average crystal size.
Optimize Agitation: The stirring rate affects mass transfer in the crystallizer. Inadequate agitation can lead to localized areas of high supersaturation, causing uncontrolled nucleation. Conversely, excessively high agitation can lead to crystal breakage (secondary nucleation), resulting in a wider size distribution. Experiment with different agitation rates to achieve homogeneity without causing significant crystal damage.
Implement Seeding: Adding seed crystals of a known size and morphology can help control the final crystal size distribution by providing surfaces for controlled growth rather than spontaneous nucleation.
Cooling Rate: A rapid cooling rate can lead to high supersaturation and the formation of many small crystals. A slower, controlled cooling rate allows for more ordered growth on existing crystals, leading to a larger and more uniform crystal size.
Data Presentation
Table 1: Solubility of Calcium Gluconate in Water at Various Temperatures
Potential for precipitation with other ions (e.g., phosphate)[1]
Note: In acidic conditions, the gluconate ion is protonated, which shifts the equilibrium and increases the solubility of the calcium salt.
Experimental Protocols
1. Powder X-Ray Diffraction (PXRD) for Polymorph Identification
Objective: To identify the crystalline form (polymorph) of the calcium gluconate sample.
Methodology:
Sample Preparation: Gently grind the calcium gluconate crystal sample to a fine powder using a mortar and pestle.
Sample Mounting: Pack the powdered sample into a sample holder, ensuring a flat and even surface.
Instrument Setup:
Radiation Source: Cu-Kα (λ = 1.5406 Å)
Voltage and Current: e.g., 40 kV and 40 mA
Scan Range (2θ): 5° to 40°
Step Size: e.g., 0.02°
Scan Speed: e.g., 2°/min
Data Acquisition: Run the PXRD scan and collect the diffraction pattern.
Data Analysis: Compare the obtained diffraction pattern with reference patterns for calcium gluconate monohydrate and Form I to identify the polymorph(s) present in the sample. Characteristic peaks for the monohydrate are typically found at 2θ values of approximately 8.0°, 9.0°, and 22.5°, while Form I has characteristic peaks at around 10.1°, 12.3°, and 35.5°.
2. Scanning Electron Microscopy (SEM) for Morphology Analysis
Objective: To visualize the size, shape, and surface morphology of the calcium gluconate crystals.
Methodology:
Sample Preparation: Mount a representative sample of the crystals onto an SEM stub using double-sided carbon tape.
Sputter Coating: Coat the sample with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.
Imaging:
Insert the coated sample into the SEM chamber.
Evacuate the chamber to high vacuum.
Apply an appropriate accelerating voltage (e.g., 5-15 kV).
Focus the electron beam on the sample and adjust magnification to observe the crystal morphology.
Capture images at various magnifications to document the crystal size, shape, and surface features.
3. Differential Scanning Calorimetry (DSC) for Thermal Analysis
Objective: To determine the thermal properties of the calcium gluconate sample, such as dehydration and melting points, which can help in polymorph identification.
Methodology:
Sample Preparation: Accurately weigh a small amount of the sample (typically 3-5 mg) into an aluminum DSC pan.
Instrument Setup:
Place the sample pan and an empty reference pan into the DSC cell.
Heating Rate: e.g., 10 °C/min
Temperature Range: e.g., 25 °C to 200 °C
Atmosphere: Inert gas (e.g., nitrogen) flow.
Data Acquisition: Heat the sample and record the heat flow as a function of temperature.
Data Analysis: Analyze the resulting thermogram for endothermic or exothermic events. For calcium gluconate monohydrate, an endothermic peak corresponding to the loss of water (dehydration) will be observed, typically in the range of 80-120°C. The anhydrous form will not show this dehydration peak.
Visualizations
Caption: Troubleshooting workflow for low crystallization yield.
Caption: Key parameters for controlling crystal size and morphology.
Technical Support Center: Optimizing Catalyst Recycling in Gluconic Acid Synthesis
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing catalyst recycling in the chemical synthesis of gluconic acid. Below you will fi...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing catalyst recycling in the chemical synthesis of gluconic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.
Troubleshooting Guides
This section provides solutions to common problems encountered during the synthesis of gluconic acid, focusing on catalyst performance and recycling.
Issue 1: Decreased Catalyst Activity or Reaction Rate
Symptoms:
Slower reaction times compared to previous runs with fresh or newly regenerated catalyst.
Incomplete conversion of glucose within the expected timeframe.
Probable Cause
Proposed Solution
Catalyst Poisoning: Active sites are blocked by impurities from the feedstock or byproducts.
- Identify and Remove Source of Poison: Analyze feedstock for impurities (e.g., sulfur, nitrogen compounds).[1][2] - Solvent Wash: Wash the catalyst with an appropriate solvent (e.g., deionized water, ethanol (B145695), or a dilute acid/base solution) to remove adsorbed species.[3] - Thermal Treatment: Calcine the catalyst at a specific temperature to burn off organic poisons. The temperature should be carefully selected to avoid sintering.
Sintering: Agglomeration of metal nanoparticles on the support at high temperatures, leading to a loss of active surface area.[1]
- Optimize Reaction Temperature: Operate at the lowest effective temperature to minimize sintering.[1] - Choose a Stable Support: Utilize supports with strong metal-support interactions to inhibit particle migration. - Regeneration (if applicable): In some cases, redispersion of metal particles can be achieved through specific chemical treatments, though this is often challenging.
Fouling/Coking: Deposition of carbonaceous materials or other insoluble byproducts on the catalyst surface.[1][2]
- Solvent Wash: Use appropriate solvents to dissolve and remove the fouling agents. - Calcination: Controlled oxidation in air or an inert atmosphere can remove coke deposits.
Leaching: Dissolution of the active metal from the support into the reaction medium.[4]
- Select a Robust Support: Use supports that strongly bind the active metal. - Optimize pH: Control the reaction pH to minimize metal dissolution. - Recovery from Solution: If significant leaching occurs, consider methods to recover the metal from the reaction filtrate, such as precipitation or ion exchange.
Issue 2: Decreased Selectivity to Gluconic Acid
Symptoms:
Increased formation of byproducts such as fructose, glucaric acid, or other oxidation products.[5][6]
Probable Cause
Proposed Solution
Changes in Catalyst Structure: Oxidation state or morphology of the catalyst has changed.
- Controlled Pre-treatment: Ensure consistent and appropriate pre-treatment of the catalyst before each use. - Optimize Reaction Conditions: Adjusting parameters like oxygen pressure and temperature can influence selectivity.[7]
Mass Transfer Limitations: Poor mixing or diffusion of reactants to the catalyst surface.
- Increase Agitation: Ensure vigorous stirring to improve mass transfer. - Optimize Catalyst Particle Size: Use a catalyst with an appropriate particle size to minimize diffusion limitations.
Prolonged Reaction Time: Extended reaction times can lead to the over-oxidation of gluconic acid to other products.[6]
- Monitor Reaction Progress: Closely monitor the reaction and stop it once the optimal conversion of glucose is achieved.
Frequently Asked Questions (FAQs)
Q1: What are the most common noble metal catalysts used for gluconic acid synthesis?
A1: The most common noble metal catalysts are based on palladium (Pd), platinum (Pt), and gold (Au). Bimetallic catalysts, such as Pd-Bi, are also frequently used to improve selectivity and stability.[5][8][9]
Q2: How does the catalyst support affect recycling efficiency?
A2: The support material plays a crucial role in catalyst stability and recyclability. An ideal support should have a high surface area, be chemically inert under reaction conditions, and exhibit strong metal-support interactions to prevent metal leaching and sintering. Common supports include activated carbon, alumina (B75360) (Al₂O₃), titania (TiO₂), and silica (B1680970) (SiO₂).[10][11]
Q3: Can I reuse my catalyst without any regeneration treatment?
A3: In some cases, yes. If the deactivation is minimal, the catalyst can be recovered by simple filtration or centrifugation, washed with a solvent like deionized water or ethanol to remove residual reactants and products, and then dried before reuse. However, for significant deactivation, a regeneration step is necessary to restore its activity.[6]
Q4: What is the typical number of times a catalyst can be recycled?
A4: The recyclability of a catalyst depends on the specific catalyst, reaction conditions, and the effectiveness of the regeneration process. Some studies report successful recycling for 5 or more cycles with minimal loss of activity.[10]
Q5: How can I determine the cause of my catalyst's deactivation?
A5: Characterization techniques can help identify the cause of deactivation. For example, Transmission Electron Microscopy (TEM) can reveal sintering, while Inductively Coupled Plasma (ICP) analysis of the reaction filtrate can quantify metal leaching. X-ray Photoelectron Spectroscopy (XPS) can be used to determine changes in the oxidation state of the metal.[1]
Q6: Are there non-noble metal catalysts for gluconic acid synthesis?
A6: Yes, research is ongoing into the use of more cost-effective non-noble metal catalysts, such as those based on copper (Cu) and nickel (Ni). These have shown promise but may require different optimization and recycling strategies.[12][13]
Quantitative Data on Catalyst Performance
The following table summarizes quantitative data from various studies on the catalytic synthesis of gluconic acid, providing a comparison of different catalyst systems.
Protocol 1: Catalyst Recovery by Filtration/Centrifugation
This protocol is suitable for heterogeneous catalysts that are solid and insoluble in the reaction mixture.
Materials:
Reaction mixture containing the spent catalyst
Filtration apparatus (e.g., Büchner funnel, filter paper) or centrifuge
Washing solvent (e.g., deionized water, ethanol)
Drying oven or vacuum oven
Procedure:
After the reaction is complete, allow the mixture to cool to room temperature.
For Filtration:
Set up the filtration apparatus.
Pour the reaction mixture through the filter paper to separate the solid catalyst from the liquid product solution.
Wash the catalyst on the filter paper with the chosen solvent (e.g., 3 x 20 mL of deionized water) to remove any adsorbed products or unreacted starting materials.
For Centrifugation:
Transfer the reaction mixture to centrifuge tubes.
Centrifuge at an appropriate speed (e.g., 4000 rpm for 10 minutes) to pellet the catalyst.
Carefully decant the supernatant.
Resuspend the catalyst pellet in the washing solvent, vortex or sonicate to ensure thorough washing, and repeat the centrifugation and decanting steps 2-3 times.
Transfer the washed catalyst to a suitable container and dry it in an oven at a temperature that will not cause sintering (e.g., 80-110°C) until a constant weight is achieved.
Store the dried, recovered catalyst in a desiccator until its next use.
Protocol 2: Catalyst Regeneration by Solvent Washing and Calcination
This protocol is intended for catalysts that have experienced deactivation due to poisoning by organic species or coking.
Materials:
Deactivated catalyst
Appropriate washing solvent(s)
Tube furnace or muffle furnace with temperature control
Inert gas (e.g., nitrogen) or air supply
Procedure:
Solvent Wash:
Suspend the deactivated catalyst in a suitable solvent in a flask.
Stir the suspension at room temperature or with gentle heating for a specified period (e.g., 1-2 hours). The choice of solvent depends on the nature of the suspected poison.
Recover the catalyst by filtration or centrifugation as described in Protocol 1.
Dry the catalyst thoroughly.
Calcination:
Place the dried, washed catalyst in a crucible or a quartz tube within the furnace.
Purge the furnace with an inert gas (e.g., nitrogen) or air, depending on the desired regeneration chemistry (oxidation for coke removal).
Slowly ramp up the temperature to the target calcination temperature. This temperature should be high enough to remove the poison but below the temperature at which significant sintering occurs. This is highly dependent on the specific catalyst and support.
Hold the catalyst at the target temperature for a set duration (e.g., 2-4 hours).
Allow the catalyst to cool down to room temperature under the same atmosphere.
Store the regenerated catalyst in a desiccator.
Visualizations
Below are diagrams illustrating key workflows and relationships in optimizing catalyst recycling for gluconic acid synthesis.
A simplified workflow for catalyst recycling and regeneration.
A troubleshooting decision tree for catalyst deactivation.
comparative study of gluconic acid and citric acid as chelating agents
A Comparative Analysis of Gluconic Acid and Citric Acid as Chelating Agents For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the chelating properties of gluco...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Analysis of Gluconic Acid and Citric Acid as Chelating Agents
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the chelating properties of gluconic acid and citric acid, two widely used organic acids in various scientific and industrial applications. The following sections present a synthesis of experimental data, detailed methodologies for key experiments, and visual representations of their chemical structures and experimental workflows.
Introduction to Gluconic Acid and Citric Acid
Gluconic acid is a mild organic acid derived from glucose.[1] It is non-corrosive, non-toxic, and readily biodegradable. Its chelating ability stems from its carboxyl group and multiple hydroxyl groups, which can form stable complexes with various metal ions.[1] Gluconic acid and its salts, such as sodium gluconate, are extensively used in food, pharmaceutical, and industrial applications as chelating agents, particularly in alkaline conditions.[1][2]
Citric acid is a tricarboxylic acid naturally found in citrus fruits.[3] It is a versatile and widely used chelating agent due to its three carboxyl groups and one hydroxyl group, which allow it to form stable multi-dentate complexes with a wide range of metal ions.[3] Citric acid is extensively used in the food, beverage, pharmaceutical, and cleaning industries as an acidulant, preservative, and chelating agent.[3]
Comparative Chelating Performance
The effectiveness of a chelating agent is determined by the stability of the complexes it forms with metal ions, which is quantified by the stability constant (Log K). A higher Log K value indicates a more stable complex and a stronger chelating agent for that particular metal ion under specific conditions. The chelating capacity is also highly dependent on the pH of the solution, as it affects the ionization state of the organic acid.
Below is a summary of the comparative chelating performance of gluconic acid and citric acid with various metal ions.
Data Presentation: Stability Constants and Chelation Capacity
Note: A direct comparison of Log K values is challenging due to variations in experimental conditions across different studies. The table presents available data to illustrate the general chelating trends. MHL, ML, and MOHL represent different protonated states of the metal-ligand complex. M1Gl1 refers to a 1:1 metal-gluconate complex.
A study by Jungbunzlauer provides a direct comparison of the chelating capacity of sodium citrate and sodium gluconate for certain divalent cations under specific pH and temperature conditions.[2]
Calcium (Ca²⁺): At room temperature, sodium citrate shows superior complexing performance at pH 10. In contrast, sodium gluconate demonstrates the best performance under highly alkaline conditions (pH 13).[2]
Magnesium (Mg²⁺): At an elevated temperature of 40°C, sodium citrate performs better in moderately alkaline conditions (pH 10 and 12), while sodium gluconate is most effective at pH 12.[2]
Copper (Cu²⁺): Sodium gluconate exhibits a superior ability to complex copper ions across all tested pH levels at room temperature. At pH 11, 1 gram of sodium gluconate can complex approximately 815 mg of Cu²⁺.[2]
Experimental Protocols
Potentiometric Titration for Determination of Stability Constants
This method is widely used to determine the stability constants of metal complexes.[5][7]
Objective: To determine the stability constants of metal-ligand complexes formed between a metal ion (e.g., Cu²⁺, Fe²⁺, Fe³⁺) and a chelating agent (gluconic acid or citric acid).
Materials:
pH meter with a glass electrode
Burette
Standardized solution of a strong base (e.g., NaOH)
Standardized solution of a strong acid (e.g., HCl)
Solution of the chelating agent (gluconic acid or citric acid) of known concentration
Solution of the metal salt (e.g., CuSO₄, FeSO₄, FeCl₃) of known concentration
Inert salt solution to maintain constant ionic strength (e.g., KNO₃, NaClO₄)
Deionized water
Procedure:
Calibration: Calibrate the pH meter using standard buffer solutions.
Titration of the Ligand: Titrate a known volume of the chelating acid solution (with the inert salt) with the standardized strong base. Record the pH after each addition of the base. This allows for the determination of the acid dissociation constants (pKa) of the chelating agent.
Titration of the Metal-Ligand Mixture: Prepare a solution containing known concentrations of the chelating agent, the metal salt, and the inert salt.
Titrate this mixture with the standardized strong base, recording the pH after each addition.
Data Analysis: Plot the titration curves (pH vs. volume of base added). The displacement of the metal-ligand titration curve from the ligand-only curve indicates complex formation.
Use appropriate software or calculation methods (e.g., the Bjerrum method) to calculate the formation constants (stability constants) of the metal-ligand complexes from the titration data.[8]
Spectrophotometric Assay for Comparing Chelating Capacity
This method relies on the change in absorbance of a solution when a chelating agent binds to a metal ion that forms a colored complex with an indicator.
Objective: To compare the chelating capacity of gluconic acid and citric acid for a specific metal ion (e.g., Fe²⁺).
Materials:
UV-Vis Spectrophotometer
Solutions of gluconic acid and citric acid at various concentrations
Solution of a metal salt (e.g., FeCl₂)
Solution of a colorimetric indicator that complexes with the metal ion (e.g., ferrozine (B1204870) for Fe²⁺)
Buffer solution to maintain a constant pH
Procedure:
Reaction Mixture Preparation: In a series of test tubes, add the buffer solution, the metal salt solution, and varying concentrations of the chelating agent (gluconic acid or citric acid).
Incubation: Allow the mixtures to incubate for a specific period to allow for the chelation reaction to occur.
Indicator Addition: Add the indicator solution (e.g., ferrozine) to each tube. The indicator will react with any free metal ions, forming a colored complex.
Absorbance Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance for the metal-indicator complex.
Calculation of Chelating Activity: The chelating activity is calculated as the percentage of inhibition of the formation of the metal-indicator complex using the following formula:
Chelating Activity (%) = [(A₀ - A₁) / A₀] x 100
Where A₀ is the absorbance of the control (without the chelating agent) and A₁ is the absorbance in the presence of the chelating agent.
Comparison: Compare the chelating activities of gluconic acid and citric acid at the same concentrations to determine their relative effectiveness.
Mandatory Visualizations
Caption: Chemical structures and chelation mechanisms.
A Comparative Guide to the Accurate Measurement of Gluconic Acid: HPLC-PAD vs. Alternative Methods
For researchers, scientists, and drug development professionals, the accurate quantification of gluconic acid is critical in various applications, from food and beverage quality control to pharmaceutical formulations. Th...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the accurate quantification of gluconic acid is critical in various applications, from food and beverage quality control to pharmaceutical formulations. This guide provides an objective comparison of High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPLC-PAD) against other common analytical techniques for gluconic acid measurement. The performance of each method is supported by experimental data, and detailed protocols are provided to facilitate methodology transfer and validation.
Performance Comparison
The selection of an appropriate analytical method for gluconic acid determination depends on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. This section summarizes the quantitative performance of HPLC-PAD and compares it with enzymatic assays and capillary electrophoresis.
Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established and validated methods found in the scientific literature.
High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPLC-PAD)
This method is highly sensitive and selective for the direct measurement of gluconic acid without the need for derivatization.
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Pulsed Amperometric Detector (PAD) with a gold working electrode
Chromatographic Conditions:
Column: Anion exchange column
Mobile Phase: 0.1 M Sodium Hydroxide (NaOH) solution, degassed[1]
Run Time: Approximately 30 minutes, including column cleaning and conditioning[1]
Detector Settings (Pulsed Amperometry):
E1: +200 mV for 300 ms
E2: +700 mV for 100 ms
E3: -900 mV for 100 ms
Sample Preparation:
For wine samples, simple dilution (e.g., 1:10 with deionized water) is typically sufficient.
Filtration of the diluted sample through a 0.45 µm filter is recommended before injection.
Enzymatic Assay
Enzymatic assays offer a convenient and high-throughput alternative for gluconic acid quantification, often available in kit format.
Principle:
D-gluconic acid is phosphorylated by gluconate kinase (GK) to D-gluconate-6-phosphate. This product is then oxidized by 6-phosphogluconate dehydrogenase (6-PGDH) in the presence of NADP+, leading to the formation of NADPH. The increase in absorbance at 340 nm due to the formation of NADPH is directly proportional to the initial D-gluconic acid concentration.
Pipette buffer, sample (or standard), and ATP/NADP+ mixture into a cuvette.
Add the 6-PGDH enzyme solution, mix, and incubate for approximately 5 minutes to measure the initial absorbance (A1) at 340 nm.
Initiate the reaction by adding the GK enzyme solution.
Mix and incubate for approximately 20 minutes, or until the reaction is complete.
Measure the final absorbance (A2) at 340 nm.
Calculate the change in absorbance (ΔA = A2 - A1) and determine the gluconic acid concentration by comparison to a standard curve.
Sample Preparation:
Samples may require dilution with distilled water to fall within the linear range of the assay.
For samples containing D-glucono-δ-lactone, a hydrolysis step (adjusting pH to 10-11 with KOH, followed by neutralization) is necessary to measure the total gluconic acid content.
Turbid samples should be filtered.
Capillary Electrophoresis (CE)
Capillary electrophoresis provides a high-efficiency separation method for charged species like gluconic acid.
Instrumentation:
Capillary Electrophoresis system with a UV detector.
Carrier Electrolyte: 50 mM disodium (B8443419) hydrogen phosphate, 6 mM potassium biphthalate, and 15% (v/v) acetonitrile.
Applied Voltage: 15 kV.
Detection: Direct UV at 214 nm.
Temperature: Ambient (e.g., 15-20 °C).
Sample Preparation:
Samples are typically filtered before injection. No other pretreatment is usually necessary.
Visualizing the Workflow
To better understand the experimental process for the primary method discussed, a logical workflow for HPLC-PAD analysis is presented below.
Caption: Experimental workflow for gluconic acid measurement using HPLC-PAD.
This guide provides a foundational comparison to aid in the selection of an appropriate analytical method for gluconic acid. For specific applications, further method development and validation are essential to ensure accurate and reliable results.
comparing the efficiency of different microbial strains for gluconic acid production
For Researchers, Scientists, and Drug Development Professionals The production of gluconic acid, a versatile organic acid with wide applications in the pharmaceutical, food, and construction industries, is predominantly...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The production of gluconic acid, a versatile organic acid with wide applications in the pharmaceutical, food, and construction industries, is predominantly achieved through microbial fermentation.[1][2] The efficiency of this bioprocess is critically dependent on the choice of microbial strain. This guide provides a comparative analysis of different microbial strains, focusing on their gluconic acid production capabilities, supported by experimental data.
Comparative Analysis of Microbial Strain Efficiency
The most commonly employed microorganisms for industrial-scale gluconic acid production are the fungus Aspergillus niger and bacteria of the Gluconobacter genus, particularly Gluconobacter oxydans.[1][3] These microorganisms are favored due to their high yields and well-understood fermentation processes.[1][3]
Below is a summary of quantitative data from various studies, highlighting the gluconic acid production efficiency of different strains under optimized fermentation conditions.
Aspergillus niger is a robust fungus capable of producing substantial amounts of gluconic acid, with some mutant strains showing enhanced productivity.[4][5][6] It is well-suited for batch fermentation processes.[3] Gluconobacter oxydans, on the other hand, is preferred for continuous fermentation and is known for its rapid oxidation of glucose.[3] However, a key challenge with Gluconobacter species is the potential for further oxidation of gluconic acid to keto-gluconic acids, which can reduce the final product yield.[1][11][12]
Experimental Protocols
The following is a generalized methodology for comparing the efficiency of different microbial strains for gluconic acid production, based on common practices reported in the literature.
Microorganism and Inoculum Preparation
Strains: Obtain pure cultures of the microbial strains to be tested (e.g., Aspergillus niger, Gluconobacter oxydans).
Culture Maintenance: Maintain the strains on appropriate agar (B569324) slants (e.g., Potato Dextrose Agar for fungi, Mannitol Agar for bacteria).
Inoculum Development:
For Aspergillus niger: Prepare a spore suspension from a 5-7 day old culture. The inoculum level is typically around 2% (v/v) of the fermentation medium.[6]
For Gluconobacter oxydans: Prepare a seed culture by inoculating a suitable liquid medium (e.g., containing D-mannitol and yeast extract) and incubating for 24-48 hours.
Fermentation Medium
A typical fermentation medium for gluconic acid production contains:
Carbon Source: Glucose (concentration often ranges from 100 to 150 g/L).[5][9] Other carbon sources like golden syrup or hydrolysates from agricultural waste can also be used.[5][8][9][10]
Buffering Agent: Calcium carbonate (CaCO3) is often added to neutralize the produced gluconic acid and maintain a suitable pH.[6]
Fermentation Conditions
Fermenter: The fermentation can be carried out in shake flasks for initial screening or in stirred-tank bioreactors for better control of parameters.
Temperature: Typically maintained between 28-30°C.[4][13]
pH: The initial pH is usually set between 5.5 and 6.5.[4][13] During fermentation, the pH is controlled to prevent it from dropping too low, which can inhibit microbial activity.
Aeration and Agitation: Adequate oxygen supply is crucial for the oxidative conversion of glucose. This is achieved by shaking in flasks or by sparging air and stirring in a bioreactor. Dissolved oxygen (DO) levels are often maintained above 20%.[1]
Analytical Methods
Biomass Concentration: Determined by measuring the dry cell weight.
Glucose Concentration: Measured using methods like High-Performance Liquid Chromatography (HPLC) or enzymatic assays.
Gluconic Acid Concentration: Quantified by titration with a standard base or by HPLC.[4]
Visualizing the Process
To better understand the experimental workflow and the underlying biological pathway, the following diagrams are provided.
Caption: Experimental workflow for comparing microbial gluconic acid production.
Caption: Simplified pathway of glucose oxidation to gluconic acid.
Gluconic Acid vs. EDTA for Metal Ion Sequestration in Alkaline Conditions: A Comparative Guide
In the realm of scientific research and pharmaceutical development, the effective sequestration of metal ions is paramount to ensure product stability, efficacy, and safety. Ethylenediaminetetraacetic acid (EDTA) has lon...
Author: BenchChem Technical Support Team. Date: December 2025
In the realm of scientific research and pharmaceutical development, the effective sequestration of metal ions is paramount to ensure product stability, efficacy, and safety. Ethylenediaminetetraacetic acid (EDTA) has long been the industry standard for chelation across a broad pH range. However, under alkaline conditions, gluconic acid and its salts, such as sodium gluconate, emerge as a potent and often superior alternative for specific applications. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal chelating agent for their needs.
Performance Comparison: Stability of Metal Complexes
The stability of a metal-chelant complex is quantified by the stability constant (log K). A higher log K value indicates a more stable complex and, consequently, more effective sequestration. While EDTA generally forms highly stable complexes with a wide array of metal ions in neutral to slightly acidic environments, the chelating strength of gluconate significantly increases in alkaline conditions.[1] This is particularly evident with trivalent metal ions like iron (III).
For instance, at a pH of 13.3, the log β value for the Fe(III)-gluconate complex is a remarkably high 37.9, surpassing that of the Fe(III)-EDTA complex, which is 25.1.[1] This suggests that gluconate can be a more effective chelating agent than EDTA for certain metal ions under highly alkaline conditions.[1] In contrast, for many divalent cations, EDTA maintains a high stability constant across a broader pH range.[1] However, the stability of some EDTA-metal complexes can be compromised at very high pH levels due to the formation of insoluble metal hydroxides. For example, Fe-EDTA may precipitate as iron hydroxide (B78521) at a pH above 8-9, and Zn-EDTA can become unstable at a pH above 10-11.[2]
The following tables summarize the stability constants (log K) for gluconate and EDTA with various metal ions. It is important to note that the stability of these complexes is pH-dependent. The conditional formation constant, which accounts for the pH of the solution, is a critical factor in determining the effectiveness of a chelating agent.[3]
Table 1: Stability Constants (log K) of Metal-Gluconate Complexes
Metal Ion
pH
log K (log β)
Stoichiometry
Fe(III)
13.3
37.9
M1Gl1
Eu(III)
13.3
24.3
M1Gl1
Ho(III)
13.3
49.8
M2Gl1
Ce(III)
13.3
43.9
M2Gl1
Cd(II)
13.3
~13-20
-
Co(II)
13.3
~13-20
-
U(VI)
13.3
19.9
-
Fe(II)
13.3
~13-20
-
Data sourced from a study on metal gluconic acid complexes at high pH.[4]
Table 2: Stability Constants (log K) of Metal-EDTA Complexes
Metal Ion
log K
Fe(III)
25.1
Cu(II)
18.8
Ni(II)
18.6
Pb(II)
18.0
Zn(II)
16.5
Cd(II)
16.5
Co(II)
16.3
Mn(II)
14.0
Ca(II)
10.7
Mg(II)
8.7
Note: These are general stability constants and the conditional stability constant will vary with pH.[1]
Mechanism of Chelation
Both gluconic acid and EDTA are polydentate ligands, meaning they can form multiple bonds with a single metal ion, creating a stable, ring-like structure known as a chelate. EDTA has six binding sites, allowing it to form very stable 1:1 complexes with most metal ions.[3] Gluconic acid, a sugar acid, also acts as a multidentate ligand, and its effectiveness as a chelator is enhanced in alkaline environments.[5][6]
Fig. 1: Simplified chelation mechanisms of Gluconate and EDTA.
Experimental Protocols
The determination of metal chelation efficiency and stability constants relies on various established experimental techniques.
1. Potentiometric Titration
This is a widely used and accurate method for determining stability constants.[7][8]
Principle: The method involves titrating a solution containing the metal ion and the ligand with a standard solution of a strong base (e.g., NaOH). The change in pH is monitored using a pH meter with a glass electrode. The stability constant is calculated from the titration curve data.[9][10]
Procedure Outline:
Prepare solutions of the metal salt, the chelating agent (ligand), a strong acid (to lower the initial pH), and a strong base of known concentrations.[11]
Calibrate the pH electrode with standard buffer solutions.[10]
Titrate a mixture of the metal ion and ligand solution with the standard base solution.[11]
Record the pH at regular intervals of titrant addition.
The data is then analyzed using computer programs to calculate the stability constants.[9] The Irving and Rossotti method is a common approach for these calculations.[7][8]
2. Spectrophotometric Methods
These methods are based on the change in absorbance of a solution upon complex formation.
Principle: If the metal-chelate complex has a different color (and thus a different absorption spectrum) from the free metal ion or ligand, the concentration of the complex can be determined by measuring the absorbance at a specific wavelength.[12]
Procedure Outline (Ferrozine Assay for Iron Chelation):
A known amount of the sample (chelating agent) is mixed with a solution of ferrous chloride (FeCl₂).[12]
The reaction is initiated by adding ferrozine (B1204870) reagent, which forms a colored complex with any unchelated Fe²⁺ ions.[12]
The mixture is incubated for a set time (e.g., 10 minutes) at room temperature.[12]
The absorbance of the solution is measured at 562 nm.[12]
The percentage of metal chelation is calculated by comparing the absorbance of the sample to a control without the chelating agent.
3. Ion-Exchange (Schubert Method) and Solubility Product Methods
These methods are also employed for determining stability constants, particularly for complexes at high pH.[4] The Schubert method involves the use of ion-exchange resins to determine the distribution of the metal ion between the resin and the complexing solution.[4] The solubility product method is used when a sparingly soluble salt of the metal ion is involved.[13]
Logical Workflow for Chelating Agent Selection
Choosing the appropriate chelating agent requires a systematic evaluation of the application's specific requirements.
A Comparative Guide to Electrochemical Methods for Gluconate Detection and Validation
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of various electrochemical methods for the detection and validation of gluconate, a key analyte in numerous b...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of various electrochemical methods for the detection and validation of gluconate, a key analyte in numerous biological and industrial processes. The following sections detail the performance of different sensor types, provide in-depth experimental protocols, and illustrate the underlying signaling pathways and workflows.
Performance Comparison of Electrochemical Gluconate Sensors
The selection of an appropriate electrochemical method for gluconate detection depends on the specific requirements of the application, such as sensitivity, selectivity, and operating conditions. Below is a summary of the performance of different electrochemical sensors for gluconate.
Understanding the underlying mechanisms of detection is crucial for optimizing sensor performance and troubleshooting. The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows for different electrochemical gluconate detection methods.
Enzymatic Amperometric Detection of Gluconate
This method relies on the specific enzymatic oxidation of gluconate by gluconate dehydrogenase (GADH). The enzyme catalyzes the oxidation of gluconate, and the resulting electron transfer is measured as a current proportional to the gluconate concentration.
A Comparative Analysis of Gluconic Acid Synthesis: Chemical vs. Enzymatic Routes
For researchers, scientists, and professionals in drug development, the method of synthesis for key platform chemicals like gluconic acid is a critical consideration. This guide provides a detailed comparative analysis o...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the method of synthesis for key platform chemicals like gluconic acid is a critical consideration. This guide provides a detailed comparative analysis of chemical and enzymatic approaches to gluconic acid production, supported by experimental data and protocols to inform your selection process.
Gluconic acid, a mild organic acid, and its salts have found widespread applications in the pharmaceutical, food, and chemical industries. Its production from glucose can be achieved through two primary routes: chemical oxidation and enzymatic conversion. While both methods yield the desired product, they differ significantly in terms of efficiency, selectivity, environmental impact, and cost-effectiveness.
Quantitative Performance Comparison
The choice between chemical and enzymatic synthesis often hinges on quantitative metrics such as yield, reaction time, and purity. The following table summarizes key performance indicators for representative chemical and enzymatic processes.
Use of harsh chemicals, potential for metal contamination
Strong oxidant, requires careful handling
Generally considered "greener," biodegradable enzymes
Experimental Protocols
Below are detailed methodologies for key experiments in both chemical and enzymatic synthesis of gluconic acid, based on published literature.
Chemical Synthesis via Ferric Chloride Catalysis
Objective: To synthesize gluconic acid from glucose using ferric chloride as an oxidizing agent.
Materials:
D-glucose
Ferric chloride (FeCl₃) solution (40% w/w)
Deionized water
Closed reaction vessel with temperature control and stirring
Ion chromatography system
High-performance liquid chromatography (HPLC) system
Procedure:
In a closed reaction vessel, mix a specific amount of D-glucose with a 40% (w/w) ferric chloride solution. For example, 50g of glucose in 500mL of FeCl₃ solution.[2]
Heat the mixture to a controlled temperature, for instance, 110°C, and maintain for a set duration, such as 4 hours, with continuous stirring.[1][2]
After the reaction period, cool the mixture to room temperature.
Filter the reaction mixture to separate any solid residues.
Analyze the filtrate to determine the concentration of unreacted glucose using an ion chromatography system.
Quantify the yield of gluconic acid, as well as byproducts like formic and acetic acid, using an HPLC system.[2]
The final product can be further purified using techniques such as preparative chromatography with a silica (B1680970) gel column.[2]
Enzymatic Synthesis using Glucose Oxidase and Catalase
Objective: To produce gluconic acid from glucose with high efficiency and purity using a dual-enzyme system.
Materials:
D-glucose solution (e.g., 40% w/w)
Glucose oxidase (GOD)
Catalase (CAT)
pH meter and controller
Bioreactor or fermentor with temperature and aeration control
Acid (e.g., H₂SO₄) and base (e.g., NaOH) for pH adjustment
Procedure:
Prepare a solution of D-glucose in a bioreactor. A typical concentration is around 40% (w/w).[7]
Adjust the initial pH of the glucose solution to a range of 5.0-7.0 using a suitable acid or base.[7]
Maintain the temperature of the solution between 25°C and 40°C. A common operating temperature is 35°C.[7]
Introduce a controlled flow of air or oxygen into the reactor. A typical rate is 1 volume of air per volume of liquid per minute (vvm).[7]
Add glucose oxidase and catalase to the reaction mixture. The amount of enzyme is typically based on the amount of glucose. For example, 25-30 Glucose Oxidase Units (GOU) per gram of glucose and at least 1200 Catalase Units (CU) per gram of glucose.[7]
Monitor and control the pH of the reaction. As gluconic acid is formed, the pH will decrease. Use an automated pH controller to add a base (e.g., NaOH) to maintain the pH within the optimal range for the enzymes.[7]
Allow the reaction to proceed for a sufficient time to achieve high conversion of glucose, which can be monitored by measuring glucose concentration.
Upon completion, the resulting solution contains a high concentration of gluconic acid (or its salt, depending on the base used for neutralization) with minimal impurities.
Visualizing the Synthesis Workflows
To better illustrate the distinct processes, the following diagrams outline the experimental workflows for both chemical and enzymatic synthesis of gluconic acid.
Caption: Workflow for the chemical synthesis of gluconic acid.
Caption: Workflow for the enzymatic synthesis of gluconic acid.
Concluding Remarks
The choice between chemical and enzymatic synthesis of gluconic acid is a trade-off between various factors. Chemical methods, while sometimes faster, often operate under harsher conditions and can produce a range of byproducts, necessitating more extensive purification. In contrast, enzymatic synthesis offers exceptional specificity, leading to a purer product under milder, more environmentally friendly conditions, albeit sometimes with longer reaction times. For applications in the pharmaceutical and food industries where purity is paramount, the enzymatic route is often favored. The detailed data and protocols provided in this guide are intended to assist researchers in making an informed decision based on the specific requirements of their application.
assessing the biodegradability of gluconate-based chelators versus synthetic alternatives
A Comparative Guide to the Biodegradability of Gluconate-Based Chelators and Synthetic Alternatives For researchers, scientists, and drug development professionals, the environmental impact of chemical compounds is a cri...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to the Biodegradability of Gluconate-Based Chelators and Synthetic Alternatives
For researchers, scientists, and drug development professionals, the environmental impact of chemical compounds is a critical consideration in product development and formulation. Chelating agents, widely used to control metal ions in various applications, are of particular interest due to their potential persistence in the environment. This guide provides an objective comparison of the biodegradability of gluconate-based chelators and their synthetic counterparts, such as Ethylenediaminetetraacetic acid (EDTA), Diethylenetriaminepentaacetic acid (DTPA), and Nitrilotriacetic acid (NTA). The information presented is supported by experimental data from standardized testing protocols.
Executive Summary
Gluconate-based chelators, derived from the natural sugar glucose, are readily biodegradable, offering an environmentally benign profile. In stark contrast, traditional synthetic chelating agents like EDTA exhibit poor biodegradability and can persist in the environment. Other synthetics, such as NTA and DTPA, show some level of biodegradability, but it is generally lower and slower than that of gluconates. Newer synthetic alternatives like Glutamic acid N,N-diacetic acid (GLDA) and Methylglycine N,N-diacetic acid (MGDA) have been developed to offer improved biodegradability over traditional synthetic options.
Quantitative Biodegradability Data
The following table summarizes the biodegradability of various chelating agents based on standardized OECD (Organisation for Economic Co-operation and Development) test methods. "Ready biodegradability" implies that the substance will undergo rapid and ultimate degradation in the aquatic environment. "Inherent biodegradability" suggests that the substance has the potential to biodegrade, but may require specific conditions or a longer period of adaptation.
Standardized test methods are crucial for assessing the biodegradability of chemical substances. The most commonly cited methods for chelating agents are the OECD 301 and 302 series of tests.
OECD 301D: Ready Biodegradability - Closed Bottle Test
This test is designed to evaluate the ready biodegradability of substances in an aerobic aqueous medium.
Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (typically from wastewater treatment plant effluent) and kept in a completely filled, stoppered bottle in the dark at a constant temperature. The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period. The percentage of biodegradation is calculated as the ratio of the oxygen consumed to the theoretical oxygen demand (ThOD).[11][12]
Methodology:
Preparation of Test Solution: A known concentration of the test substance is dissolved in an aerobic aqueous mineral medium.
Inoculation: The solution is inoculated with a mixed population of aerobic microorganisms.
Incubation: The inoculated solution is dispensed into sealed bottles, ensuring no headspace, and incubated in the dark at 20 ± 1°C for 28 days.
Oxygen Measurement: The dissolved oxygen concentration is measured at the beginning and end of the test period.
Calculation: The percentage of biodegradation is calculated based on the oxygen consumed relative to the ThOD. A substance is considered readily biodegradable if it reaches a biodegradation level of ≥ 60% within a 10-day window during the 28-day test.[13]
OECD 302B: Inherent Biodegradability - Zahn-Wellens/EMPA Test
This test is used to determine the potential for a substance to be biodegraded by a high concentration of microorganisms.
Principle: The test substance, as the sole source of organic carbon, is exposed to a high concentration of activated sludge microorganisms in a mineral medium for up to 28 days. The degradation is monitored by measuring the removal of Dissolved Organic Carbon (DOC).[14][15][16]
Methodology:
Test Setup: A mixture of the test substance, mineral nutrients, and a relatively large amount of activated sludge is prepared in an aqueous medium.
Aeration and Agitation: The mixture is agitated and aerated at 20-25°C in the dark or in diffuse light.
Sampling and Analysis: Samples are taken at regular intervals, filtered, and the DOC is measured.
Calculation: The percentage of biodegradation is calculated from the decrease in DOC over time. A substance is considered inherently biodegradable if it shows a significant removal of DOC (typically >70%).[17]
Visualizations
Experimental Workflow for Biodegradability Testing
Caption: General experimental workflow for assessing biodegradability.
Microbial Degradation Pathways
The mechanisms by which microorganisms break down chelating agents differ significantly between gluconate and synthetic alternatives.
The selection of a chelating agent has significant environmental implications. Gluconate-based chelators stand out for their excellent, rapid, and complete biodegradability, positioning them as a sustainable choice.[1][2] In contrast, traditional synthetic chelators like EDTA are persistent in the environment, raising concerns about their long-term impact.[4][18] While some synthetic alternatives offer improved biodegradability, gluconates, derived from renewable resources, provide a benchmark for environmental compatibility in chelation technology. For researchers and developers prioritizing green chemistry principles, gluconate-based chelators represent a compelling and environmentally responsible option.
A Comparative Guide to Enzymatic and Chromatographic Methods for Gluconic Acid Analysis
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of enzymatic and chromatographic methods for the quantitative analysis of gluconic acid. The following sections...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of enzymatic and chromatographic methods for the quantitative analysis of gluconic acid. The following sections detail the experimental protocols and performance data to assist researchers in selecting the most suitable method for their specific applications.
Introduction
Gluconic acid, a mild organic acid derived from glucose, is a key component in various pharmaceutical formulations, food products, and beverages. Accurate quantification of gluconic acid is crucial for quality control, process monitoring, and research and development. The two most common analytical approaches for this purpose are enzymatic assays and high-performance liquid chromatography (HPLC). This guide presents a cross-validation of these methods, offering insights into their respective principles, procedures, and performance characteristics.
Methods Overview
Enzymatic and chromatographic methods offer distinct advantages and are suited for different analytical needs. Enzymatic assays are known for their high specificity and simplicity, while chromatographic techniques, particularly HPLC, are lauded for their versatility and ability to analyze multiple components in a single run.
Enzymatic Method Workflow
The enzymatic analysis of gluconic acid typically involves a series of coupled reactions that result in the formation of a product, such as NADH or a chromophore, which can be measured spectrophotometrically. The amount of the product formed is directly proportional to the initial concentration of gluconic acid in the sample.
Caption: General workflow for the enzymatic analysis of gluconic acid.
Chromatographic Method Workflow
Chromatographic methods, such as HPLC, separate components of a mixture based on their differential distribution between a stationary phase (the column) and a mobile phase. For gluconic acid analysis, various HPLC configurations can be employed, including those with UV or pulsed amperometric detectors (PAD).
Caption: General workflow for the chromatographic (HPLC) analysis of gluconic acid.
Performance Characteristics
The following tables summarize the performance characteristics of a representative enzymatic assay and an HPLC-PAD method for the determination of gluconic acid.
Table 1: Performance Data for Enzymatic Assay
Parameter
Performance
Linearity
Up to 2500 mg/L
Measuring Range
6 - 1500 mg/L
Limit of Detection (LOD)
1.5 mg/L (for 100 µL sample volume)
Limit of Quantification (LOQ)
6 mg/L (for 100 µL sample volume)
Data sourced from an enzymatic UV determination method.[1]
Table 2: Performance Data for HPLC-PAD Method
Parameter
Performance
Linearity
Up to 500 mg/L (R² > 0.999)
Limit of Detection (LOD)
0.6 mg/L
Limit of Quantification (LOQ)
2.0 mg/L
Precision (RSD%)
< 2.5% in the usual range of GA concentration in natural wines
Data sourced from a study on the determination of gluconic acid in wine.[2][3][4]
Experimental Protocols
Detailed methodologies for both an enzymatic and an HPLC-PAD method are provided below.
Enzymatic Assay Protocol (UV Method)
This protocol is based on the enzymatic determination of D-gluconic acid using gluconate kinase (GK), ADP-dependent hexokinase (ADP-HK), and glucose-6-phosphate-dehydrogenase (G6P-DH).[1]
1. Principle:
D-gluconic acid is phosphorylated by ATP in the presence of gluconate kinase to form D-gluconate-6-phosphate. The produced ADP is used by ADP-dependent hexokinase to phosphorylate D-glucose, forming D-glucose-6-phosphate. This is then oxidized by NAD+ in the presence of glucose-6-phosphate-dehydrogenase to D-glucono-delta-lactone-6-phosphate, with the simultaneous formation of NADH. The amount of NADH is stoichiometric with the amount of D-gluconic acid and is measured by the increase in absorbance at 340 nm.[1]
2. Reagents:
Reagent 1: Buffer solution containing NAD.
Reagent 2: Buffer solution containing ADP-HK, G6P-DH, and GK.
All reagents are typically provided in a ready-to-use format in commercial kits.
3. Sample Preparation:
Use clear, colorless, and approximately neutral liquid samples directly or after dilution.
Filter or centrifuge turbid solutions.
Adjust acidic samples to a pH between 10 and 11 with sodium hydroxide (B78521) solution.
For the determination of total D-gluconic acid (including D-glucono-δ-lactone), hydrolyze the lactone by adjusting the sample pH to 10-11 and incubating for 10 minutes at room temperature.[5]
4. Assay Procedure:
Pipette the sample solution into a cuvette.
Add Reagent 1 and mix.
Read the initial absorbance (A1) at 340 nm after a short incubation.
Start the reaction by adding Reagent 2.
Mix, incubate for approximately 10 minutes at 20-37°C.
Read the final absorbance (A2) at 340 nm.
5. Calculation:
Calculate the absorbance difference (ΔA = A2 - A1).
The concentration of D-gluconic acid is calculated using the absorbance difference of the sample, the molar extinction coefficient of NADH, and the sample volume.
HPLC-PAD Protocol
This protocol describes the determination of gluconic acid in wine using high-pressure liquid chromatography with pulsed amperometric detection.[2][3][4]
1. Principle:
The sample is injected into an HPLC system where it is passed through an anion exchange column. A sodium hydroxide solution is used as the mobile phase under isocratic conditions. Gluconic acid is separated from other components in the sample matrix and detected by a pulsed amperometric detector with a gold electrode. Quantification is performed using an external calibration curve.[2]
2. Instrumentation and Conditions:
HPLC System: A high-pressure liquid chromatograph equipped with a pulsed amperometric detector and a gold electrode cell.
Column: Anion exchange column.
Mobile Phase: 0.1 M Sodium Hydroxide (degassed).
Flow Rate: 1.5 mL/min.
Injection Volume: 10 µL.
Column Temperature: 20°C.
Detection: Pulsed amperometric detection with pulse settings of +200, +700, and -900 mV.[2]
Prepare a calibration curve using standard solutions of gluconic acid in the range of 1 to 500 mg/L.
Inject the prepared samples into the HPLC system.
The analysis time is approximately 30 minutes, which includes column cleaning and conditioning.[2][3][4]
5. Data Analysis:
Identify and integrate the peak corresponding to gluconic acid in the chromatogram.
Calculate the concentration of gluconic acid in the samples by comparing the peak area with the calibration curve.
Comparison and Conclusion
Both enzymatic and HPLC methods are reliable for the quantification of gluconic acid. A comparative study on wine samples found that the results from an enzymatic method were approximately 6% lower than those obtained by the HPLC-PAD method. This difference was attributed to potential incomplete hydrolysis of the lactone forms of gluconic acid in the enzymatic assay.[2]
Enzymatic assays are highly specific and generally require minimal sample preparation, making them suitable for rapid screening and quality control in matrices with few interfering substances. They are often available as user-friendly kits.
HPLC methods , particularly with detectors like PAD, offer high sensitivity and the ability to separate gluconic acid from other organic acids and matrix components. This makes them ideal for complex samples and for research applications where simultaneous analysis of multiple compounds is desired. While the initial instrument cost is higher, the per-sample cost can be lower for high-throughput analyses.
The choice between these methods should be guided by the specific requirements of the analysis, including the sample matrix, the required level of sensitivity and specificity, available instrumentation, and the desired sample throughput. For routine analysis of a large number of similar samples, a validated enzymatic kit may be more efficient. For complex matrices or when the analysis of other organic acids is also of interest, an HPLC method would be the more appropriate choice.
efficacy of calcium gluconate versus other calcium salts for bioavailability
A Comparative Analysis of Calcium Salt Bioavailability for Researchers This guide provides an objective comparison of the bioavailability and efficacy of calcium gluconate against other common calcium salts, including ca...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Analysis of Calcium Salt Bioavailability for Researchers
This guide provides an objective comparison of the bioavailability and efficacy of calcium gluconate against other common calcium salts, including calcium carbonate, calcium citrate (B86180), and calcium lactate. The information is intended for researchers, scientists, and professionals in drug development, with a focus on supporting experimental data and methodologies.
Data Presentation: Quantitative Comparison of Calcium Salts
The selection of a calcium salt for supplementation or fortification is influenced by several key factors: its elemental calcium content, solubility, and bioavailability. The following table summarizes these quantitative parameters for commonly used calcium salts.
Absorption is similar to many other salts and milk[6]; however, some studies suggest it may be slightly less effective in raising serum calcium compared to newer organic salts.[1] Its low elemental content requires larger doses.[2][5]
Absorption is not dependent on stomach acid and can be taken without food.[4] Bioavailability is reported to be 22-27% higher than calcium carbonate.[3][4]
It is well-tolerated and readily absorbed.[5] Like calcium gluconate, its lower elemental calcium content necessitates larger quantities for high-dose supplementation.[5]
Experimental Protocols for Determining Calcium Bioavailability
The bioavailability of calcium from various salts is assessed through a range of in vitro and in vivo experimental models.
In Vitro Methodologies
In vitro methods offer a rapid and cost-effective means to screen and rank the potential bioavailability of calcium from different sources before proceeding to more complex in vivo studies.[9]
Solubility Studies: The fundamental prerequisite for calcium absorption is its solubility in the gastrointestinal tract.[9] These experiments measure the dissolution of calcium salts under controlled pH values that simulate the environments of the stomach (pH ≤ 3.0) and small intestine (pH 6.0-7.5).[7][8] The amount of soluble calcium is then quantified, often illustrating the pH-dependent nature of salts like calcium carbonate.[7][8]
Simulated Gastrointestinal Digestion with Dialysis: This common method mimics human digestion to assess calcium bioaccessibility—the fraction of calcium released from its matrix and available for absorption.[10]
Protocol: A sample of the calcium salt is subjected to enzymatic digestion, typically involving pepsin in an acidic medium (simulating the stomach) followed by pancreatin (B1164899) and bile salts in a neutral to alkaline medium (simulating the small intestine).[11][12][13]
Measurement: The entire digest is placed in a dialysis bag with a specific molecular weight cutoff. The amount of calcium that diffuses out of the bag into a surrounding buffer solution is measured. This "dialyzable calcium" is used as an indicator of bioavailable calcium.[10]
Caco-2 Cell Culture Model: The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates to form a monolayer of cells that structurally and functionally resembles the enterocytes of the small intestine.[14] This model is widely used to study the mechanisms of intestinal absorption.[9][14]
Protocol: Caco-2 cells are cultured on semi-permeable membranes (e.g., Transwell inserts).[9] After a simulated gastrointestinal digestion of the calcium salt, the resulting digest is applied to the apical side of the cell monolayer.[9]
Measurement: Calcium uptake by the cells and its transport to the basolateral (bottom) chamber are quantified over time. This method allows for the study of both transcellular and paracellular transport pathways.[15][16]
In Vivo Methodologies
In vivo studies in animal models and humans provide the most definitive data on calcium bioavailability.
Animal Studies (Rat Models): Rats are frequently used to evaluate the effects of calcium supplementation on bone health.
Protocol: Male Wistar rats, sometimes rendered hypocalcemic through a vitamin D deficient diet, are divided into groups and supplemented with different calcium salts mixed into their feed for a set period (e.g., 12 weeks).[6]
Measurement: Bioavailability is assessed by monitoring changes in body weight, serum levels of calcium, phosphorus, and magnesium, and alkaline phosphatase activity.[6] At the end of the study, bone mineral content and bone strength are directly analyzed.[6][17]
Human Clinical Trials (Crossover Studies): These studies directly measure the absorption of calcium in human subjects.
Protocol: A randomized, crossover design is often employed where healthy subjects consume a single, fixed dose of elemental calcium (e.g., 500 mg) from different salts on separate occasions, with a washout period in between.[1][18]
Measurement: Venous blood samples are collected at baseline and at timed intervals (e.g., 1, 3, 5, 8 hours) post-ingestion.[1][18] The change in serum calcium concentration is measured, and the Area Under the Curve (AUC) is calculated to determine the pharmacokinetic profile.[18][19] Additionally, 24-hour urine collections can be used to measure changes in calcium excretion.[1][19]
Mandatory Visualizations
Intestinal Calcium Absorption Pathways
Calcium is absorbed in the small intestine through two primary mechanisms: the active, transcellular pathway and the passive, paracellular pathway.[20][21][22] The transcellular route is predominant when calcium intake is low, while the paracellular route is favored at high luminal calcium concentrations.[21][23]
Caption: Mechanisms of intestinal calcium absorption.
Experimental Workflow for In Vitro Bioavailability Assessment
The following diagram illustrates a standard workflow for determining calcium bioavailability using a simulated digestion model coupled with Caco-2 cells.
Caption: Workflow for Caco-2 cell-based calcium bioavailability assay.
comparing the performance of free versus immobilized enzymes for gluconic acid production
For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Performance and Experimental Protocols The enzymatic production of gluconic acid, a valuable organic acid with wide applications in t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Performance and Experimental Protocols
The enzymatic production of gluconic acid, a valuable organic acid with wide applications in the pharmaceutical, food, and chemical industries, predominantly utilizes the enzyme glucose oxidase (GOx).[1][2] This enzyme catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone, which then spontaneously hydrolyzes to gluconic acid.[2][3] A critical decision in designing a biocatalytic process for gluconic acid synthesis is the choice between using the enzyme in its free, soluble form or as an immobilized biocatalyst. This guide provides a comprehensive comparison of these two approaches, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal strategy for their specific application.
Performance Comparison: Free vs. Immobilized Glucose Oxidase
The decision to use free or immobilized enzymes involves a trade-off between activity, stability, and reusability. While free enzymes often exhibit higher initial activity, immobilization confers significant advantages in terms of operational stability, ease of separation from the product, and the potential for continuous processing.
Quantitative Data Summary
The following tables summarize key performance metrics for free and immobilized glucose oxidase based on published experimental data.
Table 1: Kinetic Parameters of Free vs. Immobilized Glucose Oxidase
Km (Michaelis constant) reflects the enzyme's affinity for its substrate; a lower value indicates higher affinity. Vmax (maximum reaction rate) indicates the maximum catalytic rate under saturating substrate conditions.
Table 2: Stability and Reusability of Free vs. Immobilized Glucose Oxidase
Parameter
Free Enzyme
Immobilized Enzyme
Source
pH Stability
Less stable at pH extremes (e.g., ~30% activity at pH 9.0)
More stable over a wider pH range (e.g., ~51% activity at pH 9.0)
The following diagrams illustrate the typical experimental workflows for gluconic acid production using free and immobilized enzymes, and the enzymatic cascade reaction involved.
Caption: Comparative workflows for free vs. immobilized enzyme systems.
Caption: Glucose oxidation pathway and the role of catalase.
Detailed Experimental Protocols
The following are representative protocols for the production of gluconic acid using free and immobilized glucose oxidase, synthesized from various research articles.
Protocol 1: Gluconic Acid Production Using Free Glucose Oxidase
Objective: To determine the activity and kinetics of soluble glucose oxidase for gluconic acid production.
Stirred tank reactor with temperature and pH control
HPLC with a suitable column for sugar and organic acid analysis (e.g., Sugar-Pak column)
Methodology:
Reaction Setup: Prepare a 50 mL solution of 30 mM glucose in 50 mM calcium acetate buffer (pH 5.5) in the reactor. Equilibrate the reactor to the desired temperature (e.g., 30°C) with constant stirring (e.g., 200 rpm).[4]
Enzyme Addition: Add a known amount of free glucose oxidase solution (e.g., 4 mL) to initiate the reaction.[4]
Sampling: At regular time intervals, withdraw a sample from the reaction medium.
Reaction Termination: Immediately add trichloroacetic acid (15% w/v) to the sample to stop the enzymatic reaction.[4]
Sample Preparation: Centrifuge the sample (e.g., 5000 rpm for 5 minutes) and filter the supernatant through a 0.40 µm microfiltration membrane.[4]
Analysis: Analyze the concentration of remaining glucose in the filtrate using HPLC to determine the rate of glucose consumption. The initial reaction rate is used to calculate enzyme activity.
Kinetic Analysis: Repeat the experiment with varying glucose concentrations (e.g., 1 to 50 mM) to determine the Km and Vmax values using a Lineweaver-Burk plot.[4]
Protocol 2: Gluconic Acid Production Using Immobilized Glucose Oxidase
Objective: To evaluate the performance, stability, and reusability of immobilized glucose oxidase.
Materials:
Glucose Oxidase (from Aspergillus niger)
Immobilization support (e.g., Calcium alginate beads, Eupergit C)
Cross-linking agents if required (e.g., glutaraldehyde)[9]
D-glucose
Calcium acetate buffer (50 mM, pH 5.5)
Packed bed or stirred tank bioreactor
Methodology:
Enzyme Immobilization (Example: Entrapment in Alginate Beads):
Prepare a sodium alginate solution (e.g., 2% w/v) and dissolve a known amount of glucose oxidase in it.
Extrude the mixture dropwise into a gently stirred calcium chloride solution (e.g., 0.2 M).
Allow the beads to harden for a specified time, then wash them with buffer to remove any unbound enzyme.[4]
Determine the immobilization efficiency by measuring the protein concentration in the washing solutions using a method like the Bradford assay.[4]
Reaction Setup: Add a known mass of the immobilized enzyme beads (e.g., 3 g) to a 50 mL glucose solution (30 mM in 50 mM calcium acetate buffer, pH 5.5) in the bioreactor.[4]
Reaction Conditions: Maintain the reaction at the optimal temperature and pH with appropriate agitation and aeration.[4][6]
Analysis: Monitor the reaction progress by taking samples of the supernatant and analyzing for glucose concentration via HPLC, as described in Protocol 1.
Reusability Study: After the first reaction cycle, separate the immobilized enzyme from the product solution by simple filtration or decantation. Wash the beads with buffer and introduce them into a fresh substrate solution to start the next cycle. Repeat for multiple cycles to assess the operational stability.[4]
Storage Stability: Store the immobilized enzyme in buffer at 4°C between uses and periodically measure its activity to determine storage stability.[4]
Conclusion
The choice between free and immobilized enzymes for gluconic acid production is highly dependent on the specific process requirements.
Free enzymes are suitable for batch processes where high initial activity is desired and downstream processing can accommodate enzyme separation. However, their lack of reusability and lower stability can increase operational costs.
Immobilized enzymes offer significant advantages for industrial-scale and continuous production.[10] The enhanced stability, ease of separation, and reusability lead to a more cost-effective and sustainable process, despite a potential reduction in the initial specific activity due to diffusional limitations or conformational changes upon immobilization.[4][6] Furthermore, co-immobilization with catalase can effectively mitigate product inhibition by hydrogen peroxide, further enhancing the overall process efficiency.[3][8]
For researchers and professionals in drug development and industrial biotechnology, the long-term benefits of process control, stability, and cost-effectiveness often make enzyme immobilization the superior strategy for gluconic acid production.
evaluation of different carbon sources for microbial gluconic acid production
For Researchers, Scientists, and Drug Development Professionals The efficient and cost-effective production of gluconic acid, a versatile organic acid with wide applications in the pharmaceutical, food, and chemical indu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The efficient and cost-effective production of gluconic acid, a versatile organic acid with wide applications in the pharmaceutical, food, and chemical industries, is critically dependent on the choice of microbial strain and the carbon source used in fermentation. This guide provides an objective comparison of various carbon sources for microbial gluconic acid production, supported by experimental data, detailed methodologies, and pathway visualizations to aid in the selection of optimal fermentation strategies. The primary microorganisms of focus are the fungus Aspergillus niger and the bacterium Gluconobacter oxydans, the workhorses of industrial gluconic acid production.
Performance Comparison of Carbon Sources
The selection of a carbon source is a crucial factor influencing the yield and productivity of gluconic acid fermentation. While glucose remains the most common and often most efficient substrate, a variety of other carbohydrates have been investigated to reduce costs and utilize waste streams. The following tables summarize quantitative data from various studies on the performance of different carbon sources for gluconic acid production by Aspergillus niger and Gluconobacter oxydans.
Aspergillus niger
Aspergillus niger is a filamentous fungus widely used for industrial gluconic acid production due to its high yields.[1] It primarily utilizes the enzyme glucose oxidase for the conversion of glucose to gluconic acid.[2]
Carbon Source
Concentration (g/L)
Gluconic Acid Yield (g/L)
Biomass (g/L)
Specifics
Glucose
140
58.46
10.02
Optimized conditions: 30°C, pH 6.0, 7 days incubation.[1]
Sucrose
100
~6.0 (estimated from graph)
~12.0 (estimated from graph)
Comparison with glucose in Medium 1 vs Medium 2.[3]
Molasses
50
15.50 (cell dry weight)
11.50
Showed a 20% enhancement in the absence of glucose.[3]
Gluconobacter oxydans is an obligate aerobe known for its rapid and incomplete oxidation of sugars in the periplasm, making it highly efficient for producing organic acids like gluconic acid.[5][6] It utilizes a membrane-bound glucose dehydrogenase for this conversion.[7]
Converted to xylonic acid after glucose depletion.[8]
Experimental Protocols
General Protocol for Screening Carbon Sources for Gluconic Acid Production
This protocol outlines a general procedure for evaluating different carbon sources for gluconic acid production using either Aspergillus niger or Gluconobacter oxydans.
1. Microorganism and Inoculum Preparation:
Obtain a pure culture of the desired microorganism (e.g., Aspergillus niger ATCC 1015 or Gluconobacter oxydans ATCC 621).
For A. niger, prepare a spore suspension from a 5-7 day old culture grown on Potato Dextrose Agar (PDA).
For G. oxydans, prepare a seed culture by inoculating a suitable broth medium (e.g., yeast extract-mannitol broth) and incubating for 24-48 hours.
2. Fermentation Medium:
Prepare a basal fermentation medium. A modified Czapek Dox medium is suitable for A. niger, containing (g/L): NaNO₃ 3.0, KH₂PO₄ 1.0, MgSO₄·7H₂O 0.5, KCl 0.5, and FeSO₄·7H₂O 0.01.[1]
For G. oxydans, a suitable medium may contain (g/L): yeast extract 5.0, peptone 3.0, and the respective carbon source.
Prepare separate batches of the basal medium, each supplemented with a different carbon source at a desired concentration (e.g., 100 g/L). Tested carbon sources can include glucose, sucrose, fructose, molasses, starch, etc.
Adjust the initial pH of the medium to the optimal range for the microorganism (e.g., pH 6.0 for A. niger).[1]
3. Fermentation Conditions:
Dispense 100 mL of each medium into 250 mL Erlenmeyer flasks.
Inoculate each flask with a standardized amount of the prepared inoculum (e.g., 1x10⁶ spores/mL for A. niger or 5% v/v for G. oxydans).
Incubate the flasks in a shaking incubator at the optimal temperature (e.g., 30°C for A. niger) and agitation speed (e.g., 150-200 rpm) for a specified period (e.g., 7 days).[1]
4. Sampling and Analysis:
Withdraw samples aseptically at regular intervals (e.g., every 24 hours).
Biomass Determination: Determine the cell dry weight by filtering a known volume of the culture broth, washing the biomass with distilled water, and drying it at 80°C to a constant weight.
Gluconic Acid Quantification: Analyze the concentration of gluconic acid in the culture supernatant using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., an organic acid analysis column) and detector (e.g., UV or refractive index).
Residual Sugar Analysis: Determine the concentration of the residual carbon source in the supernatant using HPLC or a suitable biochemical assay (e.g., DNS method for reducing sugars).
5. Data Evaluation:
Calculate the gluconic acid yield (g of gluconic acid produced per g of carbon source consumed), productivity (g/L/h), and sugar utilization rate.
Compare the performance of the different carbon sources based on these parameters.
Signaling Pathways and Experimental Workflows
Visualizing the metabolic pathways and experimental processes is crucial for understanding and optimizing gluconic acid production.
Metabolic Pathway for Gluconic Acid Production in Aspergillus niger
Aspergillus niger converts glucose to gluconic acid via the glucose oxidase pathway. This process occurs extracellularly.
Caption: Gluconic acid production pathway in Aspergillus niger.
Metabolic Pathway for Gluconic Acid Production in Gluconobacter oxydans
Gluconobacter oxydans utilizes a periplasmic, membrane-bound glucose dehydrogenase to oxidize glucose to gluconolactone, which is then hydrolyzed to gluconic acid.[7]
Caption: Periplasmic gluconic acid production in Gluconobacter oxydans.
Experimental Workflow for Carbon Source Screening
The following diagram illustrates a typical workflow for evaluating different carbon sources.
Caption: Workflow for evaluating carbon sources in fermentation.
A Comparative Structural Analysis of Metal Complexes with Gluconate and Other Hydroxycarboxylates
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Metal Complex Structures and Stabilities The coordination chemistry of metal ions with hydroxycarboxylic acids, such as gluconic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Metal Complex Structures and Stabilities
The coordination chemistry of metal ions with hydroxycarboxylic acids, such as gluconic acid, citric acid, tartaric acid, and lactic acid, is of paramount importance in various scientific disciplines, including pharmaceutical sciences, food chemistry, and environmental science. The ability of these ligands to form stable complexes with a wide range of metal ions influences their bioavailability, toxicity, and catalytic activity. This guide provides a detailed structural and stability comparison of metal complexes formed with gluconate and other key hydroxycarboxylates, supported by experimental data and detailed methodologies for their characterization.
Structural and Stability Data of Metal-Hydroxycarboxylate Complexes
The following tables summarize key structural parameters obtained from X-ray crystallography and stability constants determined through potentiometric titrations for complexes of selected metal ions with gluconate, citrate (B86180), tartrate, and lactate (B86563). These data provide a quantitative basis for comparing the coordination behavior of these ligands.
Table 1: Comparison of Metal-Ligand Bond Lengths (Å)
Stability constants are highly dependent on experimental conditions such as pH, temperature, and ionic strength.
Experimental Protocols for Characterization
The structural and stability data presented above are typically obtained through a combination of analytical techniques. Below are detailed methodologies for the key experiments cited.
X-ray Crystallography for Solid-State Structure Determination
X-ray crystallography provides precise information about the three-dimensional arrangement of atoms in a crystalline solid, including bond lengths and angles.
1. Crystal Growth:
Objective: To obtain single crystals of the metal-hydroxycarboxylate complex of sufficient size and quality for diffraction.
Procedure:
Prepare a saturated or slightly supersaturated solution of the purified metal complex in a suitable solvent or solvent mixture.
Employ slow evaporation, slow cooling of a saturated solution, or vapor diffusion techniques to induce crystallization.
The choice of solvent, temperature, and pH are critical parameters that need to be optimized for each complex.
2. Data Collection:
Objective: To collect a complete set of diffraction data from the single crystal.
Procedure:
Mount a suitable crystal on a goniometer head.
Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.
Expose the crystal to a monochromatic X-ray beam and rotate it to collect diffraction patterns at various orientations.
The diffraction data are recorded on a detector (e.g., CCD or CMOS).
3. Structure Solution and Refinement:
Objective: To determine the atomic positions from the diffraction data.
Procedure:
Process the raw diffraction data to obtain a set of structure factors.
Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map.
Build an atomic model into the electron density map.
Refine the atomic coordinates, thermal parameters, and other structural parameters against the experimental data until a satisfactory agreement is achieved.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Solution-State Structure and Dynamics
NMR spectroscopy is a powerful technique for studying the structure, dynamics, and interactions of metal complexes in solution.
1. Sample Preparation:
Objective: To prepare a solution of the metal complex suitable for NMR analysis.
Procedure:
Dissolve a precisely weighed amount of the metal-hydroxycarboxylate complex in a deuterated solvent (e.g., D₂O, DMSO-d₆) to a known concentration.
The choice of solvent is crucial to avoid interfering signals and ensure the solubility and stability of the complex.
For quantitative studies, an internal standard may be added.
2. Data Acquisition:
Objective: To acquire high-quality NMR spectra.
Procedure:
Place the NMR tube containing the sample in the spectrometer.
Tune and shim the spectrometer to optimize the magnetic field homogeneity.
The choice of NMR experiment depends on the specific structural information desired.
3. Spectral Analysis:
Objective: To interpret the NMR spectra to gain structural insights.
Procedure:
Process the raw NMR data (e.g., Fourier transformation, phase correction, baseline correction).
Assign the signals in the spectra to specific nuclei in the molecule.
Analyze chemical shifts, coupling constants, and relaxation times to deduce information about the coordination environment of the metal ion, ligand conformation, and dynamic processes.
Potentiometric Titration for Determination of Stability Constants
Potentiometric titration is a classic and reliable method for determining the stability constants of metal complexes in solution.[15]
1. System Calibration:
Objective: To calibrate the electrode system to measure hydrogen ion concentration accurately.
Procedure:
Use a high-precision pH meter and a combination glass electrode.
Calibrate the electrode using standard buffer solutions of known pH.
Perform a strong acid-strong base titration (e.g., HCl with NaOH) in the same ionic medium as the experimental solutions to determine the standard electrode potential (E⁰) and the electrode slope.
2. Titration of the Ligand:
Objective: To determine the protonation constants of the hydroxycarboxylic acid.
Procedure:
Prepare a solution of the ligand at a known concentration in a constant ionic strength medium (e.g., 0.1 M KNO₃).
Titrate this solution with a standardized solution of a strong base (e.g., NaOH).
Record the pH (or potential) as a function of the volume of titrant added.
Analyze the titration curve to calculate the pKa values of the ligand.
3. Titration of the Metal-Ligand System:
Objective: To determine the stability constants of the metal-ligand complexes.
Procedure:
Prepare a solution containing the metal ion and the ligand at known concentrations in the same constant ionic strength medium.
Titrate this solution with the standardized strong base.
Record the pH (or potential) as a function of the volume of titrant added.
The displacement of the metal-ligand titration curve relative to the ligand-only curve provides information about the complex formation.
4. Data Analysis:
Objective: To calculate the stability constants from the titration data.
Procedure:
Use a suitable computer program (e.g., Hyperquad, SUPERQUAD) to perform a non-linear least-squares refinement of the titration data.
The program fits the experimental data to a chemical model that includes all relevant species (protons, metal ions, ligands, and their complexes) to determine the overall stability constants (β).
Visualizing the Comparison Workflow
The following diagram illustrates a logical workflow for the structural and stability comparison of metal-hydroxycarboxylate complexes.
performance of gluconate as a concrete admixture compared to lignosulfonates
A detailed comparison of sodium gluconate and lignosulfonates reveals distinct performance advantages for each, with sodium gluconate demonstrating superior retarding efficiency and potential for higher long-term strengt...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed comparison of sodium gluconate and lignosulfonates reveals distinct performance advantages for each, with sodium gluconate demonstrating superior retarding efficiency and potential for higher long-term strength, while lignosulfonates provide a cost-effective solution for water reduction and workability enhancement. The choice between these two admixtures is contingent on the specific requirements of the concrete mix design and the desired performance characteristics.
Both sodium gluconate and lignosulfonates are widely used as water-reducing and retarding admixtures in the construction industry. They play a crucial role in modifying the properties of fresh and hardened concrete, influencing its workability, setting time, and strength development. This guide provides a comprehensive comparison of their performance, supported by experimental data, to assist researchers and concrete technologists in making informed decisions.
Performance Comparison
The primary functions of these admixtures are to reduce the water content in a concrete mix while maintaining workability and to control the rate of cement hydration.
Water Reduction and Workability
Both sodium gluconate and lignosulfonates act as plasticizers, improving the flowability of concrete.[1] This is often measured by the slump test. While both increase the slump of concrete, admixtures in the hydroxycarboxylic acid group, to which sodium gluconate belongs, generally provide a higher slump compared to lignosulfonates at the same dosage.[1]
Setting Time Retardation
One of the most significant differences between the two admixtures lies in their retarding efficiency. Sodium gluconate is a considerably more potent retarder of cement hydration, particularly of the tricalcium aluminate (C3A) phase, compared to lignosulfonates.[1][2] Experimental data has shown that at a dosage of 0.15% by weight of cement, sodium gluconate can extend the initial setting time by a factor of 5.0 and the final setting time by 4.5 times compared to a control mix without an admixture.[1][3][4] In contrast, lignosulfonates exhibit a more moderate retarding effect.[2]
Compressive Strength
While the delayed setting caused by retarders can lead to lower early-age strength (at 1 to 3 days), both admixtures generally contribute to an increase in long-term compressive strength. This is primarily due to the lower water-cement ratio made possible by their water-reducing properties, which results in a denser and less porous concrete matrix. Studies have indicated that sodium gluconate can contribute to higher long-term strength, with one experiment showing a 13% increase in 90-day compressive strength at a 0.12% dosage.[1][3] Lignosulfonates also enhance compressive strength, although direct comparative data with sodium gluconate under identical conditions is limited in the reviewed literature.
Data Presentation
The following tables summarize the comparative performance of sodium gluconate and lignosulfonates based on available experimental data.
Table 1: General Performance Comparison
Performance Indicator
Sodium Gluconate
Lignosulfonates
Water Reduction
Good
Good
Workability (Slump)
High increase
Moderate to high increase
Setting Time Retardation
Significant and predictable
Moderate
Early Age Strength (1-3 days)
Can be reduced
Can be reduced
Long-Term Strength (≥28 days)
Can be significantly increased
Increased
Table 2: Thickening Time of Cement Slurry with Combined Admixtures *
Sodium Lignosulfonate (% BWOC)
Sodium Gluconate (% BWOC)
Thickening Time at 176°C (hh:mm)
1.00
0.00
03:08
0.75
0.25
04:36
0.50
0.50
05:22
0.25
0.75
04:58
0.00
1.00
03:22
*Data sourced from a patent on retarded cement compositions, where BWOC stands for "by weight of cement". This data illustrates the synergistic effect when both admixtures are used in combination, with a 50:50 ratio providing the longest thickening time under these specific high-temperature conditions.[5]
Experimental Protocols
The evaluation of concrete admixtures is conducted following standardized test methods to ensure the reliability and comparability of results. The American Society for Testing and Materials (ASTM) provides a suite of standards for these procedures.
Key Experimental Tests:
Standard Practice for Making and Curing Concrete Test Specimens in the Laboratory (ASTM C192): This standard provides procedures for the preparation of materials, mixing of concrete, and the making and curing of concrete test specimens under laboratory conditions.
Standard Test Method for Slump of Hydraulic-Cement Concrete (ASTM C143): This test is used to measure the consistency and workability of fresh concrete. It involves filling a cone-shaped mold with concrete, removing the mold, and measuring the vertical settlement or "slump" of the concrete.
Standard Test Method for Time of Setting of Hydraulic Cement Mortar by Modified Vicat Needle (ASTM C807): This method determines the initial and final setting times of hydraulic cement mortar. It involves measuring the penetration of a weighted needle into a mortar sample over time.
Mechanism of Action
The different performance characteristics of sodium gluconate and lignosulfonates stem from their distinct chemical structures and their interactions with cement particles during the hydration process.
Sodium Gluconate
Sodium gluconate's primary mechanisms of action are:
Adsorption: The gluconate molecules adsorb onto the surface of the cement particles, forming a protective layer that hinders their immediate contact with water and thus slows down the hydration process.
Chelation: Sodium gluconate chelates or binds with calcium ions (Ca²⁺) that are released during the initial hydration of cement. This complex formation prevents the calcium ions from participating in the formation of the crystalline hydration products that lead to the setting and hardening of the concrete.
Lignosulfonates
Lignosulfonates, which are by-products of the wood pulp industry, function mainly through:
Adsorption and Electrostatic Repulsion: Lignosulfonate molecules adsorb onto the surface of cement particles. The sulfonate groups in their structure impart a negative charge to the particle surfaces, leading to electrostatic repulsion between them. This repulsion disperses the cement particles, releasing trapped water and improving the workability of the mix.
Visualizing the Mechanisms and Workflow
To better understand the concepts discussed, the following diagrams have been generated using Graphviz.
Caption: Experimental workflow for comparing concrete admixtures.
A Comparative Guide to Titration Methods for Determining Gluconic Acid Concentration
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of manual and potentiometric titration methods for the quantitative determination of gluconic acid. The infor...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of manual and potentiometric titration methods for the quantitative determination of gluconic acid. The information presented is intended to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their specific analytical needs. This document outlines the principles of each method, provides detailed experimental protocols, and compares their performance based on key validation parameters.
Introduction to Gluconic Acid Titration
Gluconic acid is a mild organic acid with a wide range of applications in the pharmaceutical, food, and chemical industries. Accurate determination of its concentration is crucial for quality control and formulation development. Titration, a classic analytical technique, remains a widely used method for this purpose due to its accuracy, reliability, and cost-effectiveness. This guide focuses on two common acid-base titration approaches: manual titration with a colorimetric indicator and automated potentiometric titration.
Method Comparison
The choice between manual and potentiometric titration for gluconic acid analysis depends on several factors, including the required level of accuracy and precision, sample throughput, available equipment, and cost considerations.
Feature
Manual Titration
Potentiometric Titration
Principle
Neutralization reaction with a standard base, endpoint determined by a visual color change of an indicator.
Neutralization reaction with a standard base, endpoint determined by monitoring the change in potential (pH) of the solution using an electrode.
Endpoint Detection
Subjective, based on visual perception of color change.
Objective, based on the inflection point of the titration curve or its derivatives.
Accuracy & Precision
Generally lower due to subjective endpoint determination and manual volume readings.
Typically higher due to objective endpoint detection and automated titrant delivery.
Can be faster for a single sample by an experienced analyst.
Generally faster for multiple samples due to automation.
Data Traceability
Manual recording of data.
Automated data logging and generation of titration curves and reports.
Interferences
Colored or turbid samples can interfere with visual endpoint detection.
Less affected by sample color or turbidity.
Experimental Protocols
Manual Titration of Gluconic Acid
This protocol describes the determination of gluconic acid concentration by titration with a standardized sodium hydroxide (B78521) solution using phenolphthalein (B1677637) as a colorimetric indicator.
Materials:
Gluconic acid sample
Standardized 0.1 M Sodium Hydroxide (NaOH) solution
Phenolphthalein indicator solution (1% in ethanol)
Deionized water
50 mL burette
250 mL Erlenmeyer flask
Pipettes
Magnetic stirrer and stir bar
Procedure:
Accurately pipette a known volume (e.g., 25.00 mL) of the gluconic acid solution into a 250 mL Erlenmeyer flask.
Add approximately 50 mL of deionized water to the flask.
Add 2-3 drops of phenolphthalein indicator to the solution.
Fill the burette with the standardized 0.1 M NaOH solution, ensuring no air bubbles are present in the burette tip. Record the initial burette reading.
Place the Erlenmeyer flask on a magnetic stirrer and begin gentle stirring.
Titrate the gluconic acid solution with the NaOH solution. Add the titrant dropwise as the endpoint is approached.
The endpoint is reached when the colorless solution turns a faint, persistent pink color that lasts for at least 30 seconds.
Record the final burette reading.
Repeat the titration at least two more times to ensure reproducibility.
Calculation:
The concentration of gluconic acid can be calculated using the following formula:
Macid × Vacid = Mbase × Vbase
Where:
Macid = Molarity of gluconic acid
Vacid = Volume of gluconic acid solution
Mbase = Molarity of NaOH solution
Vbase = Volume of NaOH solution used in the titration
Potentiometric Titration of Gluconic Acid
This protocol outlines the determination of gluconic acid concentration using an automated potentiometric titrator.[1]
Materials:
Gluconic acid sample
Standardized 0.1 M Sodium Hydroxide (NaOH) solution
Deionized water
Autotitrator equipped with a pH electrode
Beakers
Pipettes
Magnetic stirrer and stir bar
Procedure:
Calibrate the pH electrode of the autotitrator using standard buffer solutions.
Accurately pipette a known volume (e.g., 25.00 mL) of the gluconic acid solution into a beaker.
Add approximately 50 mL of deionized water to the beaker.
Place the beaker on the titrator's sample stand and immerse the pH electrode and the titrant dispensing tube into the solution.
Start the titration program on the autotitrator. The instrument will automatically add the NaOH titrant and record the pH of the solution as a function of the titrant volume.
The autotitrator will automatically detect the equivalence point from the resulting titration curve, typically by identifying the point of maximum inflection (the steepest point of the curve) or by analyzing the first or second derivative of the curve.
The instrument software will calculate the concentration of gluconic acid based on the volume of titrant consumed at the equivalence point.
Workflow Diagrams
Caption: Experimental workflow for manual vs. potentiometric titration of gluconic acid.
Caption: Logical relationship for selecting a gluconic acid titration method.
Conclusion
Both manual and potentiometric titration are valid methods for determining the concentration of gluconic acid. Manual titration offers a low-cost and straightforward approach suitable for occasional analyses where high precision is not the primary concern. In contrast, potentiometric titration provides superior accuracy, precision, and the potential for automation, making it the preferred method for routine quality control, high-throughput screening, and in regulated environments where data integrity and traceability are paramount. The selection of the most appropriate method should be based on a thorough evaluation of the specific analytical requirements, available resources, and desired data quality.
Comparative Transcriptomics of Aspergillus niger under High Gluconic Acid Stress: A Research Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the transcriptomic landscape of Aspergillus niger in response to conditions conducive to high-level organic ac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative overview of the transcriptomic landscape of Aspergillus niger in response to conditions conducive to high-level organic acid production, with a specific focus on inferring the cellular response to high gluconic acid stress. As direct comparative transcriptomic studies under high gluconic acid stress are limited, this guide synthesizes findings from transcriptomic analyses of A. niger grown on various carbon sources that lead to the production of organic acids, such as citric and gluconic acid. This approach allows for an informed perspective on the key metabolic and stress response pathways that are likely to be modulated under high gluconic acid conditions.
Data Presentation: Comparative Gene Expression Analysis
The following tables summarize the differential expression of key genes in Aspergillus niger under conditions promoting organic acid production, primarily comparing growth on glucose (a direct precursor for gluconic acid) with other carbon sources. This data, extrapolated from broader transcriptomic studies, provides insights into the metabolic reprogramming and stress responses that are critical for survival and productivity under high acid stress.
Table 1: Key Genes in Central Carbon Metabolism and Gluconic Acid Biosynthesis
Gene/Protein
Function
Putative Response to High Gluconic Acid Precursor (Glucose)
This section outlines a representative methodology for conducting a comparative transcriptomic study of A. niger under high gluconic acid stress, based on established protocols from related research.[6][8][9]
1. Strain and Culture Conditions:
Strain: Aspergillus niger wild-type strain (e.g., N402) and/or mutant strains with altered acid production profiles.
Inoculum Preparation: Spores are harvested from solidified complete medium (CM) agar (B569324) plates.[8]
Growth Media: A defined minimal medium with a high concentration of glucose (e.g., 100-150 g/L) to induce gluconic acid production. The pH is controlled and maintained around 5.5-6.5 for optimal gluconic acid production.[10][11]
Stress Condition: The experimental condition would involve cultivating the fungus until a high concentration of gluconic acid is achieved. The control condition could be an early logarithmic growth phase with low gluconic acid concentration or cultivation with a non-acid-inducing carbon source.
Culture System: Batch or chemostat cultures in bioreactors to ensure controlled conditions of pH, aeration, and temperature.[12]
2. RNA Extraction and Sequencing:
Mycelium Harvesting: Mycelia are harvested by filtration, flash-frozen in liquid nitrogen, and stored at -80°C.
RNA Extraction: Total RNA is extracted using a standard method such as TRIzol reagent or a commercial kit, followed by DNase treatment to remove genomic DNA contamination.
RNA Quality Control: RNA integrity and concentration are assessed using a Bioanalyzer and spectrophotometry.
Library Preparation and Sequencing: mRNA is enriched using oligo(dT) beads, followed by fragmentation, cDNA synthesis, adapter ligation, and PCR amplification to construct the sequencing library. Sequencing is performed on a platform like Illumina HiSeq.[13]
3. Data Analysis:
Read Mapping: Raw sequencing reads are mapped to the A. niger reference genome.
Differential Gene Expression Analysis: Gene expression levels are quantified (e.g., as FPKM or TPM), and differentially expressed genes (DEGs) between the high gluconic acid stress and control conditions are identified using tools like DESeq2 or edgeR.[2][13]
Functional Annotation and Enrichment Analysis: DEGs are functionally annotated using databases like GO and KEGG to identify enriched biological processes and metabolic pathways.[14]
Mandatory Visualization
Below are diagrams illustrating key signaling pathways and a typical experimental workflow relevant to the study of A. niger under high acid stress.
Figure 1: Experimental workflow for comparative transcriptomics.
Proper Disposal of Gluconic Acid in a Laboratory Setting
For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide provides essential, step-by-step procedures for...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of gluconic acid, ensuring the safety of laboratory personnel and adherence to environmental regulations.
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle gluconic acid with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety glasses, a lab coat, and chemical-resistant gloves.[1] Work should be conducted in a well-ventilated area to avoid the inhalation of any mists or vapors.[2][3] In the event of a spill, absorb the material with an inert substance such as sand, diatomaceous earth, or a universal binder and place it in a suitable container for disposal.[2]
Disposal of Uncontaminated Gluconic Acid Solutions
For uncontaminated aqueous solutions of gluconic acid, the primary method of disposal is neutralization, followed by flushing down the sanitary sewer with copious amounts of water, provided this is in accordance with local regulations. Gluconic acid is a mild, non-corrosive, and readily biodegradable organic acid.[4] However, direct disposal without neutralization is discouraged to prevent potential damage to plumbing and aquatic life.[2]
Neutralization Protocol
The following is a general protocol for the neutralization of gluconic acid waste in a laboratory setting. This procedure should be performed in a fume hood.
Dilution: Slowly add the gluconic acid solution to a large volume of cold water, aiming for a dilution ratio of at least 1:10 (one part acid to ten parts water).[1] Crucially, always add acid to water, never the other way around, to prevent a violent exothermic reaction.
Selection of Neutralizing Agent: A weak base is recommended for a controlled neutralization reaction.[1][3] Suitable agents include sodium bicarbonate (NaHCO₃) or a 5-10% solution of sodium carbonate (Na₂CO₃).
Neutralization: While continuously stirring the diluted gluconic acid solution, slowly add the neutralizing agent in small increments.[1] Be mindful that this reaction can generate carbon dioxide gas and heat.[1] Placing the container in an ice bath can help to manage the temperature.[5]
pH Monitoring: Use pH paper or a calibrated pH meter to monitor the pH of the solution throughout the neutralization process.[1][3]
Endpoint: Continue adding the base until the pH of the solution is within a neutral range, typically between 5.5 and 10.5, or as specified by your local wastewater authority.[2][6][7]
Final Disposal: Once the pH is confirmed to be within the acceptable range, the neutralized solution can be flushed down the drain with at least 20 parts of water.[5][7]
Disposal of Contaminated Gluconic Acid
If the gluconic acid waste is contaminated with other hazardous materials, such as heavy metals or other toxic chemicals, it must not be disposed of down the drain.[7][8] This waste should be collected in a clearly labeled, sealed, and compatible waste container.[1][9] Subsequently, it should be disposed of through a certified hazardous waste disposal service in accordance with all local, regional, and national regulations.[9]
